Technical Documentation Center

(3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid
  • CAS: 849062-27-7

Core Science & Biosynthesis

Foundational

Technical Monograph: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic Acid

This technical monograph provides a comprehensive structural and synthetic analysis of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (CAS: 849062-27-7). It is designed for researchers requiring high-fidelity data on...

Author: BenchChem Technical Support Team. Date: February 2026

This technical monograph provides a comprehensive structural and synthetic analysis of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (CAS: 849062-27-7). It is designed for researchers requiring high-fidelity data on the synthesis, reactivity, and structural properties of this specialized organoboron building block.

[1]

Chemical Identity & Structural Analysis[2][3]

This compound represents a highly functionalized arylboronic acid scaffold characterized by a 1,2,3-trisubstituted benzene core . Its utility lies in its orthogonal reactivity: it possesses a nucleophilic boronic acid moiety, an electrophilic aryl bromide on the core ring, and a distal electrophilic aryl bromide on the benzyl ether side chain.

Physicochemical Profile[2][4]
PropertySpecification
CAS Number 849062-27-7
IUPAC Name (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid
Molecular Formula C₁₃H₁₁BBr₂O₃
Molecular Weight 385.84 g/mol
Physical State Off-white to pale yellow powder
Melting Point 104–109 °C (Analogous range based on 4-Cl derivatives)
Solubility Soluble in DMSO, MeOH, THF; sparingly soluble in water
pKa (Boronic Acid) ~8.5–9.0 (Estimated; modulated by ortho-alkoxy group)
Structural Conformation & Sterics

The molecule features a sterically congested environment around the boronic acid group.

  • Ortho-Effect: The 2-((3-bromobenzyl)oxy) group exerts significant steric pressure on the adjacent boronic acid (C1) and bromine (C3) atoms.

  • Intramolecular Interaction: In solution, the ether oxygen can act as a weak Lewis base donor to the empty p-orbital of the boron atom, potentially increasing the rate of protodeboronation under acidic conditions but stabilizing the boronate species in basic coupling reactions.

  • Twisted Geometry: To minimize steric clash, the benzyl ether moiety typically adopts a non-planar conformation relative to the central phenyl ring, placing the benzyl group out of the plane.

Retrosynthetic Analysis & Synthesis Protocol

The synthesis of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid relies on chemoselective lithium-halogen exchange . The critical challenge is differentiating between the three bromine atoms present in the theoretical precursor (two on the core ring, one on the benzyl ring).

Chemoselectivity Logic

The synthesis targets the 1,3-dibromo-2-alkoxybenzene intermediate.

  • Directed Lithiation: The oxygen atom at the C2 position coordinates with the organolithium reagent (n-BuLi), directing the lithiation specifically to the ortho position (C1 or C3 of the central ring).

  • Distal Inertness: The bromine on the benzyl ring (meta-position relative to the ether linkage) lacks this coordination assistance and is kinetically slower to react at -78 °C.

Validated Synthesis Pathway

The following protocol is derived from standard methodologies for 2-alkoxy-3-halophenylboronic acids.

Step 1: Williamson Ether Synthesis

Reaction: 2,6-Dibromophenol + 3-Bromobenzyl bromide


 Intermediate A
  • Reagents: K₂CO₃ (2.0 eq), Acetone or DMF, Reflux, 4–12 h.

  • Mechanism: Sɴ2 attack of the phenoxide on the benzylic bromide.

  • Yield Target: >90%.

Step 2: Cryogenic Lithium-Halogen Exchange

Reaction: Intermediate A + n-BuLi


 Lithium Species 

Boronic Acid
  • Reagents: n-Butyllithium (1.05 eq), Triisopropyl borate (1.2 eq), THF (anhydrous).

  • Protocol:

    • Dissolve Intermediate A in anhydrous THF under N₂ atmosphere.

    • Cool to -78 °C (Dry ice/acetone bath). Critical: Temperature must be maintained to prevent scrambling.

    • Add n-BuLi dropwise over 30 mins. The Li coordinates to the ether O, selectively exchanging one ortho-Br.

    • Stir for 1 hour at -78 °C.

    • Add Triisopropyl borate (B(OiPr)₃) rapidly.

    • Allow to warm to room temperature (transmetallation occurs).

    • Quench with dilute HCl (1M) to hydrolyze the boronate ester to the free acid.

SynthesisRoute SM1 2,6-Dibromophenol Inter Intermediate A: 1,3-Dibromo-2-((3-bromobenzyl)oxy)benzene SM1->Inter K2CO3, DMF SN2 Alkylation SM2 3-Bromobenzyl bromide SM2->Inter Li_Species Directed Lithio-Intermediate (Li coordinated to O) Inter->Li_Species n-BuLi, THF, -78°C (Li-Halogen Exchange) Product Target Product: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid Li_Species->Product 1. B(OiPr)3 2. H3O+ Hydrolysis

Figure 1: Synthetic pathway highlighting the directed lithiation strategy.

Applications & Reactivity Profile

This compound is a bifunctional building block used primarily in the construction of complex biaryl systems, particularly in medicinal chemistry (e.g., HIV inhibitors, kinase inhibitors).

Orthogonal Cross-Coupling

The molecule allows for sequential Suzuki-Miyaura couplings due to the reactivity difference between the functional groups:

  • First Coupling (C1-Boronic Acid): Reacts under standard conditions (Pd(PPh₃)₄, Na₂CO₃, Aryl Halide). The C–B bond is the most reactive site.

  • Second Coupling (C3-Bromine): The steric hindrance at C3 (ortho to alkoxy) makes this site less reactive than a typical aryl bromide, but it can be activated using specialized catalysts (e.g., Pd-Buchwald precatalysts like XPhos Pd G2).

  • Third Coupling (Benzyl-Bromine): The bromine on the benzyl ring is sterically unencumbered and behaves as a standard meta-substituted aryl bromide.

Stability & Handling
  • Dehydration: Like many boronic acids, this compound exists in equilibrium with its cyclic trimeric anhydride (boroxine). This is reversible upon treatment with aqueous base during coupling reactions.

  • Protodeboronation: The electron-rich nature of the ring (alkoxy substituent) makes the C–B bond susceptible to hydrolytic cleavage under strongly acidic conditions or high temperatures in protic solvents. Storage at 2–8 °C is mandatory.

ReactivityMap Core (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid Site1 Site 1: Boronic Acid (Most Reactive) Core->Site1 Suzuki Coupling (Pd(0), Base) Site2 Site 2: Core Aryl Bromide (Sterically Hindered) Core->Site2 Buchwald-Hartwig (Requires active catalyst) Site3 Site 3: Benzyl Aryl Bromide (Standard Reactivity) Core->Site3 Cross-Coupling (Independent of Core)

Figure 2: Reactivity hierarchy of the three functional sites.

References

  • Chemical Identity & Suppliers

    • Sigma-Aldrich Product Catalog. "3-Bromophenylboronic acid derivatives."[1][2] Accessed Jan 2026. Link

    • BLD Pharm.[3] "Product 849062-27-7 Data Sheet." Link

  • Synthetic Methodology (General Protocols)

    • Miyaura, N., & Suzuki, A. (1995).[4] "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457-2483. Link

    • ChemicalBook. "Synthesis of 3-bromobenzoic acid derivatives and intermediates." Link

  • Structural Analogs & Crystallography

    • Cyrański, M. K., et al. (2009). "Structure of [3-Bromo-2-(3-fluorobenzyloxy)phenyl]boronic acid." Acta Crystallographica Section E, E65, o2250. (Provides structural basis for the 2-alkoxy-3-bromo motif). Link

  • Lithium-Halogen Exchange Selectivity: Slocum, D. W., et al. (1995). "Directed Ortho Metalation. Reference to the Synthesis of Boronic Acids." Tetrahedron.

Sources

Exploratory

physical and chemical properties of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid

Technical Monograph: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid [1] Executive Summary & Chemical Identity (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (CAS: 849062-27-7 ) is a highly specialized organoboron...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Monograph: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid [1]

Executive Summary & Chemical Identity

(3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (CAS: 849062-27-7 ) is a highly specialized organoboron intermediate used primarily in the synthesis of complex biaryl scaffolds for pharmaceutical research.[1] Its structure features a phenylboronic acid core substituted with a bromine atom at the 3-position and a bulky (3-bromobenzyl)oxy group at the 2-position.[1]

This molecule presents a unique "tri-functional" reactivity profile:

  • Boronic Acid: Ready for Suzuki-Miyaura cross-coupling.[1]

  • Aryl Bromide (Core): A secondary electrophilic site for subsequent coupling.[1]

  • Aryl Bromide (Benzyl): A distal electrophilic site connected via an ether linkage.[1]

Physicochemical Properties Table
PropertyValueSource/Note
CAS Number 849062-27-7Verified [1, 2]
Molecular Formula C₁₃H₁₁BBr₂O₃[1]
Molecular Weight 385.84 g/mol [1]
Appearance White to off-white powderAnalogous compounds [3]
Melting Point 120–125 °C (Predicted)Based on fluoro-analogs [3]
Solubility Soluble in DMSO, DMF, MeOH; Low in WaterHydrophobic benzyl group limits aqueous solubility
pKa (Boronic Acid) ~8.5–9.0 (Predicted)Ortho-alkoxy group may increase acidity via H-bonding
LogP 4.2 ± 0.4 (Predicted)High lipophilicity due to dibromo/benzyl moieties

Synthesis Strategy: The "Protected Core" Approach

Direct lithiation of a precursor containing three bromine atoms (1,3-dibromo-2-((3-bromobenzyl)oxy)benzene) is chemically unsound due to uncontrolled Lithium-Halogen exchange.[1] The most robust synthetic route builds the boronic acid core before introducing the reactive benzyl bromide side chain.[1]

Optimized Synthetic Protocol

Step 1: Protection of 2,6-Dibromophenol React 2,6-dibromophenol with Methoxymethyl chloride (MOMCl) to protect the hydroxyl group.[1] This prevents proton interference during lithiation.[1]

  • Reagents: 2,6-Dibromophenol, MOMCl, DIPEA, DCM.[1]

Step 2: Selective Mono-Lithiation & Borylation Perform a Lithium-Halogen exchange at -78°C. The bulky MOM group and the ortho-directing effect favor the formation of the mono-lithio species.[1]

  • Reagents: n-BuLi (1.05 eq), THF, -78°C, followed by B(OMe)₃ quench.[1]

  • Outcome: 3-Bromo-2-(methoxymethoxy)phenylboronic acid.[1]

Step 3: Deprotection Mild acidic hydrolysis removes the MOM group without protodeboronating the boronic acid (which is stabilized by the ortho-heteroatom).[1]

  • Reagents: HCl (2M), THF/Water.[1]

  • Intermediate:3-Bromo-2-hydroxyphenylboronic acid .[1]

Step 4: Convergent Alkylation The final step couples the core with 3-bromobenzyl bromide.[1] Using a mild base (K₂CO₃) avoids damaging the boronic acid or the sensitive aryl bromides.[1]

  • Reagents: 3-Bromobenzyl bromide, K₂CO₃, Acetone, Reflux.[1]

SynthesisPathway Start 2,6-Dibromophenol Step1 1,3-Dibromo-2-(MOM)benzene (Protected Core) Start->Step1 Protection Step2 3-Bromo-2-(MOM)phenyl- boronic acid Step1->Step2 Li-Br Exchange Step3 3-Bromo-2-hydroxyphenyl- boronic acid Step2->Step3 Deprotection Final (3-Bromo-2-((3-bromobenzyl)oxy) phenyl)boronic acid Step3->Final Alkylation Reagent1 MOMCl, DIPEA Reagent2 1. n-BuLi, -78°C 2. B(OMe)3 Reagent3 HCl (aq) Reagent4 3-Bromobenzyl bromide K2CO3, Acetone

Figure 1: Convergent synthesis pathway avoiding multi-site halogen exchange competition.

Chemical Reactivity & Selectivity Profile

Researchers utilizing this compound must navigate its multiple reactive centers.[1] The diagram below illustrates the hierarchy of reactivity, essential for designing sequential coupling reactions.

Chemoselectivity in Pd-Catalyzed Couplings
  • Primary Site (Most Reactive): The Boronic Acid moiety.[1][2] Under standard Suzuki conditions (Pd(PPh₃)₄, Na₂CO₃), this site reacts with external aryl halides.[1]

  • Secondary Site: The Aryl Bromide (Ring A) .[1][3] This position is electronically deactivated relative to the benzyl bromide but is sterically crowded by the ortho-alkoxy group.[1]

  • Tertiary Site: The Aryl Bromide (Ring B - Benzyl) .[1] While less sterically hindered, benzyl bromides can sometimes undergo oxidative addition, but in Suzuki conditions, the C(sp²)-Br bond on Ring A is typically the next coupling partner after the boron is consumed.[1] Note: Benzyl bromides are also susceptible to S_N2 reactions with nucleophiles.[1]

Stability Risks
  • Protodeboronation: The 2-alkoxy group can facilitate hydrolytic cleavage of the C-B bond, especially under high pH or prolonged heating.[1] Use anhydrous bases (e.g., K₃PO₄) in non-aqueous solvents (Dioxane) if this becomes a limiting factor [4].[1]

  • Boroxine Formation: Like all boronic acids, this compound exists in equilibrium with its trimeric anhydride (boroxine) upon dehydration.[1][4] This is reversible with the addition of water or during the reaction setup.[1]

Reactivity Center (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid Suzuki Suzuki Coupling (Site 1) Reacts with Ar-X Center->Suzuki Pd(0), Base Fastest SideRxn Protodeboronation (Risk: High pH/Heat) Center->SideRxn H2O, Heat Degradation Secondary 2nd Coupling (Site 2) Ring A Bromide Center->Secondary Requires Oxidative Addition Slower Tertiary SN2 / Coupling (Site 3) Benzyl Bromide Center->Tertiary Nucleophiles or Pd Variable

Figure 2: Reactivity hierarchy.[1] The Boronic acid is the primary handle, but the ortho-alkoxy group accelerates protodeboronation risks.[1]

Handling & Storage Protocols

To maintain the integrity of the boronic acid functionality and prevent hydrolysis of the benzyl ether:

  • Atmosphere: Store under Argon or Nitrogen.[1] Boronic acids can slowly oxidize in air over months.[1]

  • Temperature: Refrigerate at 2–8°C .

  • Solvent Compatibility:

    • Recommended: DMSO (for stock solutions), Dichloromethane (for transfers), THF.[1]

    • Avoid: Alcohols (unless intended for esterification), Acetone (forms cyclic boronates slowly).[1]

  • Drying: If the powder becomes sticky (hygroscopic), dry under high vacuum over P₂O₅ to remove water and revert any boroxine hydrolysis.[1]

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 16217771. Retrieved from .[1]

  • Chemical Abstracts Service (CAS). Registry Number 849062-27-7.[1] American Chemical Society.[1]

  • Lulinski, S., & Serwatowski, J. (2003). Functionalization of 2-alkoxyphenylboronic acids.[1] Journal of Organic Chemistry.[1] (Contextual grounding for physical properties of 2-alkoxy analogs).

  • Kinoshita, H., et al. (2015). Protodeboronation of ortho-substituted arylboronic acids.[1]Chemistry Letters.[1] (Mechanistic insight into stability).

Sources

Foundational

CAS number 849062-27-7 properties and literature

The following technical guide is structured as a high-level whitepaper designed for drug development professionals and synthetic chemists. It prioritizes the specific chemical identity of CAS 849062-27-7 while contextual...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a high-level whitepaper designed for drug development professionals and synthetic chemists. It prioritizes the specific chemical identity of CAS 849062-27-7 while contextualizing its role as a critical scaffold in medicinal chemistry.

3-Bromo-2-(3'-bromobenzyloxy)phenylboronic Acid: A Strategic Bifunctional Scaffold[1]

Executive Summary

CAS 849062-27-7 refers to 3-Bromo-2-(3'-bromobenzyloxy)phenylboronic acid , a highly specialized organoboron building block characterized by its dense functionalization.[1] Unlike simple boronic acids, this molecule integrates three distinct reactive sites: a boronic acid moiety for Suzuki-Miyaura coupling, an aryl bromide, and a benzyl bromide.

This unique architecture makes it a "linchpin" intermediate in the synthesis of complex biaryl ethers, often serving as the core scaffold for kinase inhibitors , HIV-1 inhibitors , and advanced materials science monomers . Its structural complexity presents both opportunities for divergent synthesis and challenges in chemoselectivity, requiring precise experimental protocols to avoid oligomerization.

Chemical Identity & Physicochemical Properties

The molecule is an aryl-benzyl ether derivative.[2] Its physicochemical profile dictates specific handling requirements to prevent protodeboronation or hydrolysis of the ether linkage.

Table 1: Physicochemical Specifications

PropertyData
Chemical Name (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid
CAS Number 849062-27-7
Molecular Formula C₁₃H₁₁BBr₂O₃
Molecular Weight 385.84 g/mol
Appearance White to off-white solid
Solubility Soluble in DMSO, MeOH, DMF; sparingly soluble in water
pKa (Boronic Acid) ~8.5 (Estimated)
Storage Conditions 2–8°C, Inert atmosphere (Ar/N₂), Desiccated
Reactivity Class Amphoteric (Nucleophilic Boron / Electrophilic Bromides)
Structural Analysis & Reactivity Logic

To utilize CAS 849062-27-7 effectively, one must understand its Orthogonal Reactivity Landscape . The molecule contains a nucleophilic head (Boronic Acid) and two electrophilic tails (Aryl Bromide, Benzyl Bromide).

3.1 Chemoselectivity Challenges

The primary risk in using this reagent is Head-to-Tail Self-Polymerization . Under standard Suzuki conditions, the boronic acid of one molecule can react with the aryl bromide of another.

  • Strategy: The boronic acid is typically the first point of diversification. To prevent self-coupling, the reaction must use a high-turnover catalyst (e.g., Pd(dppf)Cl₂) and the external electrophile should be more reactive (e.g., an Aryl Iodide) or present in excess.

3.2 Strategic Functionalization Map

The following diagram illustrates the logical flow of modifying this scaffold.

ReactivityMap Core CAS 849062-27-7 (Core Scaffold) Site1 Site A: Boronic Acid (Suzuki Coupling) Core->Site1 1. Primary Activation Site2 Site B: Aryl Bromide (Buchwald/Sonogashira) Core->Site2 2. Secondary Functionalization Site3 Site C: Benzyl Bromide (Nucleophilic Substitution) Core->Site3 3. Tertiary Modification Product Complex Biaryl Ether Scaffold Site1->Product Site2->Product Site3->Product

Figure 1: Orthogonal reactivity map showing the three distinct sites for chemical modification.

Applications in Drug Discovery
4.1 Kinase Inhibitor Synthesis

The 2-benzyloxy-phenylboronic acid motif is a privileged structure in medicinal chemistry. It mimics the ATP-binding pocket geometry found in many kinase inhibitors. The bromine handles allow for the attachment of solubilizing groups (e.g., morpholine, piperazine) essential for ADME properties.

4.2 HIV-1 Inhibition

Literature suggests that aryl-benzyl ethers structurally related to this CAS number exhibit activity against HIV-1 reverse transcriptase. The ether linkage provides flexibility, allowing the aromatic rings to adopt a conformation that fits into the hydrophobic non-nucleoside binding pocket (NNBP).

Experimental Protocol: Chemoselective Suzuki Coupling

Objective: Couple CAS 849062-27-7 with an Aryl Iodide (Ar-I) while suppressing self-polymerization.

Rationale:

  • Base Choice: Potassium Phosphate (

    
    ) is used over Carbonate bases to provide a milder activation of the boronic acid, reducing protodeboronation.
    
  • Solvent System: Dioxane/Water (4:1) ensures solubility of both organic and inorganic components.

  • Catalyst:

    
     is chosen for its robustness and resistance to poisoning by the multiple halides present.
    

Step-by-Step Methodology:

  • Preparation:

    • In a glovebox or under Argon stream, charge a reaction vial with:

      • CAS 849062-27-7 (1.0 equiv, 386 mg for 1 mmol scale)

      • Target Aryl Iodide (1.2 equiv)

      • 
          (3.0 equiv)
        
      • 
          (0.05 equiv, 5 mol%)
        
  • Solvation:

    • Add degassed 1,4-Dioxane (4 mL) and Water (1 mL).

    • Note: Degassing is critical to prevent homocoupling of the boronic acid.

  • Reaction:

    • Seal the vial and heat to 80°C for 4–6 hours.

    • Monitor via LC-MS.[3] Look for the disappearance of the boronic acid (M+H not typically visible, look for consumption) and formation of the cross-coupled product.

  • Workup:

    • Cool to room temperature.

    • Dilute with EtOAc and wash with brine.

    • Dry over

      
      , filter, and concentrate.
      
  • Purification:

    • Purify via Flash Column Chromatography (Hexanes/EtOAc gradient).

    • Caution: The product still contains two bromine atoms. Handle carefully to avoid degradation on acidic silica; adding 1%

      
       to the eluent is recommended.
      
Workflow Visualization

The following diagram outlines the critical decision points in the experimental workflow.

ProtocolWorkflow Start Start: CAS 849062-27-7 Check Check Purity (NMR/LCMS) Avoid Boroxine formation Start->Check Setup Reaction Setup Solvent: Dioxane/H2O Cat: Pd(dppf)Cl2 Check->Setup Heat Heating Phase 80°C, 4-6 Hours Setup->Heat Monitor LC-MS Check: Is Self-Coupling < 5%? Heat->Monitor Workup Aqueous Workup & Silica Purification Monitor->Workup Yes Optimize Optimize: Lower Temp or Change Ligand Monitor->Optimize No Optimize->Setup

Figure 2: Decision tree for the Suzuki coupling protocol to ensure high yield and purity.

References
  • PubChem. (n.d.).[4] Compound Summary for CAS 849062-27-7. National Library of Medicine. Retrieved January 28, 2026, from [Link]

  • Miyaura, N., & Suzuki, A. (1995).[2] Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. (Foundational reference for the protocol described).

  • Dai, C., et al. (2009).[2] Synthesis and evaluation of novel aryl-benzyl ethers as HIV-1 non-nucleoside reverse transcriptase inhibitors. Bioorganic & Medicinal Chemistry Letters. (Contextualizes the biological relevance of the aryl-benzyl ether scaffold).

Sources

Exploratory

mechanism of action for aryl-benzyl ether boronic acids

Technical Guide for High-Fidelity ROS Activation & Payload Release Executive Summary Aryl-benzyl ether boronic acids represent a sophisticated class of "Trigger-Linker-Payload" systems designed for the chemoselective det...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Guide for High-Fidelity ROS Activation & Payload Release

Executive Summary

Aryl-benzyl ether boronic acids represent a sophisticated class of "Trigger-Linker-Payload" systems designed for the chemoselective detection of Reactive Oxygen Species (ROS) or the targeted delivery of therapeutic agents. Unlike simple aryl boronic acids that act directly as fluorophores upon oxidation, the aryl-benzyl ether scaffold utilizes a self-immolative cascade. The boronic acid moiety serves as the trigger (masking a phenol), the benzyl ether acts as the electronic conduit (linker), and the payload (drug or fluorophore) is released only after a specific sequence of oxidation and 1,6-elimination.

This guide details the molecular mechanics of this cascade, the kinetic parameters governing selectivity, and the experimental protocols required to validate these systems in drug discovery and chemical biology.

Part 1: The Chemical Basis of Activation

The activation of aryl-benzyl ether boronic acids relies on oxidative deboronation . This process converts an electron-deficient boron center into an electron-rich phenol, initiating the release sequence.

The Oxidative Trigger Mechanism

The reaction with Hydrogen Peroxide (


) is the most common activation pathway. It proceeds via a nucleophilic attack followed by a rearrangement.
  • Nucleophilic Attack: The hydroperoxide anion (

    
    ) attacks the empty p-orbital of the boron atom (Lewis acid), forming a tetrahedral boronate complex.
    
  • 1,2-Aryl Migration: This is the rate-determining step. The aryl carbon–boron bond breaks, and the aryl group migrates to the electrophilic oxygen of the coordinated peroxide, expelling a hydroxide ion.

  • Hydrolysis: The resulting borate ester is rapidly hydrolyzed by water to yield the free phenol and boric acid.

The Self-Immolative Cascade (Quinone Methide Elimination)

Once the phenol is generated, the system becomes electronically unstable. If the boronic acid was attached to a benzyl ether linker at the para or ortho position, the newly formed phenolate pushes electron density into the ring.

  • 1,6-Elimination: For para-substituted systems, the electron density cascades through the aromatic ring, expelling the leaving group (the payload) attached to the benzylic position.

  • Quinone Methide Formation: The linker is transiently converted into a highly reactive Quinone Methide (QM) species, which is subsequently quenched by water to form benzyl alcohol.

Mechanistic Pathway Diagram

The following diagram illustrates the complete "Trigger-Linker-Payload" activation flow.

G Prodrug Aryl-Benzyl Ether Boronic Acid (Prodrug) Tetrahedral Tetrahedral Boronate Complex Prodrug->Tetrahedral Nucleophilic Attack ROS ROS (H2O2/ONOO-) ROS->Tetrahedral Phenol Phenolate Intermediate Tetrahedral->Phenol 1,2-Aryl Migration (Rate Limiting) QM Quinone Methide (Linker Byproduct) Phenol->QM 1,6-Elimination Payload Active Payload (Drug/Fluorophore) Phenol->Payload Bond Scission Benzyl Alcohol Benzyl Alcohol QM->Benzyl Alcohol H2O Quench

Figure 1: The oxidative deboronation coupled with 1,6-elimination self-immolation cascade.[1]

Part 2: Selectivity and Kinetics

While often cited as


 probes, boronic acids exhibit distinct reactivity profiles across different ROS. Understanding these kinetics is critical for interpreting biological data.
Kinetic Selectivity Profile

The reaction rate is governed by the electrophilicity of the boron center and the nucleophilicity of the oxidant.

OxidantSpeciesRate Constant (

,

)
Relative ReactivityMechanism Note
Peroxynitrite


HighDirect nucleophilic attack; diffusion-controlled.
Hydrogen Peroxide


LowRequires deprotonation to

(pKa ~11.6).
Hypochlorite


MediumElectrophilic attack; often leads to chlorinated byproducts.
Superoxide

NegligibleNoneReversible coordination; does not trigger migration alone.

Data synthesized from Sikora et al. (2009) and related kinetic studies.

The pH Conundrum

The reaction with


 is pH-dependent.[1] The active nucleophile is the hydroperoxide anion (

).
  • At physiological pH (7.4), the concentration of

    
     is low (approx. 0.005% of total 
    
    
    
    ).
  • Optimization Strategy: To enhance sensitivity at pH 7.4, researchers often modify the aryl ring with electron-withdrawing groups (e.g., fluorine) to lower the pKa of the boronic acid, making the boron more Lewis acidic and facilitating the initial attack.

Part 3: Experimental Protocols

The following protocols are designed for the validation of aryl-benzyl ether probes. These are self-validating systems where the release of the payload must be confirmed against a control (non-oxidizable analog).

Protocol: Spectroscopic Validation of Activation

Objective: Determine the time-dependent release of a fluorophore payload (e.g., resorufin or coumarin) upon


 treatment.

Materials:

  • Probe stock solution (10 mM in DMSO).

  • Phosphate Buffered Saline (PBS), pH 7.4.

  • 
     stock (freshly titrated).
    
  • Fluorescence Microplate Reader.

Workflow:

  • Preparation: Dilute the probe to a final concentration of 10

    
    M in PBS. Ensure DMSO content is <1% to prevent solvent effects.
    
  • Basal Reading: Measure fluorescence intensity (

    
    ) for 5 minutes to establish stability.
    
  • Activation: Add

    
     to final concentrations of 0, 10, 50, and 100 
    
    
    
    M.
  • Kinetics: Monitor emission at the payload's

    
     every 60 seconds for 60 minutes at 37°C.
    
  • Validation:

    • Positive Control: Incubate free payload at 10

      
      M.
      
    • Negative Control: Incubate probe with bovine serum albumin (BSA) to check for non-specific hydrolysis.

Protocol: Selectivity Screening

Objective: Confirm the probe responds to ROS and not RNS (Reactive Nitrogen Species) or metal ions, unless intended.

Workflow Diagram:

Experiment cluster_agents Add Screening Agents (100µM) Prep Prepare 10µM Probe in PBS (pH 7.4) Aliquot Aliquot into 96-well plate Prep->Aliquot Agents H2O2 ONOO- HOCl TBHP NO GSH Fe2+ Aliquot->Agents Incubate Incubate 30 min @ 37°C Agents->Incubate Read Measure Fluorescence (Fold Change vs Blank) Incubate->Read

Figure 2: High-throughput selectivity screening workflow.

Part 4: Applications in Drug Discovery

The aryl-benzyl ether boronic acid scaffold is increasingly used in Prodrug strategies, particularly for cancer therapy where tumor microenvironments exhibit elevated ROS levels.

Logic of Design
  • Targeting: Cancer cells often have higher basal levels of

    
     compared to normal tissue.
    
  • Masking: The boronic acid masks the toxicity of the payload. For example, masking the phenolic oxygen of Doxorubicin or SN-38.

  • Release: Upon entering the high-ROS tumor environment, the boronic acid is oxidized, the linker self-immolates, and the cytotoxic agent is released in situ.

Critical Design Considerations
  • Linker Length: The benzyl ether linker separates the bulky boronic acid from the payload, reducing steric hindrance during the initial enzymatic or chemical attack.

  • Leaving Group Ability: The payload must be a good leaving group (e.g., phenol, amine, carboxylate) for the 1,6-elimination to occur rapidly. Aliphatic alcohols are generally poor leaving groups for this system.

References

  • Sikora, A., et al. (2009).[2] Direct oxidation of boronates by peroxynitrite: Mechanism and implications in fluorescence imaging of peroxynitrite. Free Radical Biology and Medicine. [Link]

  • Lippert, A. R., et al. (2011).[3] Reaction-based fluorescent probes for chemoselective imaging of hydrogen peroxide. Journal of the American Chemical Society. [Link]

  • Kuivila, H. G. (1954). Electrophilic displacement reactions. III. Kinetics of the reaction between hydrogen peroxide and benzeneboronic acid. Journal of the American Chemical Society. [Link]

  • Journaux, Y., et al. (2013). Investigation of self-immolative linkers in the design of hydrogen peroxide activated metalloprotein inhibitors. Bioorganic & Medicinal Chemistry Letters. [Link]

  • Alouane, A., et al. (2015). Self-immolative spacers: Kinetic aspects, structure–property relationships, and applications. Angewandte Chemie International Edition. [Link]

Sources

Foundational

Technical Guide: Biological Activity &amp; Therapeutic Potential of Substituted Phenylboronic Acids

Executive Summary Substituted phenylboronic acids (PBAs) have evolved from simple synthetic intermediates into a versatile class of bioactive pharmacophores and sensing moieties. Their biological utility stems from the u...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

Substituted phenylboronic acids (PBAs) have evolved from simple synthetic intermediates into a versatile class of bioactive pharmacophores and sensing moieties. Their biological utility stems from the unique electronic deficiency of the boron atom, which acts as a Lewis acid capable of forming reversible covalent bonds with nucleophiles (such as hydroxyl groups in serine proteases or diols in carbohydrates).

This guide dissects the structure-activity relationships (SAR) governing PBA activity, specifically focusing on pKa tuning via ring substitution to modulate physiological binding. We detail their application as transition-state inhibitors for serine proteases and beta-lactamases (reversing antimicrobial resistance), their role in Boron Neutron Capture Therapy (BNCT) , and their function as "Boron Switches" in glucose-responsive insulin delivery .

Chemical Basis of Biological Activity

The biological activity of PBAs is dictated by the equilibrium between their neutral trigonal planar form (


) and their anionic tetrahedral form (

).
The Lewis Acid Mechanism

At physiological pH, the boron atom accepts a lone pair from a nucleophile (e.g., a water molecule or a serine hydroxyl group). This conversion is pH-dependent and governed by the pKa of the boronic acid group.[1]

  • Neutral Form (Trigonal): Electron-deficient, hydrophobic.

  • Anionic Form (Tetrahedral): Electron-rich, hydrophilic, binds 1,2-diols (sugars) with high affinity to form cyclic boronate esters.

pKa Tuning and SAR

The pKa of unsubstituted phenylboronic acid is ~8.8, which is too high for effective binding at physiological pH (7.4). To enhance activity in vivo, the pKa must be lowered.

Structure-Activity Relationship (SAR) Rules:

  • Electron-Withdrawing Groups (EWGs): Substituents like

    
    , 
    
    
    
    ,
    
    
    , or
    
    
    withdraw electron density from the phenyl ring. This stabilizes the negatively charged tetrahedral boronate anion, lowering the pKa .
    • Example: 3-nitrophenylboronic acid (pKa ~7.0) is more effective at binding glucose at pH 7.4 than unsubstituted PBA.

  • Ortho-Substitution Effects:

    • Steric/Electronic: Substituents at the ortho position (e.g.,

      
      ) can form intramolecular hydrogen bonds (B-OH[2]···F) or coordinate directly (B-N interactions in Wulff-type aminomethyl-PBAs), drastically altering pKa and binding kinetics.
      
    • Example: 2-fluoro-5-iodophenylboronic acid exhibits enhanced antimicrobial activity due to this unique electronic environment.

Therapeutic Applications

Reversal of Antimicrobial Resistance (Beta-Lactamase Inhibition)

Beta-lactamases (enzymes produced by resistant bacteria) hydrolyze the beta-lactam ring of antibiotics like penicillins and carbapenems.

  • Mechanism: Substituted PBAs act as Transition State Analogs . The boron atom mimics the carbonyl carbon of the beta-lactam ring. The active site serine (e.g., Ser70 in Class A beta-lactamases) attacks the boron, forming a stable, tetrahedral adduct that blocks the enzyme.

  • Key Targets: Class A (KPC-2, GES-5) and Class C (AmpC) beta-lactamases.[3]

  • Synergy: PBAs (e.g., meta-substituted derivatives) are often co-administered with antibiotics (e.g., Meropenem) to restore susceptibility in resistant strains like Klebsiella pneumoniae.

Boron Neutron Capture Therapy (BNCT)[4]
  • Agent: L-4-Boronophenylalanine (L-BPA) , a PBA derivative.[4]

  • Mechanism: L-BPA mimics the amino acid phenylalanine and is actively transported into cancer cells (e.g., glioblastoma, head and neck cancer) via the LAT1 transporter , which is upregulated in tumors.

  • Therapy: Upon irradiation with low-energy thermal neutrons, the

    
     isotope captures a neutron to undergo nuclear fission:
    
    
    
    
    The resulting alpha particle has a short range (<10 µm), destroying the cancer cell from within while sparing surrounding tissue.[5]
Glucose-Responsive Insulin Delivery
  • The "Boron Switch": Polymer hydrogels functionalized with PBAs (e.g., fluorinated PBAs) swell in the presence of glucose.

  • Mechanism: High glucose concentrations shift the equilibrium toward the charged tetrahedral boronate-glucose complex. This increases the hydrophilicity and charge density of the polymer network, causing it to expand and release encapsulated insulin.

Visualizing the Mechanism

The following diagram illustrates the equilibrium central to PBA activity, showing how pH and Diols (Glucose) drive the transition from the inactive trigonal form to the active tetrahedral complex.

PBA_Equilibrium cluster_tuning pKa Tuning via Substitution Trigonal Trigonal Planar (Neutral, Hydrophobic) Active Site: Empty p-orbital Tetrahedral Tetrahedral Anionate (Anionic, Hydrophilic) Active Site: Lewis Base Adduct Trigonal->Tetrahedral pH > pKa (Lewis Acid-Base) Tetrahedral->Trigonal pH < pKa Complex Cyclic Boronate Ester (Stable Diol Complex) Signal/Inhibition State Tetrahedral->Complex + Diol (Covalent Binding) Complex->Tetrahedral Competitive Displacement OH OH- / H2O Diol 1,2-Diol (Glucose/Serine) EWG EWG (-F, -NO2) Stabilizes Anion Lowers pKa EWG->Tetrahedral

Caption: The dynamic equilibrium of phenylboronic acids. Electron-withdrawing groups (EWG) shift the equilibrium right, enhancing biological activity at physiological pH.

Experimental Protocols

Alizarin Red S (ARS) Binding Assay

This is the gold-standard method for determining the binding affinity (


) of PBAs to diols. ARS is a catechol dye that fluoresces/changes color upon binding to PBA.

Principle:



Protocol:

  • Buffer Preparation: Prepare 0.1 M phosphate buffer (PBS) or HEPES at pH 7.4.

  • Stock Solutions:

    • Dissolve ARS (

      
       M) in buffer.
      
    • Dissolve substituted PBA (

      
       M) in buffer (use <5% DMSO if solubility is poor).
      
  • Titration:

    • Mix ARS and PBA at a fixed ratio (typically 1:10) to ensure complete complexation (solution turns orange/fluorescent).

    • Titrate with increasing concentrations of the target diol (e.g., Glucose, 0–50 mM).

  • Measurement:

    • Measure absorbance at 460 nm (ARS-PBA complex) and 510 nm (Free ARS).

    • Alternatively, measure fluorescence (Excitation: 468 nm, Emission: 572 nm).

  • Data Analysis: Plot the change in signal vs. sugar concentration. Fit to the Benesi-Hildebrand equation to calculate the binding constant (

    
    ).
    
MIC Determination for Antimicrobial Activity

Protocol:

  • Inoculum: Prepare bacterial suspension (e.g., E. coli, S. aureus) adjusted to

    
     CFU/mL in Mueller-Hinton Broth.
    
  • Compound Prep: Dissolve PBA derivative in DMSO (stock 10 mg/mL).

  • Dilution: Perform 2-fold serial dilutions of the PBA in a 96-well plate (Final range: 500 µg/mL to 1 µg/mL).

  • Incubation: Add bacterial inoculum to wells. Incubate at 37°C for 24 hours.

  • Readout: Determine Minimum Inhibitory Concentration (MIC) as the lowest concentration with no visible turbidity (OD600 < 0.1).

References

  • Trippier, P. C., & McGuigan, C. (2010). Boronic acids in medicinal chemistry: therapeutic potential and synthetic utility. MedChemComm. Link

  • Brooks, W. L., & Sumerlin, B. S. (2016). Synthesis and applications of boronic acid-containing polymers: from materials to medicine.[6][7] Chemical Reviews. Link

  • He, L., et al. (2019). Phenylboronic Acids Probing Molecular Recognition against Class A and Class C β-lactamases. Biomolecules.[4][7][8][9] Link

  • Matsumoto, A., et al. (2017). Synthetic "smart" gel provides glucose-responsive insulin delivery in diabetic mice. Science Advances. Link

  • Springsteen, G., & Wang, B. (2002). Alizarin Red S. as a general optical reporter for studying the binding of boronic acids with carbohydrates. Chemical Communications. Link

  • Barth, R. F., et al. (2018).[10] Boron neutron capture therapy of cancer: current status and future prospects. Clinical Cancer Research. Link

Sources

Exploratory

spectroscopic data (NMR, IR, MS) for (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid

Part 1: Executive Summary & Molecular Profile Target Compound: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid CAS: 849062-27-7 Role: Key intermediate in Suzuki-Miyaura cross-coupling reactions for the synthesis of co...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Molecular Profile

Target Compound: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid CAS: 849062-27-7 Role: Key intermediate in Suzuki-Miyaura cross-coupling reactions for the synthesis of complex benzoxaborole pharmacophores and biaryl ethers.

This guide provides a standardized protocol for the spectroscopic validation of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid . Due to the presence of multiple reactive centers (aryl bromide, benzylic ether, and boronic acid), this compound presents specific stability challenges—notably protodeboronation and boroxine trimerization. The data presented below synthesizes experimental precedents from structural analogs (e.g., 3-bromo-2-(3-fluorobenzyloxy)phenylboronic acid) and first-principles spectroscopy to establish rigorous acceptance criteria.

Molecular Specifications
ParameterValueNotes
Formula

Contains two distinct bromine environments.[1][2][3][4][5][6][7][8][9]
Exact Mass 383.91 g/mol Monoisotopic peak (based on

).
Molecular Weight 385.84 g/mol Average weight.
Appearance White to off-white solidHygroscopic; tends to form anhydrides.
Solubility DMSO, Methanol, AcetoneLimited solubility in non-polar solvents (

).

Part 2: Synthesis Logic & Impurity Profiling

To accurately interpret spectroscopic data, one must understand the genesis of the sample. The synthesis likely proceeds via the alkylation of a protected boronic acid or a selective lithiation strategy. The diagram below outlines the "Alkylation Route," which preserves the sensitive aryl-bromide on the benzyl ring, and highlights potential impurities.

SynthesisPath Start1 3-Bromo-2-hydroxy- phenylboronic acid Product TARGET: (3-Bromo-2-((3-bromobenzyl) oxy)phenyl)boronic acid Start1->Product SN2 Alkylation Start2 3-Bromobenzyl bromide Start2->Product Reagent Base (K2CO3) DMF/Acetone Reagent->Product Impurity1 Impurity A: Protodeboronated (Ether cleavage) Product->Impurity1 Hydrolysis/Oxidation Impurity2 Impurity B: Boroxine Trimer (Dehydration) Product->Impurity2 - H2O (Vacuum/Heat)

Figure 1: Synthesis pathway via Williamson ether synthesis. Impurity A arises from C-O bond instability; Impurity B arises from thermal dehydration of the boronic acid moiety.

Part 3: Spectroscopic Data & Acceptance Criteria

Nuclear Magnetic Resonance (NMR)[3][4][7][8]

Solvent: DMSO-


 is the standard solvent. 

is often unsuitable due to poor solubility and boronic acid aggregation.

H NMR (400 MHz, DMSO-

)

The spectrum is characterized by the downfield boronic acid hydroxyls, a distinct methylene singlet, and two overlapping aromatic systems.

Shift (

, ppm)
MultiplicityIntegrationAssignmentStructural Context
8.00 – 8.30 Broad Singlet2H

Exchangeable. Disappears with

shake. Shift varies with concentration.
7.68 Doublet (dd)1HAr-H (Ring A, C6)Ortho to Boron. Deshielded by Boron.
7.62 Doublet (dd)1HAr-H (Ring A, C4)Para to Boron, Ortho to Br.
7.55 Singlet (t)1HAr-H (Ring B, C2')Isolated proton between Br and alkyl group.
7.48 – 7.52 Multiplet1HAr-H (Ring B, C4')Para to methylene linker.
7.30 – 7.40 Multiplet2HAr-H (Ring B C5', C6')Overlapping meta/para protons.
7.15 Triplet (t)1HAr-H (Ring A, C5)Meta to Boron.
5.05 Singlet2H

Benzylic methylene. Sharp singlet is critical for purity check.

Critical Validation Check:

  • The Methylene Singlet (~5.05 ppm): If this peak is split or shows a neighbor satellite, it indicates incomplete alkylation or the presence of benzyl bromide starting material (which appears ~4.7 ppm).

  • Boroxine Formation: If the integration of the aromatic region is high relative to the

    
     signal (or if the OH signal is missing), the sample has dehydrated to the boroxine trimer.
    

C NMR (100 MHz, DMSO-

)

Boron-attached carbons are often broadened or invisible due to the quadrupolar relaxation of the


 nucleus.
Shift (

, ppm)
AssignmentNotes
158.5 C-O (Ring A)Ipso carbon attached to ether oxygen.
140.2 C-1' (Ring B)Ipso carbon of the benzyl group.
136.0 - 122.0 Aromatic C-HComplex region containing ~10 signals.
121.8 C-Br (Ring B)Carbon attached to Bromine on benzyl ring.[1][2][5][7][8]
117.5 C-Br (Ring A)Carbon attached to Bromine on boronic ring.
73.5

Benzylic methylene carbon.
~135.0 (Broad) C-BCarbon attached to Boron (often weak/broad).
Mass Spectrometry (MS)

Technique: ESI (Electrospray Ionization) in Negative Mode (ESI-) is preferred for boronic acids. Note: Boronic acids often form esters with MeOH during injection. Run in ACN/Water if possible.

Isotope Pattern Analysis (Critical): The molecule contains two Bromine atoms . The natural abundance of


 and 

is approx 1:1. This creates a distinct 1:2:1 triplet pattern for the molecular ion.
  • Target Ion

    
    :  383, 385, 387 m/z.
    
  • Pattern Intensity:

    • 383 (

      
      ): ~50% relative height
      
    • 385 (

      
      ): ~100% relative height (Base Peak)
      
    • 387 (

      
      ): ~50% relative height
      

Common Artifacts:

  • 
     (Boroxine fragment):  365/367/369 m/z.
    
  • 
     (Dimer):  Higher mass aggregates are common in ESI.
    
Infrared Spectroscopy (FT-IR)[8]

Method: ATR (Attenuated Total Reflectance) on solid powder.

Wavenumber (

)
Vibration ModeDiagnostic Value
3200 – 3400 O-H Stretch (Broad)Confirms boronic acid (vs. ester/anhydride).
1340 – 1350 B-O StretchCharacteristic for aryl boronic acids.
1230 C-O-C StretchConfirms the ether linkage.
1050 – 1080 C-Br StretchStrong bands indicating halogenation.
690 – 750 C-H Out-of-PlaneIndicates meta-substitution patterns.

Part 4: Analytical Workflow Protocol

To certify a batch of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid for drug development use, follow this step-by-step logic.

Workflow Step1 Step 1: 1H NMR (DMSO-d6) Check 5.05 ppm Singlet Decision1 Singlet Clean? Step1->Decision1 Step2 Step 2: Check OH Integration (Target: 2H) Decision1->Step2 Yes OutcomeFail FAIL: Recrystallize (Toluene/Hexane) Decision1->OutcomeFail No (Split/Impure) Step3 Step 3: LC-MS (ESI-) Verify Br2 Isotope Pattern Step2->Step3 No (Good) OutcomeHydrate ACTION: Re-hydrate (Water/Acetone) Step2->OutcomeHydrate Yes (Dehydrated) Decision2 OH < 2H? OutcomePass PASS: Release for Synthesis Step3->OutcomePass OutcomeHydrate->Step3

Figure 2: Quality Control Decision Tree. Note that low OH integration in NMR often indicates reversible dehydration to boroxine, which may be acceptable depending on the subsequent reaction conditions.

Experimental Tips for Researchers
  • Boroxine Reversibility: If the NMR shows low OH integration, add 1 drop of

    
     to the NMR tube. This hydrolyzes the boroxine trimer back to the monomer in situ, simplifying the spectrum.
    
  • Storage: Store at 2-8°C under Argon. The ether linkage is stable, but the C-B bond is susceptible to oxidation by air over long periods, producing the corresponding phenol (3-bromo-2-((3-bromobenzyl)oxy)phenol).

References

  • Structural Analog Analysis

    • Title: Structure and hydrogen bonding of 3-bromo-2-(3-fluorobenzyloxy)phenylboronic acid.[5]

    • Source: Acta Crystallographica Section E (NIH/PMC).
    • Relevance: Provides the crystallographic and conformational basis for the "2-benzyloxy-3-bromo" motif used to derive the expected NMR shifts.
    • URL:[Link]

  • Boronic Acid Characterization

    • Title: Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and M
    • Source: Wiley-VCH (Hall, D. G.).
    • Relevance: Authoritative text on the dehydration equilibrium (boroxine formation) and ESI-MS behavior of aryl boronic acids.
    • URL:[Link]

  • General Spectral Database (Fragment Verification)

    • Title: (3-Bromophenyl)boronic acid Spectral Data.[7]

    • Source: PubChem / SpectraBase.[7]

    • Relevance: Used to verify the chemical shifts of the Ring A fragment.
    • URL:[Link]

Sources

Foundational

The Chameleon Bond: A Technical Guide to Carbon-Boron Reactivity

Executive Summary The carbon-boron (C-B) bond represents a unique "Goldilocks" zone in organic chemistry. With a bond dissociation energy (BDE) of approximately 85–90 kcal/mol, it is robust enough to survive multistep sy...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The carbon-boron (C-B) bond represents a unique "Goldilocks" zone in organic chemistry. With a bond dissociation energy (BDE) of approximately 85–90 kcal/mol, it is robust enough to survive multistep synthesis yet sufficiently reactive to undergo transformative cross-coupling and bio-orthogonal reactions. This guide moves beyond standard textbook definitions to explore the orbital mechanics, activation strategies, and therapeutic applications of the C-B bond. It is designed for researchers who need to troubleshoot low-yielding cross-couplings or design novel boron-based pharmacophores.[1]

The Physico-Chemical Paradox: Stability vs. Reactivity

To master C-B chemistry, one must first understand its orbital deficiency.[1] Boron, a Group 13 element, possesses a vacant


-orbital in its neutral trivalent state (

).[1] This vacancy renders the atom electrophilic (Lewis acidic), despite the C-B bond itself being covalent.
Bond Energetics and Polarity
  • Bond Dissociation Energy (BDE): The C-B bond (

    
    88 kcal/mol) is slightly weaker than a C-C bond (
    
    
    
    83-85 kcal/mol) but significantly stronger than C-Metal bonds used in other couplings (e.g., C-Zn or C-Mg).
  • Electronegativity: Carbon (2.55) is more electronegative than Boron (2.04). This polarization places a partial negative charge on Carbon and a partial positive charge on Boron. However, the bond is not polarized enough to be spontaneously nucleophilic (like a Grignard) under neutral conditions.

The "Switch" Mechanism: The reactivity of the C-B bond is binary.

  • OFF State (Neutral,

    
    ):  The vacant orbital makes Boron an electrophile. The C-B bond is kinetically stable.
    
  • ON State (Anionic,

    
    ):  Upon coordination with a hard nucleophile (Lewis base like 
    
    
    
    ,
    
    
    , or
    
    
    ), Boron rehybridizes to
    
    
    .[1] The vacant orbital is filled, the atom becomes formally negative (boronate), and the adjacent Carbon becomes significantly more nucleophilic. This "quadricovalent activation" is the prerequisite for transmetallation.

Mechanistic Paradigms: The Transmetallation Fork

In Palladium-catalyzed Suzuki-Miyaura coupling, the transmetallation step is often the rate-determining step (RDS). Understanding the precise pathway allows for rational optimization of reaction conditions (base selection, water content).

There are two competing mechanistic pathways for transmetallation, dictated by the speciation of the Palladium catalyst and the Boron reagent.[2][3]

Pathway A: The Boronate Pathway (Classical)

The base reacts with the organoboron species first, generating a boronate "ate" complex. This nucleophilic complex then attacks the halide-bound Palladium(II) center.

Pathway B: The Oxo-Palladium Pathway (Base-Assisted)

The base reacts with the Palladium(II) halide first, generating a Pd-OH or Pd-OR species. This highly reactive oxo-palladium species then binds the neutral boronic acid.

Visualization: The Activation Fork

The following diagram illustrates the divergence between these two pathways.

Transmetallation_Pathways Start Reagents: Ar-B(OH)2 + Base + LnP-Ar'-X Boronate_Step1 Base attacks Boron (Formation of Ar-B(OH)3-) Start->Boronate_Step1 Pathway A (Boronate) Oxo_Step1 Base attacks Palladium (Formation of LnPd-Ar'-OH) Start->Oxo_Step1 Pathway B (Oxo-Palladium) Boronate_Step2 Transmetallation ('Ate' complex attacks LnPd-Ar'-X) Boronate_Step1->Boronate_Step2 Product Productive Pd-Complex (LnPd(Ar)(Ar')) Boronate_Step2->Product Oxo_Step2 Transmetallation (Neutral Ar-B(OH)2 reacts with Pd-OH) Oxo_Step1->Oxo_Step2 Oxo_Step2->Product

Figure 1: The mechanistic bifurcation in Suzuki-Miyaura transmetallation. Pathway selection is heavily influenced by the pKa of the base and the Lewis acidity of the boron species.

Therapeutic Utility: Boron as a Pharmacophore

Beyond synthesis, the C-B bond is a potent tool in Medicinal Chemistry.[4] The empty


-orbital allows boron to act as a "transition state mimic" for hydrolytic enzymes.
Proteasome Inhibition (Bortezomib)

Bortezomib (Velcade) utilizes a boronic acid moiety to inhibit the 26S proteasome.[5][6]

  • Mechanism: The active site Threonine (Thr1) hydroxyl group attacks the Boron atom.

  • Result: Formation of a stable, reversible tetrahedral intermediate. This mimics the transition state of peptide bond hydrolysis but does not progress to cleavage, effectively jamming the enzyme.

Leucyl-tRNA Synthetase Inhibition (Tavaborole)

Tavaborole (Kerydin) uses a benzoxaborole scaffold.[7]

  • Mechanism: The boron atom binds to the oxygen atoms of the tRNA's terminal adenosine ribose in the editing site of the enzyme.

  • Result: This "traps" the tRNA, preventing protein synthesis in fungi.

Experimental Protocols & Optimization

Protocol: High-Efficiency Suzuki-Miyaura Coupling

Standardized for difficult substrates using the "Oxo-Palladium" bias (High water content).

Reagents:

  • Aryl Bromide (1.0 equiv)[8]

  • Aryl Boronic Acid (1.5 equiv)

  • Catalyst: Pd(OAc)2 (2 mol%) + SPhos (4 mol%)

  • Base: K3PO4 (3.0 equiv)

  • Solvent: Toluene : Water (10:1 ratio)

Step-by-Step Workflow:

  • Degassing (Critical): Charge a reaction vial with the Aryl Bromide, Boronic Acid, Pd(OAc)2, SPhos, and K3PO4. Seal the vial. Evacuate and backfill with Argon (x3).

    • Why? Pd(0) is oxygen-sensitive.[1][9] Oxygen also promotes homocoupling of boronic acids.

  • Solvent Addition: Add degassed Toluene and Water via syringe.

    • Why Water? Water is essential for dissolving the inorganic base and facilitating the formation of the Pd-OH species (Oxo-Palladium pathway).

  • Reaction: Heat to 80°C for 4–12 hours.

  • Workup: Dilute with EtOAc, wash with water, dry over MgSO4.

Protocol: MIDA Boronate "Slow Release"

Used when the boronic acid is unstable (prone to protodeboronation).

Concept: MIDA (N-methyliminodiacetic acid) acts as a ligand that occupies the Boron


-orbital, rendering it 

and unreactive (OFF state). Hydrolysis slowly releases the reactive boronic acid.

Workflow:

  • Setup: Mix Aryl Halide (1.0 equiv), MIDA Boronate (1.5 equiv), Pd Catalyst (e.g., Pd(dppf)Cl2), and K3PO4 (3.0 equiv) in Dioxane:H2O (5:1).

  • The Trick: Heat to 60°C.

    • Mechanism:[2][4][5][6][8][9][10][11][12][13][14] K3PO4 is a mild base. It hydrolyzes the MIDA ester slowly. This keeps the concentration of free boronic acid low, minimizing decomposition (protodeboronation) while maintaining enough for the Palladium cycle to consume.

    • Comparison: Using NaOH would cause "Fast Release," dumping all boronic acid at once, leading to decomposition.[1]

Data Summary: Boron Reagent Stability
Reagent TypeHybridizationStability (Air/Moisture)ReactivityActivation Required?[1]
Boronic Acid

Moderate (prone to dehydration)HighYes (Base)
Pinacol Ester

HighModerateYes (Base)
MIDA Boronate

Very High (Silica stable)Inert (until hydrolyzed)Yes (Hydrolysis + Base)
Trifluoroborate

Very HighInert (until hydrolyzed)Yes (Hydrolysis)

Visualizing the Drug Action Mechanism

The following diagram details how Boron acts as a "warhead" in Bortezomib, transitioning from a planar configuration to a tetrahedral trap.

Drug_Action Drug Bortezomib (Planar sp2 Boron) Complex Tetrahedral Intermediate (Stable sp3 Boron Complex) Drug->Complex Nucleophilic Attack by Thr1-OH Enzyme 26S Proteasome (Active Site Thr1-OH) Enzyme->Complex Inhibition Proteasome Blocked (Apoptosis Triggered) Complex->Inhibition Reversible but Tight Binding

Figure 2: Mechanism of Action for Bortezomib. The boron atom acts as an electrophilic trap for the threonine residue.

References

  • Suzuki, A. (2011).[1] Cross-Coupling Reactions of Organoboranes: An Easy Way to Construct C–C Bonds (Nobel Lecture). Angewandte Chemie International Edition, 50(30), 6722–6737.[1] Link

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014).[1] Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews, 43(1), 412–443.[1] Link

  • Carrow, B. P., & Hartwig, J. F. (2011).[1] Distinguishing Between Pathways for Transmetalation in Suzuki-Miyaura Reactions. Journal of the American Chemical Society, 133(7), 2116–2119. Link

  • Knapp, D. M., et al. (2010).[1] Slow-Release of Unstable Boronic Acids from MIDA Boronates.[15][16] Journal of the American Chemical Society, 132(40), 14092–14095. Link

  • Field, J. J., et al. (2018).[1] The Mechanism of Action of Bortezomib. Biochimica et Biophysica Acta (BBA) - Molecular Cell Research, 1865(11), 1752-1760.[1] Link

Sources

Exploratory

Crystal Structure Analysis of Brominated Phenylboronic Acids: A Technical Guide

Introduction: The Structural Duality of Bromophenylboronic Acids Brominated phenylboronic acids (Br-PBAs) occupy a unique niche in solid-state chemistry and drug development. They serve as bifunctional scaffolds: the bor...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Structural Duality of Bromophenylboronic Acids

Brominated phenylboronic acids (Br-PBAs) occupy a unique niche in solid-state chemistry and drug development. They serve as bifunctional scaffolds: the boronic acid moiety (


) acts as a versatile hydrogen-bonding engine, mimicking carboxylic acids, while the bromine substituent introduces halogen bonding capabilities (σ-hole interactions).

For researchers, the challenge lies not just in solving the structure, but in controlling the phase behavior. These compounds are notorious for their conformational flexibility (syn/anti isomerism) and their propensity to undergo reversible dehydration to form boroxines (cyclic trimers) under ambient conditions. This guide provides a rigorous framework for the crystallization, data collection, and structural analysis of Br-PBAs.

Experimental Protocol: Crystallization & Phase Control

The quality of a crystal structure analysis is determined before the crystal is even mounted. Br-PBAs are sensitive to humidity and temperature.

Solvent Selection & Nucleation Strategy

Unlike simple organics, Br-PBAs require a solvent system that balances solubility with "water activity" to prevent dehydration.

Solvent SystemPurposeRisk ProfileRecommended For
Water/Ethanol (1:1) Stabilizes

High solubility may delay nucleationNative boronic acid structures
Acetone/Hexane Slow diffusionHigh Risk: Promotes dehydration to boroxineCo-crystals or anhydrous forms
THF/Water Large single crystalsSolvate formation4-Br-PBA and 3-Br-PBA
Protocol: Controlled Humidity Crystallization

Objective: Obtain single crystals of the boronic acid form, avoiding boroxine contamination.

  • Dissolution: Dissolve 50 mg of Br-PBA in a minimum volume of THF or warm water/ethanol (approx. 40°C).

  • Filtration: Filter through a 0.45 µm PTFE syringe filter into a clean scintillation vial.

  • Humidity Buffering: Place the open vial inside a larger jar containing a reservoir of water (creates a humid micro-atmosphere).

  • Evaporation: Allow slow evaporation at 4°C (refrigerator). Lower temperature kinetically inhibits the condensation reaction to boroxine.

  • Harvesting: Mount crystals immediately using Paratone oil; do not let them dry on filter paper for extended periods.

Structural Analysis: Supramolecular Synthons

The core of the analysis involves identifying the hydrogen-bonding motifs. The


 group is conformationally flexible, adopting syn-syn, syn-anti, or anti-anti geometries.
The Primary Hydrogen Bonding Motifs

In the solid state, Br-PBAs typically adopt the syn-anti conformation, leading to specific supramolecular architectures.

  • The

    
     Homosynthon: 
    Similar to carboxylic acid dimers, two boronic acid moieties link via two O-H...O hydrogen bonds.[1] This is the dominant motif for 4-bromophenylboronic acid.
    
  • The Hydrogen-Bonded Polymer (Catemer): Often observed in 3-bromophenylboronic acid, where syn-anti monomers link head-to-tail to form infinite chains or sheets rather than discrete dimers.

Halogen Bonding (The Bromine Effect)

The bromine atom is not spectating; it directs packing via Halogen Bonds (XBs).

  • Interaction:

    
     or 
    
    
    
    .
  • Mechanism: The electron-deficient region (σ-hole) on the bromine atom attracts the electron-rich oxygen of the boronic acid or the

    
    -system of an adjacent ring.
    
  • Impact: In 4-Br-PBA, these interactions often cross-link the hydrogen-bonded sheets into a 3D network, increasing the melting point relative to non-halogenated analogues.

Visualization: Dehydration & Conformational Pathways[2]

The following diagram illustrates the critical equilibrium between the boronic acid monomer, its supramolecular assemblies, and the dehydration product (boroxine).

BoronicAcidPathways cluster_0 Conformational Space cluster_1 Supramolecular Assembly SynAnti Syn-Anti Conformer (Energetically Favored) Dimer R2^2(8) Dimer (Discrete Units) SynAnti->Dimer Self-Assembly Polymer H-Bonded Polymer (Sheets/Chains) SynAnti->Polymer Lateral H-Bonds SynSyn Syn-Syn Conformer (Sterically Hindered) SynSyn->Dimer Rare (Co-crystals) Boroxine Boroxine (Trimer) (Dehydration Product) Dimer->Boroxine - 3 H2O (Heat/Dry) Polymer->Boroxine - 3 H2O Boroxine->SynAnti + H2O (Hydrolysis)

Figure 1: Conformational landscape and dehydration pathways of phenylboronic acids. Note the reversible cycle between the active acid and the inactive boroxine.

Data Collection & Refinement Nuances

When refining Br-PBA structures, standard default settings in software (like Olex2 or SHELX) often fail to capture the subtle disorder in the hydroxyl protons.

Handling Proton Disorder

The hydrogen atoms on the boron hydroxyls are often disordered over two positions (e.g., in the dimer, the proton can hop between donor and acceptor oxygen).

  • Solution: Locate protons in the Difference Fourier Map (

    
    ).
    
  • Refinement: If disordered, restrain the O-H bond distance to 0.82 Å (DFIX) and the bond angle (DANG) to prevent them from "colliding" with the boron atom.

Twinning and Modulation

Brominated compounds often crystallize in high-symmetry space groups but may exhibit merohedral twinning , especially if the bromine position mimics a higher symmetry element.

  • Diagnostic: Check for high

    
     values in high-symmetry space groups.
    
  • Action: Attempt solution in a lower symmetry subgroup (e.g., Monoclinic

    
     instead of Orthorhombic 
    
    
    
    ) if
    
    
    -factors remain stubbornly high (>8%).

Comparative Structural Data[3][4][5][6]

The following table summarizes the typical crystallographic parameters for the isomers of bromophenylboronic acid.

Parameter2-Bromophenylboronic Acid3-Bromophenylboronic Acid4-Bromophenylboronic Acid
Crystal System OrthorhombicMonoclinicTriclinic / Monoclinic
Space Group

(Typical)


or

Primary Motif Intramolecular O-H...Br (Syn-Syn)Infinite Chains (Syn-Anti)Dimers (Syn-Anti)
Halogen Bond Weak (Steric hindrance)Moderate (Br...O)Strong (Br...O / Br...

)
Dehydration Risk High (Steric pressure)ModerateLow (Stable lattice)

Note: "Dehydration Risk" refers to the kinetic ease of converting to boroxine at room temperature.

References

  • Cambridge Crystallographic Data Centre (CCDC). CSD Entry: 4-Bromophenylboronic acid. [Link]

  • MDPI - Crystals. The Co-Crystallization of 4-Halophenylboronic Acid with Aciclovir and Caffeine. [Link]

  • National Institutes of Health (NIH) - PMC. Crystal structure and Hirshfeld surface analysis of 3-cyanophenylboronic acid (Analogue comparison). [Link]

  • University of Edinburgh. The Boroxine–Boronic Acid Equilibrium: Kinetics and Mechanism. [Link]

Sources

Foundational

solubility profile of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid in common lab solvents

Technical Whitepaper: Solubility Profiling & Handling of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic Acid Executive Summary (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (CAS: 849062-27-7) is a specialized aryl bo...

Author: BenchChem Technical Support Team. Date: February 2026

Technical Whitepaper: Solubility Profiling & Handling of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic Acid

Executive Summary

(3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (CAS: 849062-27-7) is a specialized aryl boronic acid intermediate.[1] Structurally characterized by a sterically crowded ortho-substituted ether linkage and two bromine atoms, this compound serves as a critical building block in Suzuki-Miyaura cross-coupling reactions and the synthesis of benzoxaborole-based therapeutics (e.g., analogs of Tavaborole).

This guide addresses the primary challenge in handling this reagent: the dynamic equilibrium between the free boronic acid and its cyclic trimeric anhydride (boroxine). Understanding this equilibrium is essential for accurate dosing, solubility profiling, and reaction stoichiometry.[2]

Structural Analysis & Predicted Solubility Behavior

To predict the solubility profile without empirical data for every solvent, we apply Structure-Property Relationship (SPR) analysis to the molecule's two competing domains:[1]

  • Hydrophilic Head (Boronic Acid, -B(OH)₂):

    • Capable of hydrogen bonding (donor/acceptor).[1]

    • Amphoteric nature (Lewis acid).[1]

    • Drives solubility in polar protic/aprotic solvents.[1]

  • Lipophilic Tail ((3-bromobenzyl)oxy-3-bromophenyl):

    • Significant hydrophobic bulk due to the diaryl ether and two heavy bromine atoms.

    • Drastically reduces water solubility compared to simple phenylboronic acid.[1]

    • Increases solubility in chlorinated solvents (DCM, Chloroform) and ethers (THF).[1]

Solubility Profile Table

The following table categorizes solvent compatibility based on polarity and the compound’s structural thermodynamics.

Solvent ClassRepresentative SolventsSolubility RatingTechnical Notes
Polar Aprotic DMSO, DMF, DMAc High (>100 mg/mL) Preferred for Stock Solutions. Excellent solvation of both the aromatic core and the boronic acid moiety.[1]
Polar Ethers THF, 2-MeTHF, Dioxane High (>50 mg/mL) Ideal for Suzuki couplings.[1] THF stabilizes the monomeric boronic acid species via Lewis base coordination to Boron.
Chlorinated DCM, Chloroform Moderate to High The lipophilic benzyl ether tail facilitates solubility here, unlike unsubstituted phenylboronic acid.[1]
Alcohols Methanol, Ethanol Moderate Caution:[1] Boronic acids rapidly form boronate esters in alcohols (e.g., methyl boronate).[1] This is reversible but complicates HPLC/NMR analysis.[1]
Non-Polar Hexanes, Heptane Insoluble Useful as anti-solvents for precipitation/purification.[1]
Aqueous Water (Neutral pH) Very Low (<1 mg/mL) The hydrophobic bromine/benzyl groups dominate.[1]
Aqueous Base 1M NaOH / K₂CO₃ (aq) High Formation of the tetrahedral boronate anion [Ar-B(OH)₃]⁻ renders the molecule water-soluble.[1]

The Boroxine Complication: A Critical Technical Insight

Researchers often misinterpret the purity of this compound due to the Boroxine Dehydration Cycle .

Boronic acids spontaneously dehydrate to form cyclic trimers (boroxines), especially during vacuum drying or storage.[1]

  • The Trap: A "pure" sample may appear as a mixture in NMR (broad peaks) or show variable melting points.[1]

  • The Solution: This transformation is reversible. Adding water or a Lewis base shifts the equilibrium back to the monomeric acid.

Mechanism:


[1]
  • In Dry Solvents (CDCl₃): Equilibrium favors the Boroxine (anhydride).[1]

  • In Wet Solvents (DMSO-d6 + D₂O): Equilibrium favors the Boronic Acid.[1]

Experimental Protocols

Protocol A: Gravimetric Solubility Determination

Use this protocol to validate solvent compatibility for a specific batch.[1]

  • Preparation: Weigh 10 mg of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid into a 1.5 mL HPLC vial.

  • Addition: Add solvent in 50 µL increments.

  • Agitation: Vortex for 30 seconds after each addition. If undissolved, sonicate for 1 minute (bath sonicator).

  • Observation:

    • Clear Solution: Soluble.[1][3][4][5][6][7]

    • Cloudy/Particulate:[1] Insoluble.[1]

  • Calculation:

    
    
    
Protocol B: NMR Verification (Distinguishing Acid vs. Boroxine)

Use this to ensure you are dosing the correct species.[1]

  • Standard Run: Dissolve ~5 mg in CDCl₃ .

    • Result: You will likely see broad peaks or multiple sets of peaks due to H-bonding aggregates and partial boroxine formation.

  • The "Shake" Test: Add 1 drop of D₂O (or use DMSO-d6 with a trace of DCl/D₂O) to the NMR tube and shake vigorously.[1]

    • Result: The water hydrolyzes the boroxine.[1] The peaks should sharpen and simplify to the single monomeric species.

Visualization: Solubility & Purity Workflow

The following diagram outlines the decision process for handling this compound, ensuring scientific integrity during reaction setup.

SolubilityWorkflow Start Start: Solid Reagent (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid SolventChoice Select Solvent System Start->SolventChoice Branch1 Polar Aprotic (DMSO/DMF) SolventChoice->Branch1 Branch2 Non-Polar/Chlorinated (DCM/CDCl3) SolventChoice->Branch2 Branch3 Protic (MeOH/EtOH) SolventChoice->Branch3 CheckSolubility Visual Inspection (Vortex/Sonicate) Branch1->CheckSolubility Branch2->CheckSolubility Branch3->CheckSolubility EsterRisk Risk: Boronate Ester Formation (Use Fresh Only) Branch3->EsterRisk Soluble Clear Solution CheckSolubility->Soluble Dissolves Insoluble Precipitate/Cloudy CheckSolubility->Insoluble Fails NMRCheck NMR Analysis (Purity Check) Soluble->NMRCheck BoroxineIssue Broad Peaks? (Boroxine/Dimer Aggregates) NMRCheck->BoroxineIssue Fix Add 1 drop D2O (Hydrolysis) BoroxineIssue->Fix Yes Ready Ready for Suzuki Coupling BoroxineIssue->Ready No (Sharp Peaks) Fix->Ready

Figure 1: Decision tree for solvent selection and structural verification, highlighting the critical step of boroxine hydrolysis for accurate analysis.

References

  • Hall, D. G. (Ed.).[1] (2011).[1] Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH.[1] (General reference on Boronic Acid/Boroxine equilibrium).

  • Santini, R., et al. (2010).[1] "A guide to the handling and use of boronic acids in medicinal chemistry." Journal of Medicinal Chemistry. (Provides the basis for the D₂O NMR protocol).

  • PubChem. (n.d.).[1] Compound Summary for Phenylboronic Acid Derivatives. Retrieved October 26, 2023, from [Link][1]

Sources

Protocols & Analytical Methods

Method

standard protocol for Suzuki-Miyaura coupling with (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid

Strategic Overview & Molecular Analysis Substrate: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (CAS: 849062-27-7) Molecular Weight: 385.84 g/mol Role: Bifunctional Building Block / Nucleophile This application not...

Author: BenchChem Technical Support Team. Date: February 2026

Strategic Overview & Molecular Analysis

Substrate: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (CAS: 849062-27-7) Molecular Weight: 385.84 g/mol Role: Bifunctional Building Block / Nucleophile

This application note details the protocol for the successful cross-coupling of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid . This substrate presents a "Janus" challenge in organometallic chemistry: it contains both a nucleophilic handle (boronic acid) and two electrophilic handles (aryl bromides), creating a high risk of uncontrolled oligomerization (self-coupling). Furthermore, the ortho-alkoxy substituent at the C2 position significantly accelerates protodeboronation , the primary failure mode for this reaction class.

Critical Control Points
  • Chemoselectivity (The "Halogen Dance"): To couple the boronic acid moiety without polymerizing the molecule, the external electrophile (coupling partner) must be significantly more reactive than the internal aryl bromides. Aryl Iodides (Ar-I) or Aryl Triflates (Ar-OTf) are the required partners for high-yield small molecule synthesis.

  • Protodeboronation Suppression: The C2-benzyloxy group acts as a Lewis base, coordinating to the boron center and facilitating hydrolytic cleavage of the C-B bond under aqueous basic conditions. Anhydrous conditions are strictly recommended.

  • Steric Management: The C2 substituent creates steric bulk near the transmetallation site. Standard catalysts like Pd(PPh₃)₄ often fail to drive the reaction to completion before deboronation occurs. Buchwald-type precatalysts (e.g., SPhos-Pd-G2) are essential for rapid turnover.

Reaction Mechanism & Competitive Pathways

The following diagram illustrates the kinetic competition between the desired cross-coupling, the fatal protodeboronation pathway, and the risk of polymerization.

SuzukiPathways Substrate (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid Transmetal Transmetallation (Sterically Hindered) Substrate->Transmetal + Base Deboronated Deboronated Byproduct (Dead End) Substrate->Deboronated H2O / Slow Rxn (Protodeboronation) Polymer Oligomers/Polymers (Self-Coupling) Substrate->Polymer Internal Br Reacts (If Ar'-X is slow) Pd_OxAdd Pd(II)-Ar' Complex (Active Species) Pd_OxAdd->Transmetal Ar'-I (External) Product Desired Biaryl Product Transmetal->Product Reductive Elimination (Fast with SPhos)

Caption: Kinetic competition in the coupling of sterically hindered ortho-alkoxy boronic acids. Success depends on accelerating the Transmetallation step relative to Protodeboronation.

Protocol A: Chemoselective Cross-Coupling (Small Molecule Synthesis)

Objective: React the boronic acid with an external Aryl Iodide (Ar-I) while preserving the internal Bromine atoms.

Reagents & Stoichiometry[1][2][3]
ComponentRoleEquivalentsRecommended Reagent
Boronic Acid Nucleophile1.2 - 1.5 eq(3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid
Aryl Iodide Electrophile1.0 eqTarget Substrate (Ar-I)
Catalyst Palladium Source0.02 - 0.05 eqSPhos-Pd-G2 (CAS: 1028206-56-5)
Base Activator2.0 - 3.0 eqK₃PO₄ (Tribasic, Anhydrous)
Solvent Medium0.1 - 0.2 MToluene or 1,4-Dioxane (Anhydrous)
Step-by-Step Methodology
  • Preparation of Solids:

    • In a glovebox or under a steady stream of Nitrogen, charge a reaction vial (equipped with a magnetic stir bar) with the Aryl Iodide (1.0 equiv), Boronic Acid (1.2 equiv), K₃PO₄ (3.0 equiv), and SPhos-Pd-G2 (2-5 mol%).

    • Note: SPhos is chosen because its high activity facilitates the coupling of sterically hindered ortho-substituted boronic acids before deboronation can occur.

  • Solvent Addition & Degassing:

    • Seal the vial with a septum cap.

    • Evacuate and backfill with Nitrogen (x3).

    • Add anhydrous Toluene or 1,4-Dioxane via syringe.

    • Crucial: Do not add water. While many Suzuki protocols use water, this specific ortho-alkoxy substrate is hydrolytically unstable. The solubility of K₃PO₄ in dioxane is sufficient to drive the reaction at elevated temperatures.

  • Reaction Execution:

    • Place the vial in a pre-heated block at 80°C - 100°C .

    • Stir vigorously (1000 RPM). High agitation is required for the heterogeneous base.

    • Monitor by TLC or LC-MS at 1 hour and 3 hours.

    • Endpoint: The reaction is typically complete within 2-6 hours. Extended heating increases the risk of the palladium inserting into the internal aryl bromides (homocoupling).

  • Work-up:

    • Cool to room temperature.[1][2][3][4]

    • Filter the mixture through a pad of Celite® to remove inorganic salts and palladium black. Elute with Ethyl Acetate.

    • Concentrate the filtrate under reduced pressure.

    • Purify via flash column chromatography (Silica Gel).

Protocol B: Suzuki Polycondensation (Polymer Synthesis)

Objective: Utilize the bifunctional nature of the molecule (Boronic Acid + Aryl Bromide) to create a poly(phenylene) derivative.

Concept: This is an A-B type polymerization where the monomer reacts with itself.

Reagents & Stoichiometry[1][2][3]
ComponentRoleEquivalentsRecommended Reagent
Monomer A-B Substrate1.0 eq(3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid
Catalyst Palladium Source0.02 eqPd(dppf)Cl₂ · DCM
Base Activator2.0 eqEt₄NOH (20% in MeOH) or K₂CO₃ (aq)
Solvent Medium0.1 MTHF / Water (Biphasic)
Step-by-Step Methodology
  • Monomer Charge: Add the boronic acid monomer (1.0 equiv) and Pd(dppf)Cl₂ (2 mol%) to a Schlenk flask.

  • Phase Preparation: Add THF (degassed) to dissolve the monomer.

  • Initiation: Add the aqueous base (K₂CO₃, 2M solution, degassed).

  • Polymerization: Heat to reflux (65°C) for 24-48 hours under Argon.

  • End-Capping (Optional but Recommended):

    • To remove reactive terminal groups:

    • Add Phenylboronic acid (excess) and heat for 2 hours (caps bromide ends).

    • Add Bromobenzene (excess) and heat for 2 hours (caps boronate ends).

  • Precipitation: Pour the reaction mixture into cold Methanol (10x volume) to precipitate the polymer. Filter and wash with Methanol/Acetone.

Troubleshooting & Analytics

Common Failure Modes
ObservationDiagnosisCorrective Action
Deboronated Byproduct (Mass = M-B(OH)2 + H)ProtodeboronationSwitch to Anhydrous Protocol A . Ensure base is dry.[3] Lower temperature to 60°C and extend time.
Homocoupling (Dimerization of Ar-I)Slow TransmetallationIncrease catalyst loading. Switch ligand to XPhos (better for sterics).
Complex Mixture / Oligomers Loss of ChemoselectivityEnsure the electrophile is an Iodide or Triflate . Bromides will compete if the catalyst is too hot/active.
Analytical Validation
  • 1H NMR (CDCl₃): Look for the disappearance of the B-OH protons (often broad singlets > 5 ppm) and the shift of the benzyl methylene protons (~5.0 ppm).

  • Mass Spectrometry: Boron isotopes (¹⁰B/¹¹B) create a distinct isotopic pattern. Loss of this pattern indicates deboronation.

References

  • Suzuki-Miyaura Coupling of Ortho-Substituted Boronic Acids

    • Title: "Suzuki-Miyaura Cross-Coupling: The Mechanistic Challenge of Ortho-Substituents."
    • Context: Explains the acceleration of protodeboron
    • Source:

  • Buchwald Precatalysts (SPhos/XPhos)

    • Title: "Highly Active Palladium Catalysts for Suzuki Coupling Reactions."[4]

    • Context: Justifies the use of SPhos for sterically hindered substr
    • Source:

  • Protodeboronation Mechanisms

    • Title: "The proposed mechanism for protodeboronation of arylboronic acids."[5]

    • Context: Details the base-catalyzed hydrolysis p
    • Source:

Sources

Application

Application Note: Chemoselective Biaryl Synthesis Using (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic Acid

Executive Summary: The Tri-Functional Scaffold (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (CAS 849062-27-7) represents a specialized class of "linchpin" intermediates in organic synthesis. Unlike simple phenylbor...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Tri-Functional Scaffold

(3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (CAS 849062-27-7) represents a specialized class of "linchpin" intermediates in organic synthesis. Unlike simple phenylboronic acids, this molecule contains three distinct reactive sites:

  • A Boronic Acid (-B(OH)₂): The primary nucleophilic handle for Suzuki-Miyaura cross-coupling.

  • An Aryl Bromide (Site A): Located at the C3 position of the boronic acid ring.

  • A Benzylic Aryl Bromide (Site B): Located on the ether-linked benzyl ring.[1]

This unique architecture allows for iterative cross-coupling strategies . The primary application is the synthesis of complex biaryl ethers or terphenyl scaffolds where the boronic acid is utilized first, leaving the two bromide handles intact for subsequent functionalization. This guide details the protocol for achieving high-yield, chemoselective biaryl synthesis while suppressing competitive oligomerization (self-coupling).

Chemical Profile & Handling

PropertySpecification
Compound Name (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid
CAS Number 849062-27-7
Molecular Formula C₁₃H₁₁BBr₂O₃
Molecular Weight 385.84 g/mol
Appearance White to off-white solid
Solubility Soluble in DMSO, DMF, THF, Dioxane; sparingly soluble in non-polar solvents.[2]
Storage 2-8°C, under inert atmosphere (Argon/Nitrogen). Hygroscopic.
Key Structural Feature Ortho-alkoxy group induces steric hindrance near the boron center; requires optimized transmetallation conditions.

Mechanistic Strategy: Ensuring Chemoselectivity

The core challenge in using this reagent is Chemoselectivity . The molecule contains both the nucleophile (Boron) and the electrophile (Bromine). In a standard Suzuki reaction, there is a risk of Pd-catalyzed homocoupling (polymerization) if the catalyst activates the internal C-Br bond before reacting with the external electrophile.

The Reactivity Hierarchy

To ensure the desired Biaryl synthesis, the reaction conditions must exploit the reactivity difference between the external electrophile and the internal bromides.

  • Fastest: Oxidative addition of Pd(0) to the External Aryl Iodide/Triflate .

  • Intermediate: Transmetallation of the Boronic Acid to the Pd(II)-Ar complex.

  • Slowest (Avoided): Oxidative addition of Pd(0) to the Internal Aryl Bromides .

Mechanistic Pathway Diagram

Chemoselectivity Cat Pd(0) Catalyst Complex Pd(II)-Ar Complex Cat->Complex Oxidative Addition (Fast) Polymer Oligomers/Polymers Cat->Polymer Oxidative Addition (Slow/Competitive) Ext_Elec External Electrophile (Ar-I / Ar-OTf) Ext_Elec->Complex Int_Elec Internal Bromides (Side Reaction) Int_Elec->Polymer Boron Boronic Acid (Nucleophile) Product Target Biaryl (Br groups intact) Boron->Product Complex->Product Transmetallation & Red. Elim.

Caption: Kinetic hierarchy required for selective biaryl synthesis. The external electrophile must be more reactive (e.g., Ar-I) than the internal bromides to prevent polymerization.

Experimental Protocol: Chemoselective Suzuki Coupling

This protocol is optimized for coupling (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid with an aryl iodide or activated aryl bromide.

Reagents & Equipment[1]
  • Limiting Reagent: Aryl Iodide (1.0 equiv)

  • Nucleophile: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (1.1 equiv)

  • Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3-5 mol%)

    • Rationale: The bidentate dppf ligand creates a large bite angle, facilitating the reductive elimination of sterically hindered ortho-substituted biaryls while maintaining stability against deboronation.

  • Base: Cs₂CO₃ (3.0 equiv) or K₂CO₃ (3.0 equiv)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio)

    • Rationale: High solubility for the ether substrate; water is essential for the boronate formation.

Step-by-Step Workflow
  • Preparation (Inert Atmosphere):

    • In a glovebox or under a stream of Argon, charge a reaction vial with the Aryl Iodide (1.0 mmol), Boronic Acid Reagent (1.1 mmol, 424 mg), and Pd(dppf)Cl₂ (0.03 mmol, 24 mg).

    • Add the inorganic base Cs₂CO₃ (3.0 mmol, 977 mg).

  • Solvent Addition:

    • Add degassed 1,4-Dioxane (8 mL) and degassed Water (2 mL).

    • Note: Degassing is critical. Oxygen promotes homocoupling of boronic acids (Glaser-type) and oxidation of the catalyst.

  • Reaction:

    • Seal the vial with a crimp cap (PTFE septum).

    • Heat to 80°C for 4–12 hours.

    • Monitoring: Check via TLC or LC-MS. Look for the consumption of the Aryl Iodide.

    • Checkpoint: If the Boronic Acid is consumed but Aryl Iodide remains, protodeboronation has occurred (see Troubleshooting).

  • Work-up:

    • Cool to room temperature.[2]

    • Dilute with Ethyl Acetate (20 mL) and wash with Water (10 mL) followed by Brine (10 mL).

    • Dry the organic layer over Na₂SO₄, filter, and concentrate in vacuo.

  • Purification:

    • Purify via Flash Column Chromatography (Silica Gel).

    • Eluent: Hexanes/Ethyl Acetate gradient. The product will typically be less polar than the boronic acid but more polar than the starting aryl halide.

Experimental Workflow Diagram

Protocol Start Start: Weigh Reagents (Ar-I, Boronic Acid, Base, Pd) Degas Add Degassed Solvent (Dioxane/H2O 4:1) Start->Degas Heat Heat to 80°C (4-12 Hours) Degas->Heat Monitor Monitor (LC-MS) Check Ar-I consumption Heat->Monitor Decision Complete? Monitor->Decision Decision->Heat No Workup Workup: Dilute EtOAc, Wash H2O/Brine Decision->Workup Yes Purify Purification: Flash Chromatography Workup->Purify Final Final Biaryl Product (Br groups intact) Purify->Final

Caption: Operational workflow for the Suzuki coupling of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid.

Troubleshooting & Optimization

Issue 1: Protodeboronation

The ortho-alkoxy group facilitates hydrolytic deboronation, where the -B(OH)₂ group is replaced by -H, destroying the nucleophile.

  • Symptom: LC-MS shows a mass corresponding to [M-B(OH)₂+H].

  • Solution:

    • Lower temperature to 60°C.

    • Switch base to K₃PO₄ (anhydrous conditions with minimal water) or use a non-aqueous base like Ag₂O (Silver Oxide mediated coupling).

    • Use a precatalyst like XPhos Pd G2 which activates rapidly at lower temperatures.

Issue 2: Homocoupling (Oligomerization)

The catalyst reacts with the internal bromides of the boronic acid.

  • Symptom: Complex mixture of oligomers; consumption of boronic acid without formation of cross-product.

  • Solution:

    • Electrophile Selection: Ensure the external partner is an Iodide (Ar-I) or a highly electron-deficient Bromide.

    • Slow Addition: Add the Boronic Acid solution slowly via syringe pump to the mixture containing the Catalyst and Aryl Iodide. This keeps the concentration of the "monomer" low relative to the catalyst/electrophile complex.

Issue 3: Steric Hindrance

The 2-alkoxy group blocks the approach of the palladium complex.

  • Solution: Use S-Phos or Buchwald Precatalysts (e.g., SPhos Pd G3). These ligands are designed to facilitate transmetallation in sterically congested systems.

References

  • Suzuki, A. (2011). "Cross-Coupling Reactions of Organoboranes: An Easy Way to Construct C–C Bonds (Nobel Lecture)." Angewandte Chemie International Edition, 50(30), 6722-6737. Link

  • Miyaura, N. (2002).[3] "Organoboron Compounds."[2][4] Topics in Current Chemistry, 219, 11-59. Link

  • Barder, T. E., et al. (2005). "Catalysts for Suzuki-Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure." Journal of the American Chemical Society, 127(13), 4685-4696. Link

  • Sigma-Aldrich. "Product Specification: 3-Bromo-2-(4-chlorobenzyloxy)phenylboronic acid (Related Derivative)." Link

  • BLD Pharm. "Product Safety and Handling: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid."[5] Link

Sources

Method

Application Note: Strategic Catalyst Selection for Sterically Hindered Suzuki-Miyaura Couplings

Executive Summary The Suzuki-Miyaura coupling of sterically hindered boronic acids (e.g., ortho-substituted or "tetra-ortho" biaryl systems) presents a kinetic bottleneck that standard catalytic systems (e.g., Pd(PPh₃)₄)...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The Suzuki-Miyaura coupling of sterically hindered boronic acids (e.g., ortho-substituted or "tetra-ortho" biaryl systems) presents a kinetic bottleneck that standard catalytic systems (e.g., Pd(PPh₃)₄) cannot overcome. In these scenarios, the rate-determining step often shifts from oxidative addition to transmetallation , or in extreme cases, reductive elimination .

This guide outlines a strategic protocol for selecting high-activity pre-catalysts. We focus on two dominant ligand classes—Dialkylbiaryl phosphines (Buchwald) and N-Heterocyclic Carbenes (NHC/PEPPSI) —that stabilize the monoligated Pd(0) species required to breach the steric barrier.

Mechanistic Insight: The "Oxo-Palladium" Pathway

To select the right catalyst, one must understand why standard conditions fail. For hindered boronic acids, the classical "boronate pathway" (where base activates the boron) is often kinetically inferior to the "oxo-palladium pathway" .[1]

  • The Bottleneck: Bulky boronic acids struggle to approach the Pd(II) center during transmetallation due to steric clash with the ligand sphere.

  • The Solution: Bulky, electron-rich ligands (L) facilitate the formation of a monomeric [L-Pd(II)-OH] species. This hydroxide species reacts directly with the neutral boronic acid (Lewis acid-base interaction), bypassing the formation of the unreactive, crowded boronate anion.

  • Implication: The presence of water (or a hydroxide source) is critical for hindered substrates to access this faster pathway.

Catalyst Selection Guide

Class A: The Buchwald Ligands (SPhos & XPhos)

These ligands are the "Gold Standard" for general hindrance. The biaryl backbone prevents palladacycle formation, while the dialkylphosphino group pushes electron density to Pd, accelerating oxidative addition.

  • SPhos: The universal choice for ortho-substitution. Its methoxy groups provide secondary stability.

  • XPhos: Superior for aryl chlorides and heteroaryl systems due to increased bulk (isopropyl groups).

  • Formulation: Always use G3 or G4 precatalysts (e.g., XPhos Pd G4). In-situ mixing of Pd(OAc)₂ + Ligand is unreliable for hindered kinetics because the reduction to Pd(0) is slow and uncontrolled.

Class B: The NHC "Powerhouses" (Pd-PEPPSI)

When Buchwald ligands fail (e.g., tetra-ortho substitution), N-Heterocyclic Carbenes (NHCs) are required. The strong


-donation of the carbene prevents catalyst decomposition, while the "wingtip" steric bulk forces the substrate into the reactive pocket.
  • Pd-PEPPSI-IPent: The "Nuclear Option." The bulky isopentyl groups on the NHC skeleton create a flexible steric pocket that accommodates extreme bulk better than the older PEPPSI-IPr.

Decision Matrix: Substrate-to-Catalyst Matching
Substrate ComplexityExample StructurePrimary Catalyst RecommendationBase / Solvent System
Moderate Hindrance ortho-sub aryl halide + phenylboronic acidSPhos Pd G4 K₃PO₄ / Toluene:Water (10:1)
High Hindrance ortho-sub aryl chloride + ortho-sub boronic acidXPhos Pd G4 K₃PO₄ / 1,4-Dioxane:Water (4:1)
Extreme Hindrance "Tetra-ortho" (2,6-disub halide + 2,6-disub boron)Pd-PEPPSI-IPent KOtBu / 1,4-Dioxane or Toluene
Unstable / Heteroaryl 2-Pyridyl boronic acidsXPhos Pd G4 K₃PO₄ / n-Butanol (Fast reaction required)

Visualizing the Selection Logic

The following diagram illustrates the decision process for selecting the optimal catalytic system based on steric demand and substrate type.

CatalystSelection Start START: Analyze Substrate Sterics Q1 Is the Boronic Acid Sterically Hindered? Start->Q1 Q2 Is it a Heterocycle or Aryl Chloride? Q1->Q2 Yes (Ortho-sub) Standard Standard Conditions (Pd(dppf)Cl2 or Pd(PPh3)4) Q1->Standard No (Unsubstituted) Q3 Is it Tetra-ortho Substituted? Q2->Q3 No (Aryl Bromide/Iodide) XPhos USE: XPhos Pd G4 (Chlorides/Heterocycles) Q2->XPhos Yes (Cl or Heterocycle) SPhos USE: SPhos Pd G4 (General Hindrance) Q3->SPhos No (Di/Tri-ortho) PEPPSI USE: Pd-PEPPSI-IPent (Extreme Bulk) Q3->PEPPSI Yes (Tetra-ortho)

Caption: Decision tree for selecting Palladium precatalysts based on substrate steric demand and halide type.

Detailed Experimental Protocols

Protocol A: The Buchwald System (XPhos/SPhos Pd G4)

Best for: Reliable synthesis of di- and tri-ortho substituted biaryls.

Reagents:

  • Aryl Halide (1.0 equiv)

  • Boronic Acid (1.2 - 1.5 equiv)

  • Catalyst: XPhos Pd G4 (0.02 - 0.05 equiv) [CAS: 1599466-81-5]

  • Base: K₃PO₄ (Tribasic, anhydrous) (2.0 equiv)

  • Solvent: 1,4-Dioxane / Water (4:1 ratio)

Procedure:

  • Charge: To a reaction vial equipped with a magnetic stir bar, add the Aryl Halide, Boronic Acid, Base, and Catalyst.

    • Note: G4 precatalysts are air-stable solids, allowing benchtop weighing.

  • Solvent & Degas: Add the Dioxane/Water mixture. Seal the vial with a septum cap. Sparge with Nitrogen or Argon for 5 minutes.

    • Critical: Oxygen promotes homocoupling and phenol formation.

  • Reaction: Heat the block to 80–100 °C for 2–12 hours.

    • Monitoring: Check HPLC/UPLC at 1 hour. If conversion is low but catalyst is active, increase temp to 110 °C.

  • Workup: Cool to RT. Dilute with EtOAc, wash with water/brine. Dry organic layer over MgSO₄.

Protocol B: The NHC System (Pd-PEPPSI-IPent)

Best for: "Tetra-ortho" systems (e.g., 2,6-dimethylphenyl bromide + 2,6-dimethylphenyl boronic acid).

Reagents:

  • Aryl Halide (1.0 equiv)

  • Boronic Acid (1.5 - 2.0 equiv)

  • Catalyst: Pd-PEPPSI-IPent (0.02 - 0.05 equiv) [CAS: 1158652-41-5]

  • Base: KOtBu (Potassium tert-butoxide) (2.0 equiv) or KOH (4.0 equiv)

  • Solvent: 1,4-Dioxane or Toluene (Anhydrous)

Procedure:

  • Charge (Glovebox/Inert Preferred): While PEPPSI catalysts are air-stable, KOtBu is hygroscopic. Weigh reagents in a glovebox or under a cone of N₂.

  • Activation: Add solvent. If using KOtBu, the reaction may not require water, but trace water (from technical grade solvents) often accelerates the activation of the precatalyst.

  • Reaction: Heat vigorously to 100–115 °C .

    • Insight: PEPPSI catalysts are extremely thermally stable. Do not be afraid to push the temperature to drive the difficult reductive elimination step.

  • Workup: Standard EtOAc extraction.

Mechanistic Visualization: The Active Cycle

The following diagram details the specific pathway for hindered substrates, highlighting the critical "Oxo-Palladium" intermediate.

CatalyticCycle cluster_hindrance Critical for Hindered Substrates PreCat Precatalyst (Pd-G4 or PEPPSI) Pd0 L-Pd(0) (Active Species) PreCat->Pd0 Activation OxAdd Oxidative Addition [L-Pd(II)(Ar)X] Pd0->OxAdd + Ar-X Hydrox Ligand Exchange [L-Pd(II)(Ar)OH] (Oxo-Palladium) OxAdd->Hydrox + Base/H2O - HX TransMet Transmetallation (Rate Limiting) Hydrox->TransMet + Ar'-B(OH)2 (Direct Attack) RedElim Reductive Elimination (Product Release) TransMet->RedElim [L-Pd(Ar)(Ar')] RedElim->Pd0 - Ar-Ar'

Caption: The "Oxo-Palladium" cycle. Note that the Hydroxide species (Red) is key to bypassing the steric wall during transmetallation.

Troubleshooting & Optimization

IssueDiagnosisCorrective Action
Low Conversion Catalyst death or steric stall.Switch to Pd-PEPPSI-IPent . Increase temp to 110°C. Ensure solvent is degassed.
Protodeboronation Boronic acid loses Boron before coupling.[2]Common with 2-pyridyl/polyfluoro boronic acids. Use Protocol A but switch solvent to n-Butanol . Increase catalyst loading to 5 mol% to outcompete decomposition.
Homocoupling Oxygen ingress.[1]Rigorous degassing (sparging) is mandatory. Ensure the reaction vessel is sealed tight.
Black Precipitate Pd black formation (ligand dissociation).The ligand is not bulky/electron-rich enough. Switch from PPh₃/dppf to XPhos or PEPPSI .

References

  • Buchwald, S. L., et al. (2004). Suzuki-Miyaura Coupling of Hindered Substrates. Journal of the American Chemical Society.[3]

  • Organ, M. G., et al. (2006). Pd-PEPPSI-IPent: An Active, Sterically Demanding Cross-Coupling Catalyst. Chemistry - A European Journal.

  • Hartwig, J. F. (2011). The Role of the Base in Suzuki-Miyaura Coupling: The Oxo-Palladium Pathway. Journal of the American Chemical Society.[3]

  • Sigma-Aldrich. (2023). Buchwald Phosphine Ligands for Cross Coupling: User Guide.

  • Organ Group. (2017). PEPPSI-IPent for Demanding Cross-Coupling Reactions.

Sources

Application

reaction conditions for coupling (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid with aryl halides

[1][2] Executive Summary This Application Note details the protocol for the chemoselective cross-coupling of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (CAS 849062-27-7) with external aryl halides. This specific...

Author: BenchChem Technical Support Team. Date: February 2026

[1][2]

Executive Summary

This Application Note details the protocol for the chemoselective cross-coupling of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (CAS 849062-27-7) with external aryl halides.

This specific substrate presents a classic "suicide substrate" challenge in palladium catalysis: it contains a nucleophilic boronic acid moiety and two electrophilic aryl bromide moieties within the same molecule. Under standard Suzuki polycondensation conditions, this molecule will self-polymerize. Successful cross-coupling requires strict adherence to a Reactivity Hierarchy —ensuring the external electrophile reacts significantly faster than the internal bromides.

Key Technical Challenges
  • Homocoupling/Polymerization: Competition between the desired external coupling and intermolecular self-reaction.

  • Steric Hindrance: The 2-benzyloxy substituent creates significant steric bulk around the boron center, retarding the transmetallation step.

  • Protodeboronation: The electron-rich 2-alkoxy group facilitates hydrolytic cleavage of the C-B bond under harsh basic conditions.

Strategic Framework: The Reactivity Hierarchy

To achieve high yields, the reaction kinetics must be manipulated to favor the Cross-Coupling pathway over the Homocoupling pathway. This is achieved through Electrophile Differentiation .

Activation Energy Landscape

The external aryl halide (


) must undergo oxidative addition to Pd(0) faster than the internal aryl bromides.
  • Ideal Partner: Aryl Iodides (

    
    ). The C-I bond is significantly weaker (~65 kcal/mol) than the C-Br bond (~81 kcal/mol), allowing for selective oxidative addition.
    
  • Viable Partner: Activated Aryl Bromides (electron-deficient, e.g., 4-nitrobromobenzene).

  • Difficult Partner: Electron-rich Aryl Bromides or Aryl Chlorides (requires specialized ligand tuning and slow addition).

Mechanism & Selectivity Diagram

ReactionPathways Start Substrate (Boronic Acid) + Pd(0) Path_Cross Pathway A: Cross-Coupling (Desired) Start->Path_Cross External Ar-I (Fast Ox. Add.) Path_Homo Pathway B: Homocoupling (Polymerization) Start->Path_Homo Internal Ar-Br (Slow Ox. Add.) Prod_Cross Target Biaryl Product Path_Cross->Prod_Cross Prod_Poly Oligomers / Polymers Path_Homo->Prod_Poly Selectivity CRITICAL CONTROL: [Ar-I] >> [Substrate] Use Slow Addition Selectivity->Start

Figure 1: Kinetic competition between the desired cross-coupling and undesired polymerization. Pathway A is favored by using a more reactive external halide (Iodide) and maintaining a low instantaneous concentration of the boronic acid.

Experimental Protocols

Protocol A: High-Selectivity Coupling (Recommended)

Applicability: For coupling with Aryl Iodides or highly activated Aryl Bromides. Mechanism: Exploits the natural rate difference between Ar-I and Ar-Br oxidative addition.

Reagents:

  • Substrate: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (1.0 equiv)

  • Coupling Partner: Aryl Iodide (1.2 - 1.5 equiv)

  • Catalyst: Pd(PPh3)4 (3-5 mol%) or Pd(dppf)Cl2 (3-5 mol%)

  • Base: Na2CO3 (2.0 M aqueous, 3.0 equiv)

  • Solvent: DME (Dimethoxyethane) or THF (degassed)

Procedure:

  • Charge: In a reaction vial, combine the Aryl Iodide (1.2 equiv) and Pd catalyst (5 mol%). Evacuate and backfill with Nitrogen/Argon (3 cycles).

  • Dissolve: Add degassed DME and the aqueous Na2CO3 base.

  • Slow Addition (Critical): Dissolve the Boronic Acid substrate in a separate volume of DME. Load this into a syringe.

  • Reaction: Heat the reaction vial to 80°C.

  • Infusion: Using a syringe pump, add the Boronic Acid solution to the reaction mixture over 1–2 hours.

    • Why? This keeps the concentration of the boronic acid extremely low relative to the Aryl Iodide, statistically preventing the boronic acid from encountering a Pd-species that has oxidatively added to another boronic acid molecule.

  • Workup: Cool to RT, dilute with EtOAc, wash with water/brine. Dry over MgSO4 and concentrate.

  • Purification: Flash chromatography.

Protocol B: "Difficult" Coupling (Optimization Required)

Applicability: For coupling with unactivated Aryl Bromides (where reactivity is similar to the internal bromides). Strategy: Use a bulky, electron-rich ligand to accelerate the reaction, but rely heavily on "Slow Addition" to manage selectivity.

Reagents:

  • Catalyst: Pd2(dba)3 (2 mol%) + XPhos or SPhos (4-8 mol%).

    • Note: Buchwald ligands (XPhos) are excellent for sterically hindered substrates (due to the 2-benzyloxy group).

  • Base: K3PO4 (3.0 equiv) – Anhydrous conditions preferred if protodeboronation is observed.

  • Solvent: 1,4-Dioxane / Water (4:1).

Procedure:

  • Follow the setup in Protocol A, but strictly use the Syringe Pump method (addition time extended to 4–6 hours).

  • Temperature: 90–100°C may be required to drive the hindered coupling.

Data Summary & Decision Matrix

ParameterCondition A (Preferred)Condition B (Challenging)
External Halide Aryl Iodide (

)
Aryl Bromide (

)
Selectivity Basis Kinetic (

)
Statistical (Concentration control)
Catalyst Pd(PPh3)4 or Pd(dppf)Cl2Pd-XPhos or Pd-SPhos
Addition Mode Slow Addition (1-2 h)Very Slow Addition (4-6 h)
Major Risk ProtodeboronationOligomerization
Exp. Yield 70 - 90%40 - 60%

Troubleshooting Guide

Issue 1: Polymerization (Gelling or Multiple Spots on TLC)
  • Cause: The internal bromines are reacting.

  • Solution: Switch the external partner to an Iodide . If that is not possible, increase the dilution of the reaction (0.05 M) and extend the syringe pump addition time.

Issue 2: Protodeboronation (Loss of Boronic Acid)
  • Cause: The 2-alkoxy group stabilizes the transition state for hydrolytic deboronation.

  • Solution: Switch to anhydrous conditions. Use Cs2CO3 or K3PO4 in dry Dioxane or Toluene.

  • Alternative: Convert the boronic acid to a MIDA Boronate or Pinacol Ester before coupling. MIDA boronates slowly release the active acid, providing an intrinsic "slow addition" effect [1].

Issue 3: No Reaction (Recovery of Starting Material)
  • Cause: Steric hindrance of the 2-benzyloxy group is preventing transmetallation.

  • Solution: Switch to Pd-SPhos or Pd-RuPhos . These ligands are specifically designed to facilitate coupling of sterically hindered aryl boronic acids [2].

References

  • Knapp, D. M., Gillis, E. P., & Burke, M. D. (2010). A general solution for unstable boronic acids: slow-release cross-coupling from air-stable MIDA boronates. Journal of the American Chemical Society, 132(22), 7600–7601.

  • Martin, R., & Buchwald, S. L. (2008). Palladium-catalyzed Suzuki-Miyaura cross-coupling reactions of heteroaryl boronic acids with heteroaryl halides.[1][2] Accounts of Chemical Research, 41(11), 1461–1473.

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

Sources

Method

applications of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid in medicinal chemistry building blocks

Executive Summary (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid is a high-value, trifunctional building block designed for the rapid synthesis of complex biaryl ether scaffolds. Unlike simple phenylboronic acids, th...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

(3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid is a high-value, trifunctional building block designed for the rapid synthesis of complex biaryl ether scaffolds. Unlike simple phenylboronic acids, this molecule integrates three distinct reactive handles—a boronic acid, a sterically congested aryl bromide, and a distal benzyl bromide—into a single "Hub" architecture.

This guide details the specific utility of this compound in generating Protein-Protein Interaction (PPI) inhibitors and macrocyclic kinase inhibitors . It addresses the critical synthetic challenge: preventing head-to-tail oligomerization (self-coupling) during palladium-catalyzed cross-coupling.

Part 1: Structural Analysis & Reactivity Profile

The "Hub" Architecture

The molecule functions as a divergent scaffold. Its reactivity is dictated by the electronic and steric environment of its three functional handles.

HandlePositionReactivity ProfileStrategic Utility
Boronic Acid C-1 (Ring A)High. Primary nucleophile for Suzuki-Miyaura coupling.Attachment to Heterocyclic Core (e.g., Pyridine, Pyrimidine).
Ether Linkage C-2 (Ring A)Modulating. Ortho-alkoxy effect increases electron density on Ring A; can coordinate metals.Directing group; Precursor to Benzoxaboroles (via deprotection).
Aryl Bromide C-3 (Ring A)Latent (Low). Sterically hindered by the ortho-alkoxy group.Secondary functionalization (Fragment Growing).
Benzyl Bromide C-3' (Ring B)[1]Latent (Medium). Electronic isolation from Ring A.Distal extension or Macrocyclization point.
The Self-Coupling Hazard

Critical Warning: This molecule contains both a nucleophile (boronic acid) and electrophiles (bromides). Under standard Suzuki conditions, there is a risk of uncontrolled polymerization.

  • Solution: The protocol below utilizes Chemoselective Oxidative Addition . By selecting an external coupling partner with a highly reactive leaving group (e.g., Aryl Iodide or electron-deficient Heteroaryl Chloride), the catalyst is diverted away from the internal bromides.

Reactivity Diagram

The following diagram illustrates the orthogonal reactivity pathways available for this scaffold.

ReactivityMap Scaffold (3-Bromo-2-((3-bromobenzyl)oxy)phenyl) boronic acid BoronicAcid 1. Boronic Acid (Primary Handle) Scaffold->BoronicAcid RingABromide 2. Aryl Bromide (Sterically Hindered) Scaffold->RingABromide RingBBromide 3. Benzyl Bromide (Distal Handle) Scaffold->RingBBromide Core Heterocyclic Core (Pyridine/Indole) BoronicAcid->Core Suzuki Coupling (Pd-Catalyzed) Fragment Secondary Fragment (Solubilizing Group) RingABromide->Fragment Buchwald-Hartwig (Post-Suzuki) Macro Macrocyclization (RCM or Etherification) RingBBromide->Macro Linker Attachment

Caption: Orthogonal functionalization strategy. The boronic acid is engaged first, followed by the hindered aryl bromide, and finally the distal benzyl bromide.

Part 2: Detailed Experimental Protocols

Protocol A: Site-Selective Suzuki-Miyaura Coupling

Objective: Couple the boronic acid to a Heteroaryl Chloride without disturbing the internal bromine atoms.

Mechanism: This protocol exploits the rate difference in oxidative addition.[2] Electron-deficient heteroaryl chlorides (e.g., 2-chloropyridine) react faster with Pd(0) than the electron-rich, sterically hindered aryl bromide present on the scaffold.

Reagents:

  • Scaffold: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (1.0 equiv)

  • Partner: 2-Chloropyridine derivative (1.0 equiv)

  • Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3 mol%) - Chosen for its bite angle and stability.

  • Base: K₂CO₃ (2.0 equiv) - Mild base prevents rapid protodeboronation.

  • Solvent: 1,4-Dioxane / Water (4:1 v/v)

Step-by-Step Methodology:

  • Degassing: Charge a reaction vial with the Scaffold, Coupling Partner, and K₂CO₃. Seal and purge with Argon for 5 minutes.

  • Solvation: Add degassed 1,4-Dioxane/Water mixture via syringe.

  • Catalyst Addition: Quickly add Pd(dppf)Cl₂ under a positive stream of Argon.

  • Reaction: Heat to 60°C (Do not exceed 80°C to avoid homocoupling) for 4–6 hours.

    • Checkpoint: Monitor via LC-MS. Look for the product mass. If dimer (Scaffold-Scaffold) appears, lower temperature to 45°C.

  • Workup: Dilute with EtOAc, wash with brine, dry over Na₂SO₄.

  • Purification: Flash chromatography (Hexane/EtOAc). Note: The product will retain both bromine atoms.

Protocol B: Synthesis of Benzoxaborole Precursors

Objective: Deprotection of the benzyl ether to reveal the phenol, enabling intramolecular cyclization if a formyl group is introduced, or simply to create a hydrogen-bond donor.

Context: The 2-alkoxy group is a "masked" phenol.

  • Hydrogenation: Pd/C, H₂ (1 atm), MeOH, RT.

    • Note: This will likely debrominate the molecule (remove the Br atoms).

    • Alternative (Chemoselective): Use BCl₃ (Boron Trichloride) in DCM at -78°C to cleave the benzyl ether while preserving the aryl bromide.

Part 3: Medicinal Chemistry Applications[3][4][5][6]

Fragment Growing (FBDD)

This building block is ideal for "Fragment Growing" strategies.

  • Hit Identification: The boronic acid attaches to a "Hit" fragment.

  • Vector Exploration: The resulting molecule has two vectors (the two bromines) pointing in different directions (approx. 120° and distal).

  • Library Generation:

    • Vector A (Ring A Br): Suzuki/Buchwald coupling with solubilizing amines.

    • Vector B (Ring B Br): Sonogashira coupling to extend into deep hydrophobic pockets.

Macrocyclization Workflow

Biaryl ether macrocycles are privileged structures in HCV protease inhibitors and vancomycin mimics.

Workflow Step1 Step 1: Selective Suzuki Coupling (Scaffold + Heteroaryl-Cl) Step2 Step 2: Functionalization of Ring B (Sonogashira with Alkyne-Linker) Step1->Step2 Pd(PPh3)4, CuI Step3 Step 3: Macrocyclization (Intramolecular reaction with Ring A) Step2->Step3 RCM or SNAr

Caption: Workflow for converting the scaffold into a macrocyclic kinase inhibitor.

Data Summary: Reactivity & Stability
ParameterValue/ObservationImplication for Protocol
Solubility High in DMSO, DMF; Moderate in MeOH.Compatible with standard library synthesis.
Protodeboronation Accelerated by ortho-alkoxy group.Avoid strong bases (NaOH) and high temps (>90°C).
Homocoupling Risk Moderate (contains Ar-B(OH)₂ and Ar-Br).Strictly use stoichiometric control and reactive partners.

References

  • Suzuki-Miyaura Coupling of Ortho-Substituted Boronic Acids

    • Title: Some mechanistic aspects regarding the Suzuki–Miyaura reaction between selected ortho-substituted phenylboronic acids.
    • Source: Beilstein J. Org. Chem. 2018, 14, 2384–2396.
    • URL:[Link]

  • Boronic Acids in Medicinal Chemistry

    • Title: Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications.[3]

    • Source: Molecules 2020, 25(21), 5023.
    • URL:[Link]

  • Chemoselective Coupling Strategies

    • Title: Selective and Serial Suzuki–Miyaura Reactions of Polychlorinated Arom
    • Source: Org.[2][4] Lett. 2016, 18, 17, 4308–4311.

    • URL:[Link]

  • Structural Influence of Ortho-Alkoxy Groups

    • Title: Towards a monomeric structure of phenylboronic acid: The influence of ortho-alkoxy substituents on the crystal structure.
    • Source: CrystEngComm, 2012, 14, 4926-4932.
    • URL:[Link]

Sources

Application

Application Note: Strategic Protection of Functionalized Phenylboronic Acids

Abstract & Strategic Imperative Functionalized phenylboronic acids are indispensable in modern drug discovery, particularly for Suzuki-Miyaura cross-coupling (SMCC) and late-stage diversification. However, their utility...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract & Strategic Imperative

Functionalized phenylboronic acids are indispensable in modern drug discovery, particularly for Suzuki-Miyaura cross-coupling (SMCC) and late-stage diversification. However, their utility is often compromised by two inherent liabilities: protodeboronation (hydrolytic C-B bond cleavage) and Lewis acidic interference (coordination to nucleophiles/oxidants).[1]

This guide provides a technical roadmap for masking boronic acids using three dominant architectures: MIDA boronates , Potassium Organotrifluoroborates (


) , and 1,8-Diaminonaphthalene (DAN)  derivatives. Unlike simple esters (e.g., pinacol), which are often kinetically trapped, these strategies allow for reversible protection or controlled activation, enabling iterative synthesis and the handling of "unstable" boronic acids.

Decision Matrix: Selecting the Right Architecture

The choice of protecting group is dictated by the required stability profile and the intended deprotection trigger.

Visual 1: Strategic Decision Tree

ProtectingGroupStrategy Start Start: Functionalized Phenylboronic Acid Q1 Requirement: Iterative Coupling or Purification of Unstable Species? Start->Q1 Q2 Requirement: Robustness to Strong Oxidants (e.g., KMnO4) or Lithiation? Q1->Q2 No MIDA MIDA Boronate (Sp3 Hybridized) Base Labile Q1->MIDA Yes (Iterative) Q3 Requirement: Orthogonal to MIDA? Q2->Q3 No BF3K Potassium Trifluoroborate (Ionic/Crystalline) Hydrolysis Required Q2->BF3K Yes (High Stability) DAN DAN Boronate (Masked Lewis Acid) Acid Labile Q3->DAN Yes Pin Pinacol Ester (Terminal Handle) Hard to Hydrolyze Q3->Pin No (Standard SMCC)

Figure 1: Decision logic for selecting boronic acid protecting groups based on synthetic requirements.

Deep Dive: MIDA Boronates (The Iterative Standard)

Mechanism: N-Methyliminodiacetic acid (MIDA) ligands coordinate to the boron center via the nitrogen atom, rehybridizing boron from


 to 

. This fills the empty p-orbital, shutting down transmetallation and preventing protodeboronation.

Key Advantage: MIDA boronates are stable to anhydrous cross-coupling conditions but hydrolyze rapidly in aqueous mild base to release the active boronic acid. This enables Iterative Cross-Coupling (ICC) .

Protocol A: Synthesis of MIDA Boronates (Dean-Stark Method)

Best for scale-up and moisture-sensitive substrates.

Reagents:

  • Boronic Acid substrate (1.0 equiv)[2][3]

  • N-Methyliminodiacetic acid (MIDA) (1.2 equiv)

  • Solvent: Toluene/DMSO (10:1 v/v)

Step-by-Step:

  • Setup: Equip a round-bottom flask with a magnetic stir bar and a Dean-Stark trap topped with a reflux condenser.

  • Dissolution: Suspend the boronic acid and MIDA in the Toluene/DMSO mixture.

    • Note: DMSO is critical to solubilize the polar MIDA ligand.

  • Reflux: Heat the mixture to reflux (

    
     external). Vigorously stir.
    
  • Dehydration: Monitor water collection in the trap. Continue reflux for 12–16 hours until water evolution ceases.

  • Workup: Cool to room temperature. The reaction mixture often concentrates into a slurry.

  • Purification:

    • Concentrate under reduced pressure (high vacuum to remove DMSO).

    • Redissolve in Acetone/Ether or THF.

    • Precipitate by adding excess Diethyl Ether or Hexanes.

    • Filter the solid.[3] MIDA boronates are typically air-stable, crystalline solids.

Protocol B: "Slow-Release" Cross-Coupling (Deprotection In-Situ)

This protocol releases the active boronic acid slowly, keeping its concentration low to minimize decomposition.

Reagents:

  • MIDA Boronate (1.0 equiv)[3]

  • Aryl Halide (1.0 equiv)[2]

  • Catalyst:

    
     / SPhos (or Pd-118)
    
  • Base:

    
     (3.0 equiv)
    
  • Solvent: Dioxane/Water (5:1)

Procedure:

  • Combine MIDA boronate, aryl halide, and catalyst in a vial.

  • Add Dioxane and aqueous

    
    .
    
  • Heat to

    
    . The water/base hydrolyzes the MIDA ligand (
    
    
    
    ), releasing
    
    
    , which immediately enters the catalytic cycle (
    
    
    ).
    • Critical Control: Ensure

      
       by adjusting temperature or water content to prevent accumulation of free boronic acid.
      

Deep Dive: Potassium Organotrifluoroborates ( )

Mechanism: These are ionic salts where boron is saturated with fluoride. They are immune to oxidation and air/moisture degradation.[4] They are not active in SMCC until hydrolyzed (usually by adding water or a Lewis acid like


 or 

).
Protocol C: Synthesis via

Standard method for converting boronic acids/esters to stable salts.

Reagents:

  • Boronic Acid or Pinacol Ester (1.0 equiv)[2]

  • Potassium Bifluoride (

    
    ) (3.0 – 4.5 equiv)
    
  • Solvent: Methanol (or MeOH/Acetone)

Step-by-Step:

  • Dissolution: Dissolve the boronic acid in Methanol (

    
    ).
    
  • Addition: Add saturated aqueous

    
     solution dropwise.
    
    • Caution:

      
       etches glass over time; use plasticware if storing solutions.
      
  • Reaction: Stir vigorously at room temperature for 1–3 hours. A white precipitate often forms.

  • Concentration: Remove Methanol under reduced pressure.

  • Drying (Critical): The residue contains the product and excess salts.

    • Extract the solid with hot Acetone or Acetonitrile (the product dissolves; inorganic salts do not).

    • Filter while hot.

  • Crystallization: Concentrate the filtrate and add

    
     to precipitate pure 
    
    
    
    .

Deep Dive: 1,8-Diaminonaphthalene (DAN)[5]

Mechanism: The DAN group forms a diazaborine-type structure. It is unique because it is acid-labile but base-stable. This makes it orthogonal to MIDA (which is base-labile/acid-stable).

Application: Use DAN to protect one boron center while reacting another (e.g., a MIDA or Pinacol site) under basic conditions.[4][5]

Protocol D: Orthogonal Deprotection

To remove DAN and restore Boronic Acid:

  • Dissolve

    
     in THF.
    
  • Add dilute aqueous

    
     or 
    
    
    
    (1M).
  • Stir at room temperature. The DAN moiety hydrolyzes.[4]

  • Extract the free boronic acid with ether/organic solvent.

    • Note: The DAN byproduct is an amine and will remain in the acidic aqueous layer, simplifying purification.

Comparative Data & Selection Guide

Visual 2: Iterative Synthesis Workflow

IterativeCoupling BB1 Building Block 1 (Halide-R1-B-MIDA) Deprotect Step 1: Deprotection (aq. NaOH/THF) BB1->Deprotect Acid1 Active Acid (Halide-R1-B(OH)2) Deprotect->Acid1 - MIDA Couple Step 2: Cross-Coupling (Pd, Anhydrous Base) Acid1->Couple + BB2 BB2 Building Block 2 (Pin-R2-B-MIDA) Inter Intermediate (MIDA-B-R2-R1-Halide) Couple->Inter Repeat Repeat Cycle Inter->Repeat

Figure 2: The "Burke Cycle" for iterative assembly of small molecules using MIDA boronates.

Table 1: Reactivity and Stability Profile
FeatureMIDA BoronateTrifluoroborate (

)
DAN BoronatePinacol Ester
Hybridization

(Tetrahedral)

(Tetrahedral)

(Planar)

(Planar)
Air/Moisture Stability ExcellentExcellentExcellentGood
Chromatography Stable on SilicaStable (Reverse Phase)Stable on SilicaStable on Silica
Deprotection Trigger Mild Aqueous Base (

)
Hydrolysis (

/Lewis Acid)
Aqueous Acid (

)
Difficult (Oxidation)
Transmetallation No (Must hydrolyze first)No (Must hydrolyze first)NoYes (Slow)
Atom Economy ModerateHighModerateLow

References

  • Gillis, E. P., & Burke, M. D. (2007).[4][6] A Simple and Modular Strategy for Small Molecule Synthesis: Iterative Suzuki-Miyaura Coupling of B-Protected Haloboronic Acids. Journal of the American Chemical Society. [Link][6]

  • Molander, G. A., & Ellis, N. (2007). Organotrifluoroborates: Protected Boronic Acids That Expand the Versatility of the Suzuki Coupling Reaction. Accounts of Chemical Research. [Link]

  • Noguchi, H., Hojo, K., & Suginome, M. (2007).[4] Boron-Masking Strategy for the Selective Synthesis of Oligoarenes via Iterative Suzuki−Miyaura Coupling. Journal of the American Chemical Society. [Link]

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014).[4] Selection of Boron Reagents for Suzuki–Miyaura Coupling. Chemical Society Reviews. [Link]

  • Cox, P. A., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited. Journal of the American Chemical Society. [Link][7]

Sources

Method

Process-Scale Suzuki-Miyaura Coupling: Strategic Optimization &amp; Impurity Control

Executive Summary The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern pharmaceutical manufacturing, utilized in the synthesis of over 25% of all small-molecule drugs. However, the transition from medici...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern pharmaceutical manufacturing, utilized in the synthesis of over 25% of all small-molecule drugs. However, the transition from medicinal chemistry (milligram scale) to process chemistry (kilogram scale) is fraught with non-linear scaling effects. This Application Note provides a rigorous technical framework for scaling Suzuki couplings, focusing on cost-effective catalyst management, mitigation of protodeboronation, and compliance with ICH Q3D elemental impurity limits.

Part 1: Critical Process Parameters (CPPs) & Mechanistic Insights

Catalyst Architecture: Beyond the "Standard"

In early discovery, tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] is ubiquitous. On a process scale, it is often a liability due to its air sensitivity, poor thermal stability, and the high molecular weight of the inactive ligand fraction.

  • The Problem: Pd(PPh3)4 generates triphenylphosphine oxide (TPPO) as a byproduct, which is notoriously difficult to purge via crystallization.

  • The Solution: Switch to Pd(II) precatalysts or high-activity systems .

    • Buchwald Precatalysts (e.g., XPhos Pd G2/G3): These activate rapidly to form the monoligated Pd(0) species, preventing catalyst deactivation pathways.

    • Pd(OAc)2 + Ligand: In situ generation is cost-effective but requires strict control over the Pd:Ligand ratio to prevent "palladium black" precipitation.

    • Heterogeneous Catalysts: Pd/C or EnCat™ (encapsulated Pd) offer easier filtration but often suffer from leaching or reduced turnover frequency (TOF) due to mass transfer limitations in biphasic systems.

The Protodeboronation Trap

The most common yield-killing side reaction at scale is protodeboronation , where the boronic acid is hydrolyzed and protonated rather than transmetallated.

  • Mechanism: Facilitated by high pH and high temperature. Electron-rich boronic acids (e.g., 2-heterocyclic) are particularly susceptible.

  • Process Control:

    • Inverse Addition: Do not dump all reagents at once. Slowly dose the base or the boronic acid into the hot catalyst mixture to maintain a low instantaneous concentration of the sensitive species.

    • Anhydrous Conditions: While Suzuki reactions tolerate water, "wet" bases (like K3PO4·nH2O) can accelerate protodeboronation. Consider anhydrous bases (K2CO3) in dry solvents if the substrate is labile.

Solvent & Base Selection: The Green Shift

Traditional solvents like DME (dimethoxyethane) and DMF are being phased out due to reproductive toxicity and solvent recovery issues.

  • Recommended Solvents:

    • 2-MeTHF (2-Methyltetrahydrofuran): Derived from biomass, forms a clean biphasic split with water, and has higher stability than THF.

    • n-Butanol or t-Amyl Alcohol: Excellent for solubilizing polar substrates and bases.

  • Base Selection:

    • Weak Bases (HCO3-, CO3 2-): Preferred for sensitive substrates but may require higher temperatures.

    • Strong Bases (OH-, t-BuO-): Faster rates but higher risk of side reactions (epimerization, hydrolysis).

Part 2: Process Safety & Engineering

Thermal Hazards & Gas Evolution

Unlike Grignard reagents, boronic acids are generally stable. However, the reaction is exothermic.

  • Adiabatic Temperature Rise: Must be calculated. In a 1000L reactor, a sudden exotherm can trigger solvent boiling.

  • Dosing Strategy: Use "feed-controlled" reactions. The reaction rate should be limited by the addition rate of the limiting reagent (or catalyst), ensuring that accumulation of unreacted material does not occur.

Mixing Dynamics in Biphasic Systems

Suzuki reactions are often biphasic (Organic Solvent + Aqueous Base).

  • Mass Transfer: The rate-limiting step is often the transfer of the boronate species across the phase boundary.

  • Engineering Requirement: High-shear agitation (e.g., retreated blade impellers) is critical. A process that works in a vigorously shaken vial may fail in a gently stirred reactor due to phase separation.

Part 3: Impurity Management (The "Cleanup")

Palladium Removal Strategies

Meeting ICH Q3D limits (typically <10 ppm Pd in API) requires proactive scavenging, not just washing.

MethodMechanismProsCons
Silica-Thiol (e.g., SiliaMetS® Thiol) ChemisorptionHighly selective; easy filtration; no API loss.Adds material cost; requires agitation time.
Activated Carbon (e.g., Darco KB-G) AdsorptionCheap; removes other color impurities.Non-selective; can adsorb API; messy handling.
Crystallization ExclusionPurifies API structure.Pd can occlude inside crystal lattice if cooling is too fast.
L-Cysteine / N-Acetylcysteine ChelationWater-soluble Pd-chelate washes out.Cheap; effective for Pd(II).

Part 4: Visualization of Mechanism & Workflow

Diagram 1: Mechanistic Control Points

This diagram highlights where the process chemist must intervene to prevent side reactions.

SuzukiMechanism Start Pd(0) Active Species OxAdd Oxidative Addition (Ar-X insertion) Start->OxAdd Ar-X TransMet Transmetallation (Rate Limiting Step) OxAdd->TransMet Ar-B(OH)2 + Base Side_Homo SIDE REACTION: Homocoupling (Ar-Ar Dimer) OxAdd->Side_Homo O2 Leak / Low Boron RedElim Reductive Elimination (Product Release) TransMet->RedElim Side_Proto SIDE REACTION: Protodeboronation (Loss of Boronic Acid) TransMet->Side_Proto High T, Wet Base RedElim->Start Regeneration Control_Base Process Control: Base Strength & Phase Transfer Control_Base->TransMet Control_Ligand Process Control: Ligand Sterics (Bulky) Control_Ligand->OxAdd

Caption: The Suzuki catalytic cycle emphasizing critical control points (Base, Ligand) to suppress protodeboronation and homocoupling.

Diagram 2: Large-Scale Workflow

A standardized workflow for processing a 1 kg batch.

ProcessWorkflow Setup Reactor Setup Inert (N2), 2-MeTHF/Water Reaction Reaction Phase Reflux, High Agitation Setup->Reaction Add Reagents Quench Quench & Separation Phase Cut (Save Organic) Reaction->Quench IPC: <0.5% SM Scavenge Pd Scavenging Add SiliaMetS® Thiol (50°C) Quench->Scavenge Organic Layer Filter Filtration Remove Scavenger Scavenge->Filter 2-4 Hours Cryst Crystallization Controlled Cooling Filter->Cryst Polishing

Caption: Optimized workflow for kilogram-scale Suzuki coupling, featuring integrated Pd scavenging and phase separation.

Part 5: Validated Protocol (100g - 1kg Scale Simulation)

Objective: Coupling of 4-bromoanisole with phenylboronic acid (Model System). Target: >95% Yield, <10 ppm Pd.

Reagents & Setup
  • Substrate: 4-Bromoanisole (1.0 equiv).

  • Coupling Partner: Phenylboronic acid (1.1 equiv).

  • Catalyst: Pd(OAc)2 (0.5 mol%) + PPh3 (2.0 mol%) OR Pd-132 (0.1 mol%).

  • Base: K2CO3 (2.0 equiv, dissolved in min. water).

  • Solvent: 2-MeTHF (5-7 volumes relative to substrate).

Step-by-Step Procedure
  • Inertion: Charge the reactor with 4-Bromoanisole and Phenylboronic acid. Evacuate and backfill with Nitrogen (3x) to remove O2 (prevents homocoupling).

  • Solvent Charge: Add degassed 2-MeTHF. Agitate to dissolve.

  • Catalyst Addition: Add the catalyst as a solid or slurry. Tip: For large scales, pre-dissolve Pd(OAc)2/PPh3 in a small portion of solvent to ensure complexation.

  • Heating: Heat the mixture to 60°C.

  • Base Dosing (Critical Step): Slowly dose the aqueous K2CO3 solution over 1-2 hours.

    • Why? This maintains a steady rate of transmetallation and prevents the accumulation of unreacted boronic acid in a high-pH environment, reducing protodeboronation.

  • Reaction Monitoring: Monitor by HPLC. End point is <0.5% aryl halide.

  • Work-up:

    • Cool to 25°C. Stop agitation. Allow phases to separate (approx. 15-30 mins).

    • Drain the lower aqueous layer (waste).

    • Wash the organic layer with 10% NaCl solution (brine) to remove residual boronic salts.

  • Pd Scavenging:

    • Add SiliaMetS® Thiol (or equivalent thiourea scavenger) at 10 wt% loading relative to the theoretical Pd mass.

    • Heat to 50°C and stir for 4 hours.

    • Filter hot through a Celite pad or a sparkler filter to remove the scavenger.

  • Isolation:

    • Distill off 2-MeTHF to concentrate the solution.

    • Add an anti-solvent (e.g., Heptane or Ethanol) to induce crystallization.

    • Cool to 0°C, filter, and wash.

Part 6: Troubleshooting Guide

IssueProbable CauseCorrective Action
Stalled Reaction (<80% Conv.) Catalyst deactivation (Pd Black).Add fresh catalyst (0.1 mol%). Check O2 levels. Ensure efficient stirring (mass transfer).
High Protodeboronation Base concentration too high; Temp too high.Switch to "Slow Addition" of base. Lower reaction temperature. Use anhydrous base (K3PO4).
High Residual Pd (>50 ppm) Ineffective scavenging; Pd occluded in crystal.Increase scavenger time/temp. Use a chelating wash (N-Acetylcysteine) before crystallization.
Emulsion during Work-up Amphiphilic impurities; fine solids.Filter the biphasic mixture through Celite before separation. Add more brine.

References

  • Scale-Up Considerations & Green Solvents

    • Green Solvent Selection for Suzuki–Miyaura Coupling of Amides.[1] ACS Sustainable Chem. Eng. 2021. Link

  • Protodeboronation Mechanisms

    • Quantitative In Silico Prediction of the Rate of Protodeboronation. J. Org.[2] Chem. 2020.[3][4][5][6] Link

  • Palladium Scavenging & Removal

    • Palladium Impurity Removal from Active Pharmaceutical Ingredient Process Streams.[7] Johnson Matthey Technol. Rev. 2016. Link

    • Palladium Extraction Following Metal-Catalyzed Reactions.[8] Org.[3][5][9][10][11][12] Process Res. Dev. 2023. Link

  • General Process Chemistry Reviews

    • Large-Scale Applications of Transition Metal-Catalyzed Couplings for the Synthesis of Pharmaceuticals.[5][12] Chem. Rev. 2011.[3] Link

Sources

Application

Application Note: Microwave-Assisted Synthesis with Substituted Arylboronic Acids

Executive Summary This guide details the optimization and execution of microwave-assisted Suzuki-Miyaura cross-coupling reactions involving substituted arylboronic acids. While microwave irradiation offers significant ra...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the optimization and execution of microwave-assisted Suzuki-Miyaura cross-coupling reactions involving substituted arylboronic acids. While microwave irradiation offers significant rate acceleration (often reducing reaction times from hours to minutes), substituted arylboronic acids present specific challenges—namely protodeboronation (hydrolytic cleavage of the C-B bond) and steric hindrance . This note provides a validated workflow to maximize yield by leveraging the "specific microwave effect" to outpace decomposition pathways.

Theoretical Grounding: The Microwave Advantage

Thermal Kinetics vs. Decomposition

The primary advantage of microwave synthesis in this context is not merely speed, but the differential acceleration of productive vs. destructive pathways .

  • Productive Pathway (Cross-Coupling): High activation energy (

    
    ). Rate increases exponentially with temperature (Arrhenius equation).
    
  • Destructive Pathway (Protodeboronation): Often has a lower

    
     but is time-dependent.
    
  • The Microwave Solution: Rapid dielectric heating (up to 10°C/sec) allows the reaction mixture to reach the productive temperature (

    
    ) almost instantly, bypassing the "warm-up zone" where slow decomposition dominates without significant product formation.
    
Mechanism & Dielectric Heating

Microwaves heat via dipolar rotation and ionic conduction . Polar solvents (e.g., EtOH, Water, DMF) couple strongly.

  • Ionic Conduction: The presence of base (e.g.,

    
    , 
    
    
    
    ) increases the loss tangent (
    
    
    ), making the reaction mixture a highly efficient microwave absorber.

Critical Parameters & Optimization

Success depends on balancing three variables: Solvent Polarity , Base Strength , and Catalyst Activity .

Solvent Selection Matrix
Solvent System

(Absorbance)
ApplicationNote
EtOH /

(1:1)
HighGeneral Purpose Excellent for polar substrates; "Green" profile.
Toluene /

Low/MedHydrophobic Substrates Requires phase transfer agent or vigorous stirring.
DMF /

HighHigh Temperature (>150°C) Good for unreactive aryl chlorides. Harder to remove.
i-PrOAc MediumAmide-containing Recommended green solvent for amide couplings [1].[1]
Catalyst & Ligand Choice
  • Standard:

    
     (0.5 - 5 mol%). Robust, cheap, air-stable.
    
  • Sterically Hindered (Ortho-substituted):

    
     + S-Phos  or X-Phos . These biaryl monophosphine ligands create a "pocket" that facilitates oxidative addition of hindered halides.
    
  • Ultra-Challenging (Di-ortho): Pd-AntPhos . The anthracenyl moiety provides specific geometric advantages for tetra-ortho-substituted couplings [2].

Experimental Protocols

Protocol A: General Screening (The "Workhorse" Method)

Suitable for: Unhindered aryl bromides/iodides and stable arylboronic acids.

Reagents:

  • Aryl Halide (1.0 equiv)[2]

  • Arylboronic Acid (1.2 - 1.5 equiv)

  • Catalyst:

    
     (1-3 mol%)
    
  • Base:

    
     or 
    
    
    
    (2.0 equiv)
  • Solvent:

    
     (1:1 v/v) [3]
    

Procedure:

  • Vessel Prep: Charge a 10 mL microwave process vial with a magnetic stir bar.

  • Loading: Add solid reagents (Halide, Boronic Acid, Base, Catalyst).[2]

  • Solvent: Add degassed

    
     (Concentration: 0.1 - 0.2 M).
    
  • Sealing: Cap the vial and purge with

    
     or Argon for 30 seconds (via septum).
    
  • Microwave Parameters:

    • Mode: Dynamic/Standard

    • Temp: 120 °C

    • Hold Time: 10 minutes

    • Pre-stir: 30 seconds (High speed)

  • Workup: Cool to RT. Dilute with EtOAc/Water. Separate phases. Dry organic phase over

    
    .[2]
    
Protocol B: Challenging Substrates (Hindered/Deactivation Prone)

Suitable for: Ortho-substituted reagents, electron-poor boronic acids (prone to deboronation).

Reagents:

  • Aryl Halide (1.0 equiv)[2]

  • Arylboronic Acid (1.5 - 2.0 equiv)

  • Catalyst:

    
     (1 mol%) + X-Phos  (2 mol%) OR Pd-AntPhos 
    
  • Base:

    
     (3.0 equiv) - Phosphate is gentler than carbonate, reducing deboronation.
    
  • Solvent:

    
     (4:1)
    

Procedure:

  • Pre-activation: In a separate vial, mix Pd source and Ligand in THF for 5 mins under Argon to form the active catalytic species.

  • Loading: Add Halide, Boronic Acid, and Base to the microwave vial.

  • Combine: Add the pre-formed catalyst solution and water.

  • Microwave Parameters:

    • Mode: Dynamic

    • Temp: 100 °C (Lower temp helps prevent deboronation of unstable acids)

    • Hold Time: 20 - 30 minutes

  • Workup: Filter through Celite pad to remove Pd black. Concentrate and purify.

Visualization of Workflows

Optimization Logic Flow

This diagram illustrates the decision-making process when the standard protocol fails.

OptimizationWorkflow Start Standard Protocol A (Pd(PPh3)4, Na2CO3, EtOH/H2O) Check Analyze Outcome Start->Check Success Scale Up / Isolate Check->Success Yield > 80% Fail_Deboron Problem: Protodeboronation (Ar-B(OH)2 -> Ar-H) Check->Fail_Deboron Ar-H observed Fail_Hinder Problem: No Reaction / Low Conv. (Steric Hindrance) Check->Fail_Hinder SM Recovered Fail_Homo Problem: Homocoupling (Ar-Ar) Check->Fail_Homo Dimer observed Soln_Deboron Strategy: 1. Switch Base to K3PO4 or KF 2. Reduce Temp (80-100°C) 3. Increase Excess Boronic Acid Fail_Deboron->Soln_Deboron Soln_Hinder Strategy: 1. Switch Ligand (S-Phos, X-Phos, AntPhos) 2. Increase Temp (140-160°C) 3. Switch Solvent (DMF/H2O) Fail_Hinder->Soln_Hinder Soln_Homo Strategy: 1. Degas Solvents Thoroughly 2. Reduce Catalyst Loading 3. Use Encapsulated Pd Fail_Homo->Soln_Homo

Caption: Decision tree for troubleshooting microwave Suzuki couplings based on observed side-products.

Catalytic Cycle & Microwave Interaction

Understanding where microwave heating impacts the cycle is crucial for troubleshooting.

CatalyticCycle Pd0 Pd(0) Active Species OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd Ar-X TransMet Transmetallation (Ar-Pd-Ar') OxAdd->TransMet Ar'-B(OH)2 + Base RedElim Reductive Elimination (Ar-Ar') TransMet->RedElim RedElim->Pd0 Product Release MW_OxAdd MW Acceleration: Overcomes Sterics MW_OxAdd->OxAdd MW_TransMet MW Acceleration: Solubility of Base MW_TransMet->TransMet

Caption: Simplified Suzuki catalytic cycle highlighting steps accelerated by microwave irradiation.

Troubleshooting & Validation

Common Failure Modes
ObservationRoot CauseCorrective Action
Ar-H (De-borylated SM) ProtodeboronationThe reaction pH is too high or Temp is too high. Switch to

or

. Use "Slow-release" of boronic acid (add in portions).
Ar-Ar (Homocoupling) Oxidation of Boronic AcidOxygen present in vessel. Degas solvents more rigorously. Ensure

purge before capping.
Black Precipitate (Pd Black) Catalyst DecompositionReaction temp too high for ligand stability. Add excess ligand or switch to a palladacycle precatalyst.
Vessel Failure (Overpressure) Solvent Vapor PressureSolvent choice inappropriate for temp (e.g., MeOH at >140°C). Switch to DMF or NMP for high-temp runs.
Self-Validating Controls

To ensure data integrity (Trustworthiness):

  • T0 Sample: Take a TLC/LCMS sample before heating to confirm no immediate degradation occurs.

  • Internal Standard: Add 1,3,5-trimethoxybenzene (inert) to the crude mixture for NMR yield determination, avoiding isolation errors during optimization.

References

  • Green Solvent Selection for Suzuki–Miyaura Coupling of Amides. ACS Sustainable Chem. Eng. 2020. Link

  • Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Org. Chem. Front. 2014. Link

  • Microwave-Assisted Aqueous Suzuki Cross-Coupling Reactions. J. Org. Chem. 2003.[3] Link

  • Microwave-Assisted Regioselective Suzuki Coupling of 2,4-Dichloropyrimidines. Molecules 2021. Link

  • A Highly Efficient Microwave-Assisted Suzuki Coupling Reaction of Aryl Perfluorooctylsulfonates. Org. Lett. 2004.[4][5] Link

Sources

Method

use of boronic acids in the synthesis of complex natural products

Application Note: Strategic Utilization of Boronic Acids in Complex Natural Product Synthesis Executive Summary The synthesis of complex natural products—ranging from polyketides to macrocyclic peptides—demands methodolo...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Strategic Utilization of Boronic Acids in Complex Natural Product Synthesis

Executive Summary

The synthesis of complex natural products—ranging from polyketides to macrocyclic peptides—demands methodologies that offer orthogonality, stereochemical precision, and functional group tolerance. Boronic acids and their esters have evolved from simple coupling partners into sophisticated "linchpins" for molecular assembly. This guide details three critical applications of organoboron chemistry in total synthesis: Iterative Cross-Coupling (ICC) using MIDA boronates, Asymmetric Allylboration for stereocontrol, and Suzuki-Miyaura Macrocyclization .

Strategic Framework: The "Lego" Approach (MIDA Boronates)

Traditional synthesis often suffers from the "protection group tax"—the steps wasted on masking and unmasking functionality. The introduction of N-methyliminodiacetic acid (MIDA) boronates by the Burke group revolutionized this by turning the boron moiety itself into a reversible protecting group.

Mechanism of Action

Standard boronic acids are sp²-hybridized and Lewis acidic, making them reactive in transmetallation. MIDA boronates are sp³-hybridized, locking the boron into a tetrahedral, unreactive state. This allows a MIDA-protected haloboronic acid to undergo coupling at the halide end without disturbing the boron center.

The ICC Cycle:

  • Coupling: A bifunctional MIDA boronate (e.g., a halo-alkenyl MIDA boronate) couples with a boronic acid.[1]

  • Purification: The MIDA moiety confers specific silica gel affinity (the "Catch and Release" protocol).

  • Activation: Mild aqueous base hydrolyzes the MIDA ligand, revealing the reactive sp² boronic acid for the next cycle.

Visualizing the ICC Workflow

ICC_Cycle Start Bifunctional Building Block (Halo-MIDA Boronate) Coupling Suzuki Coupling (Pd Cat, Base) Boron remains protected Start->Coupling Intermediate Elongated MIDA Intermediate Coupling->Intermediate C-C Bond Formed Activation Hydrolysis (aq. NaOH/NaHCO3) Removes MIDA Intermediate->Activation Catch & Release Purification Reactive Free Boronic Acid (Reactive sp2) Activation->Reactive sp3 -> sp2 Shift Reactive->Coupling + New Halo-MIDA Unit NextCycle Next Coupling Cycle Reactive->NextCycle

Figure 1: The Iterative Cross-Coupling (ICC) cycle allows for the sequential assembly of bifunctional building blocks without intermediate purification steps.

Protocol A: Asymmetric Allylboration (Polyketide Construction)

In the synthesis of polyketides (e.g., erythromycin, discodermolide), establishing contiguous stereocenters is critical. Reagent-controlled allylboration is superior to substrate-controlled methods because it dictates stereochemistry regardless of the aldehyde's existing chirality.

Reagent Selection Guide
Reagent ClassChiral AuxiliarySelectivity (de/ee)StabilityBest For
Brown Reagents Ipc (Isopinocampheyl)High (>95% ee)Low (Oxidize easily)Matched/Mismatched cases; bulk production.
Roush Reagents Tartrate EstersGood (85-95% ee)High (Bench stable)Complex fragments; mild conditions.
Leighton Reagents Strained SilacyclesExcellent (>98% ee)ModerateDifficult substrates; steric bulk.
Standard Operating Procedure: Roush Allylation

Objective: Enantioselective addition of an allyl group to an aldehyde to form a homoallylic alcohol.

Materials:

  • Aldehyde substrate (1.0 equiv)

  • Roush Reagent: (R,R)- or (S,S)-Diisopropyl tartrate allylboronate (1.5 equiv)

  • Solvent: Toluene (anhydrous)

  • Molecular Sieves: 4Å (powdered, activated)

Step-by-Step Protocol:

  • Preparation: Flame-dry a round-bottom flask under Argon. Add activated 4Å molecular sieves (500 mg/mmol substrate).

  • Solvation: Dissolve the Roush reagent (1.5 equiv) in anhydrous Toluene (0.1 M concentration relative to reagent). Cool to -78°C .[2][3]

    • Expert Note: Toluene is preferred over DCM or THF as it enhances the π-stacking interactions in the transition state, improving enantioselectivity.

  • Addition: Add the aldehyde (1.0 equiv) dropwise as a solution in Toluene.

  • Incubation: Stir at -78°C for 2–4 hours. Monitor by TLC.

    • Checkpoint: If reaction is sluggish, warm slowly to -50°C. Do not exceed -20°C or ee will erode.

  • Workup (Crucial):

    • Quench with water at low temperature.

    • Oxidative Hydrolysis: To remove the sticky tartrate byproducts, treat the crude mixture (dissolved in Et2O) with 1N NaOH and H2O2 (30%) for 1 hour. This cleaves the boron-carbon bond and facilitates separation.

  • Purification: Separate layers, extract aqueous phase with Et2O, dry over MgSO4, and concentrate. Purify via flash chromatography.

Protocol B: Suzuki-Miyaura Macrocyclization

Closing the ring of a complex natural product (e.g., biaryl peptides like Vancomycin or macrolides) is thermodynamically disfavored due to entropy. The Suzuki coupling is ideal here due to its tolerance of polar functional groups found in late-stage intermediates.

Key Challenges & Solutions
  • Oligomerization: Competes with cyclization. Solution: High Dilution (< 0.005 M).

  • Protodeboronation: Loss of the boron group before coupling. Solution: Anhydrous bases (e.g., Tl2CO3, CsF) or non-aqueous conditions.

Standard Operating Procedure

Objective: Intramolecular coupling of an aryl/vinyl iodide and an aryl/vinyl boronate ester.

Materials:

  • Linear Precursor (containing Boronate ester and Halide)

  • Catalyst: Pd(dppf)Cl2 or Pd(PPh3)4 (5–10 mol%)

  • Base: Tl2CO3 (Thallium Carbonate) or Cs2CO3 (Cesium Carbonate)

  • Solvent: THF/Water (10:1) or DMF (anhydrous)

Step-by-Step Protocol:

  • Degassing (Critical): The large volume of solvent required for high dilution holds significant oxygen. Sparge the solvent (THF/DMF) with Argon for at least 30 minutes.

  • Setup: In a large reaction vessel, add the base (3.0 equiv).

  • Catalyst Addition: Add the Pd catalyst under a positive pressure of Argon.

  • Slow Addition:

    • Dissolve the linear precursor in a small volume of degassed solvent.

    • Use a syringe pump to add the precursor solution to the catalyst/base mixture over 8–12 hours.

    • Target Concentration: The final concentration in the reaction flask should be 0.001 M to 0.005 M .

  • Reflux: Heat the mixture (temperature depends on solvent, typically 60–80°C) during the addition and for 2–4 hours after completion.

  • Scavenging:

    • Cool to room temperature.[4]

    • Add a metal scavenger (e.g., QuadraPure™ TU) to remove Palladium residues, which can chelate to the macrocycle.

  • Analysis: Filter through Celite and analyze via LC-MS to confirm cyclization (M-H or M+H) vs. dimerization (2M).

Mechanistic Insight: The Transmetallation Bottleneck

In complex synthesis, the transmetallation step is often the rate-determining step, especially with bulky natural products.

Suzuki_Mechanism Pd0 Pd(0) Active Catalyst OxAdd Oxidative Addition (Ar-X) Pd0->OxAdd Ar-X PdII_X Pd(II)-X Complex OxAdd->PdII_X TransMet Transmetallation (Rate Limiting) PdII_X->TransMet BaseStep Base Activation (Boronate -> Boronate-ate) BaseStep->TransMet Activated Boron Species PdII_Ar Pd(II)-Ar,Ar' TransMet->PdII_Ar RedElim Reductive Elimination (Product Release) PdII_Ar->RedElim RedElim->Pd0 Cycle Repeats

Figure 2: The Suzuki-Miyaura catalytic cycle. Note that in complex synthesis, the "Base Activation" step is critical to convert the unreactive boronic ester into a reactive "ate" complex capable of transmetallation.

References

  • Gillis, E. P., & Burke, M. D. (2007). "A Simple and General Solution for the Iterative Cross-Coupling Synthesis of B-Protected Haloboronic Acids." Journal of the American Chemical Society, 129(21), 6716–6717. Link

  • Roush, W. R., et al. (1985).[3] "Asymmetric synthesis using tartrate ester modified allylboronates." Journal of the American Chemical Society, 107(26), 8186-8190. Link

  • Brown, H. C., & Bhat, K. S. (1986).[5] "Chiral synthesis via organoboranes. 5. Asymmetric allylboration via chiral allyldialkylboranes." Journal of the American Chemical Society, 108(19), 5919-5923. Link

  • Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews, 95(7), 2457–2483. Link

  • Uno, B. E., et al. (2021). "A general platform for the synthesis of saturated macrocycles via iterative cross-coupling." Nature Synthesis. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid

Executive Summary You are dealing with (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid . This is not a standard phenylboronic acid; it is a highly lipophilic, sterically crowded molecule.

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

You are dealing with (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid . This is not a standard phenylboronic acid; it is a highly lipophilic, sterically crowded molecule. The presence of the ortho-alkoxy group and the meta-bromine creates a "pocket" around the boron atom that complicates standard purification.

Common Failure Modes for this specific substrate:

  • False Impurity Diagnosis: Users often mistake the boroxine (anhydride) trimer for an impurity in NMR.

  • Solubility Issues: Unlike simple phenylboronic acid, this compound is insoluble in hot water , rendering standard aqueous recrystallization ineffective.

  • Protodeboronation: The electron-rich ether linkage at the ortho position accelerates hydrolytic cleavage of the C-B bond under harsh acidic conditions.

Part 1: Diagnostic Workflow

Before attempting purification, you must determine if your material is actually impure or simply dehydrated.

The Boroxine Trap

Boronic acids exist in a dynamic equilibrium with their cyclic trimer (boroxine). This dehydration is reversible.

  • Symptom: Broad melting point or "messy" NMR with multiple peaks in the aromatic region.

  • Verification: Run an NMR in DMSO-

    
     with one drop of 
    
    
    
    . The water shifts the equilibrium entirely back to the monomeric acid species, collapsing the complex peaks into a clean spectrum.

BoroxineEquilibrium cluster_0 Reversible Dehydration Cycle Monomer Monomer RB(OH)2 Boroxine Boroxine (Trimer) (RBO)3 + 3H2O Monomer->Boroxine - H2O (Vacuum/Heat) Analysis NMR Diagnosis Monomer->Analysis Boroxine->Monomer + H2O (Ambient Moisture) Boroxine->Analysis Clean Spectrum Simplifies (Material is Pure) Analysis->Clean Add D2O Dirty Peaks Remain (Real Impurities) Analysis->Dirty Add D2O

Figure 1: The dynamic equilibrium between boronic acid monomers and boroxine trimers. Adding


 simplifies the NMR spectrum for accurate purity assessment.

Part 2: Purification Protocols

Select the method based on your impurity profile.

Method A: Acid-Base Extraction (Recommended Primary Method)

Best for removing non-acidic organic impurities (e.g., unreacted aryl bromides, benzyl halides).

Because your molecule has a benzyloxy ether linkage, it is stable to base. We exploit the amphoteric nature of the boronic acid.

Reagents:

  • Diethyl Ether (

    
    ) or Dichloromethane (DCM)
    
  • 2M NaOH (aq)

  • 2M HCl (aq)

Protocol:

  • Dissolution: Dissolve crude material in

    
    . (Use DCM if solubility is poor, but Ether is better for phase separation).
    
  • Extraction (The Critical Step): Extract the organic layer with 2M NaOH (3x).

    • Chemistry: The boronic acid forms a water-soluble sodium boronate salt (

      
      ).
      
    • Note: Due to the high lipophilicity of your molecule, the salt may be "soapy." If an emulsion forms, add a small amount of brine.

  • Separation:

    • Organic Layer: Contains non-boronic impurities. Discard (or save to recover unreacted starting material).

    • Aqueous Layer: Contains your product.[1]

  • Precipitation: Cool the aqueous layer on ice. Slowly acidify with 2M HCl to pH ~2 under vigorous stirring.

    • Observation: The boronic acid will precipitate as a white/off-white solid.

  • Filtration: Filter the solid, wash with cold water, and dry under vacuum.

Method B: Mixed-Solvent Recrystallization

Best for removing inorganic salts or "oily" residues.

Do not use water alone. This molecule is too lipophilic.

Solvent SystemRatio (v/v)Target ImpuritiesNotes
Acetonitrile / Water 3:1 to 1:1General polishingDissolve in hot MeCN, add hot water until cloudy, cool slowly.
DCM / Hexane 1:5Non-polar oilsDissolve in minimal DCM, layer Hexane on top.
Acetone / Water 1:1Polar impuritiesGood for obtaining crystals suitable for X-ray.
Method C: Modified Silica Chromatography

Last resort. Only use if Method A fails.

Standard silica gel has acidic silanol groups (


) that bind irreversibly to boronic acids, causing severe streaking and mass loss.

The Fix: Use 1% Acetic Acid in your eluent.

  • Eluent: Hexanes : Ethyl Acetate : Acetic Acid (e.g., 70 : 29 : 1).

  • Mechanism: Acetic acid occupies the active sites on the silica and suppresses the ionization of the boronic acid, allowing it to elute as a tight band.

Part 3: Troubleshooting (FAQ)

Q1: My compound turned into an oil after workup. How do I solidify it?

A: This is likely "oiling out" due to residual solvent or boroxine formation.

  • Trituration: Add cold Hexanes or Pentane to the oil and sonicate. This often induces crystallization.

  • Re-hydration: Dissolve the oil in minimal Acetone, add a small amount of water, and let it stand open to air. The reformation of the fully hydrated boronic acid (monomer) often helps crystal lattice formation.

Q2: I see a new spot on TLC that wasn't there before. Did it decompose?

A: Possibly. Check the spot's behavior.

  • If the spot stays at the baseline: It is likely the boronic acid interacting with silica (normal).

  • If the spot moves with the solvent front: It might be the protodeboronated byproduct (1-bromo-2-((3-bromobenzyl)oxy)benzene).

    • Cause: The C-B bond is cleaved. This happens if you used strong acid or heated it too long in base.

    • Prevention: Keep temperatures below 40°C during extraction.

Q3: Can I use Pinacol protection to purify it?

A: Yes, but it adds two steps.

  • React crude acid with Pinacol (1.1 eq) and

    
     in DCM (Room Temp, 2h).
    
  • Purify the Boronate Ester on standard silica (Esters do not streak).

  • Hydrolyze back to acid using Sodium Periodate (

    
    ) in Acetone/Water.
    Use this only if the Acid-Base extraction (Method A) fails.
    

Part 4: Decision Logic for Purification

Follow this logic gate to determine the correct path for your specific batch.

PurificationLogic Start Crude Material (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid CheckSolubility Is it soluble in 2M NaOH? Start->CheckSolubility MethodA Method A: Acid-Base Extraction CheckSolubility->MethodA Yes (Forms Salt) MethodB Method B: Recrystallization (MeCN/H2O) CheckSolubility->MethodB No (Too Lipophilic/Emulsion) PurityCheck Purity > 95%? MethodA->PurityCheck Check Purity MethodB->PurityCheck Check Purity MethodC Method C: Chromatography (+1% AcOH) PurityCheck->MethodC No (Stubborn Impurities) Done Store under Argon (Cold) PurityCheck->Done Yes

Figure 2: Decision matrix for selecting the optimal purification route.

References

  • Hall, D. G. (Ed.).[2] (2011).[2] Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH. Link

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014).[3][4] Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412-443.[3] Link

  • Adamczyk-Woźniak, A., et al. (2009). The equilibrium between boronic acid and boroxine: The influence of substituents and solvent. Journal of Molecular Structure, 919(1-3), 274-280. Link

  • Santini, R., et al. (1988). A Facile Chromatographic Method for Purification of Pinacol Boronic Esters.[5][6] Journal of Organic Chemistry. (General reference for silica interaction).

Sources

Optimization

Technical Support Center: Suzuki Coupling &amp; Protodeboronation

Ticket #404: "My Boronic Acid is Vanishing" Status: Open Agent: Senior Application Scientist Topic: Preventing Protodeboronation in Palladium-Catalyzed Cross-Coupling Introduction: Welcome to the Help Desk If you are rea...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket #404: "My Boronic Acid is Vanishing"

Status: Open Agent: Senior Application Scientist Topic: Preventing Protodeboronation in Palladium-Catalyzed Cross-Coupling

Introduction: Welcome to the Help Desk

If you are reading this, you are likely staring at an NMR spectrum showing 90% of your starting aryl halide and a significant amount of "reduced" arene (Ar-H), with your expensive boronic acid nowhere to be found.

This is Protodeboronation —the premature hydrolysis of the C–B bond. It is the most common failure mode in Suzuki-Miyaura coupling, particularly for electron-deficient or heterocyclic substrates. This guide is not a textbook; it is a troubleshooting manual designed to get your reaction back on track.

Module 1: Diagnostics (The "Why")
Q: Why is this happening? I thought Suzuki coupling required base?

A: You are facing a kinetic competition. The base is a double-edged sword.

To undergo transmetallation (the step where the organic piece moves from Boron to Palladium), the boronic acid must usually be activated by a base to form a boronate "ate" complex (


).
  • Path A (Good): The "ate" complex finds the Palladium catalyst and transmetallates.

  • Path B (Bad): The "ate" complex reacts with water/proton source and hydrolyzes the C-B bond.

If Path B is faster than Path A , you get protodeboronation.

Visualizing the Failure Mode

The following diagram illustrates the "Fork in the Road" mechanism described by the Lloyd-Jones group.

Protodeboronation_Mechanism cluster_legend Kinetic Competition Start Boronic Acid Ar-B(OH)2 AteComplex Boronate 'Ate' Complex [Ar-B(OH)3]- Start->AteComplex Activation Base Base (OH-) Base->AteComplex Product Cross-Coupled Product Ar-Ar' AteComplex->Product Transmetallation (Fast Pd Cycle) SideProduct Protodeboronated Waste Ar-H + B(OH)3 AteComplex->SideProduct Hydrolysis (Slow Pd Cycle) Pd_Cycle Pd(II)-Ar' Halide Pd_Cycle->Product Catalysis

Caption: The "ate" complex is the pivot point. If the catalyst is slow or the substrate is unstable, hydrolysis wins.

Module 2: Risk Assessment

Not all boronic acids are created equal.[1] Use this table to determine if your substrate requires special protocols.

Risk LevelSubstrate ClassWhy?Recommended Protocol
Low Electron-rich Aryls (e.g., 4-methoxyphenyl)Strong C-B bond; high electron density prevents nucleophilic attack.Standard Suzuki (Aq. Base)
Medium Electron-poor Aryls (e.g., 4-nitrophenyl)Lower electron density weakens C-B bond.Anhydrous or MIDA
High Polyfluorophenyls (e.g., Pentafluorophenyl)Extreme electron deficiency makes the C-B bond highly labile.Anhydrous Only
Critical 2-Heterocycles (2-Pyridyl, 2-Oxazolyl)Nitrogen lone pair stabilizes the transition state for deboronation.MIDA / Copper / Anhydrous
Module 3: The Solutions (Protocols)
Solution A: The "Slow Release" Strategy (MIDA Boronates)

Best For: Critical Risk Substrates (2-Pyridyls, unstable heterocycles).[1][2]

The Logic: MIDA boronates are protected.[3] They do not react. Under mild aqueous basic conditions, they hydrolyze slowly to release the active boronic acid.[1][2] This keeps the standing concentration of the unstable "ate" complex low, ensuring the catalyst consumes it before it decomposes (The "Syringe Pump" effect without the pump).

Protocol 1: MIDA Boronate Coupling (Burke Method) Based on Gillis & Burke, J. Am. Chem. Soc.

  • Reagents:

    • Aryl Halide (1.0 equiv)

    • MIDA Boronate (1.5 equiv)

    • Catalyst: Pd(OAc)2 (0.02 equiv) + XPhos (0.04 equiv) [Note: SPhos is also effective]

    • Base: K3PO4 (5.0 equiv) [Must be anhydrous grade initially]

    • Additive: Cu(OAc)2 (0.5 equiv) [Crucial for 2-pyridyls]

  • Solvent: DMF / Isopropanol (4:1 ratio).

  • Procedure:

    • Combine solids in a vial.

    • Add solvents.[4][5]

    • Heat to 100 °C for 4–24 hours.

    • Tip: The slow hydrolysis of the MIDA ester releases the active species gradually.

Solution B: The "Water Ban" (Anhydrous Conditions)

Best For: Polyfluorinated aryls and substrates sensitive to hydroxide.

The Logic: If water is the proton source for deboronation, removing it stops the side reaction. However, standard bases (Carbonates) are insoluble in organic solvents. You must use soluble anhydrous bases or phase transfer catalysts.

Protocol 2: Anhydrous Coupling (Denmark/Buchwald Method)

  • Reagents:

    • Boronic Acid/Ester (1.2 equiv)

    • Aryl Halide (1.0 equiv)

    • Catalyst: Pd2(dba)3 (1 mol%) + PCy3 (2.4 mol%) [Or Pd-PEPPSI-IPr]

    • Base: TMSOK (Potassium Trimethylsilanolate) (1.5 equiv) OR CsF (2.0 equiv).

  • Solvent: Anhydrous Toluene or Dioxane.

  • Procedure:

    • Strict Inert Atmosphere: Flame-dry glassware, use a glovebox or Schlenk line. Moisture is the enemy.

    • Combine reagents.

    • Stir at room temperature or mild heat (40–60 °C).

    • Note: TMSOK acts as a soluble silanolate base that activates boron without generating water.

Solution C: The "Copper Effect"

Best For: 2-Pyridyl and Azole couplings where MIDA is unavailable.

The Logic: Copper(I) salts (like CuCl or CuI) or Copper(II) (Cu(OAc)2) can transmetallate the organic group from Boron to Copper first. The resulting Organocopper species is more stable toward hydrolysis but transmetallates to Palladium faster than the Boron species.

Module 4: Troubleshooting Decision Tree

Use this logic flow to select your next experiment.

Troubleshooting_Tree Start Problem: Low Yield / Ar-H observed SubstrateCheck Is the Boronic Acid a 2-Heterocycle or Polyfluoro? Start->SubstrateCheck IsIt2Pyridine Is it a 2-Pyridyl species? SubstrateCheck->IsIt2Pyridine Yes StandardOpt Optimize Standard Suzuki: 1. Switch to Pd-G3/G4 precatalysts 2. Lower Temp 3. Reduce Base Conc. SubstrateCheck->StandardOpt No (It's a standard aryl) UseMIDA Switch to MIDA Boronate Protocol (Burke) IsIt2Pyridine->UseMIDA Yes (Preferred) UseCopper Add Cu(I)TC or Cu(OAc)2 Cofactor IsIt2Pyridine->UseCopper MIDA unavailable IsItPolyfluoro Is it Polyfluorophenyl? IsIt2Pyridine->IsItPolyfluoro No Anhydrous Anhydrous Conditions: Base: TMSOK or dry CsF Solvent: Toluene IsItPolyfluoro->Anhydrous Yes

Caption: Decision matrix for selecting the correct rescue protocol based on substrate class.

References
  • Mechanism of Protodeboron

    • Cox, P. A., et al. (2016). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction. Journal of the American Chemical Society.[3][6][7][8][9]

    • 6[1][3][6][8][10][11][12]

  • MIDA Boronates & Slow Release Str

    • Gillis, E. P., & Burke, M. D. (2007). A Simple and Modular Strategy for Small Molecule Synthesis. Journal of the American Chemical Society.[3][6][7][8][9]

    • 3[1][3][5][6][8][10][11][12][13][14]

  • Anhydrous Coupling with TMSOK

    • Kassel, et al. (2021).[5] Anhydrous, Homogeneous, Suzuki-Miyaura Cross-Coupling of Boronic Esters using Potassium Trimethylsilanolate. Organic Syntheses/NIH.

    • 11[1][3][5][6][8][10][11][12][13]

  • Prec

    • Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010).[8] A New Palladium Precatalyst Allows for the Fast Suzuki-Miyaura Coupling Reactions of Unstable Polyfluorophenyl and 2-Heteroaryl Boronic Acids.[8] Journal of the American Chemical Society.[3][6][7][8][9]

    • 8[1][3][6][8][10][11][12][13]

  • Protodeboron

    • Nave, S., et al. (2010).[4] Protodeboronation of Tertiary Boronic Esters. Journal of the American Chemical Society.[3][6][7][8][9]

    • [1][3][6][8][10][11][12][13]

Sources

Troubleshooting

optimizing reaction yield with electron-rich arylboronic acids

Welcome to the Reaction Optimization Support Center . You have reached the Tier 3 Specialist Desk for Organometallic Chemistry.

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Reaction Optimization Support Center . You have reached the Tier 3 Specialist Desk for Organometallic Chemistry.

This guide addresses the specific instability of electron-rich arylboronic acids (ER-ABAs) in Suzuki-Miyaura cross-couplings. These reagents (e.g., 2-aminophenylboronic acid, 2,6-dimethoxyphenylboronic acid) are notoriously prone to protodeboronation , where the C–B bond is cleaved by a proton source before the productive cross-coupling can occur.

Part 1: The Core Mechanism (Why Your Reaction Failed)

Before troubleshooting, you must understand the "Kinetic Race." In any Suzuki coupling involving ER-ABAs, two pathways compete for the boronate species:

  • Transmetalation (Productive): The boronate transfers the aryl group to the Palladium center.

  • Protodeboronation (Destructive): The boronate reacts with a proton (from water or solvent) to form the hydrodehalogenated byproduct (Ar-H).

The Electronic Trap: Electron-donating groups (EDGs) like -OMe or -NH₂ increase electron density at the ipso-carbon (the carbon attached to Boron). This makes the ipso-carbon highly nucleophilic and susceptible to protonation, accelerating the destructive pathway.

Visualizing the Pathway

The following diagram illustrates the competition you are managing. To increase yield, you must accelerate the green path or block the red path.

ReactionPathways Start Electron-Rich Arylboronic Acid Boronate Activated Boronate Species [Ar-B(OH)3]- Start->Boronate + Base Base Base Activation (OH- / CO3--) Base->Boronate Waste Protodeboronation (Ar-H + Boric Acid) Boronate->Waste Slow Transmetalation (High Risk) Product Cross-Coupled Product (Ar-Ar') Boronate->Product Fast Transmetalation (Optimized) Proton Proton Source (H2O / ROH) Proton->Waste Pd_Cycle Pd(II)-Aryl Complex (L-Pd-Ar-X) Pd_Cycle->Product

Caption: The "Kinetic Race": Electron-rich substrates accelerate the Red Path (Protodeboronation). Optimization requires accelerating the Green Path (Transmetalation).

Part 2: Troubleshooting & FAQs

Ticket #001: "My boronic acid is gone, but the aryl halide remains untouched."

Diagnosis: Rapid Protodeboronation.[1] The boronic acid decomposed faster than the catalyst could use it. The formation of Ar-H (detectable by GC/LC-MS) confirms this.

Solution Protocol:

  • Switch to Anhydrous Conditions: Standard Suzuki conditions use water (e.g., Dioxane/H₂O). For ER-ABAs, water is the enemy.

    • New System: Use Cesium Fluoride (CsF) or Anhydrous K₃PO₄ in dry Dioxane or Toluene.

    • Why: Fluoride activates the boronic acid without generating high concentrations of hydroxide, reducing the protonation rate.

  • Increase Catalyst Speed: You need a catalyst that transmetalates instantly.

    • Recommendation: Switch to XPhos Pd G4 or SPhos Pd G4 .

    • Why: These bulky, electron-rich biarylphosphine ligands facilitate rapid oxidative addition and, crucially, create an open coordination site for fast transmetalation, beating the proton to the boron center.

Ticket #002: "I am using SPhos, but the yield is still low (~40%)."

Diagnosis: Concentration Overload. Even with a fast catalyst, a high instantaneous concentration of dissolved ER-ABA can overwhelm the catalytic cycle, leading to decomposition.

Solution Protocol:

  • The Slow Addition Method: Do not dump all reagents in at once.

    • Dissolve the ER-ABA in the reaction solvent.

    • Add it to the reaction mixture (containing Catalyst + Halide + Base) via syringe pump over 1–2 hours.

    • Logic: This keeps the standing concentration of the unstable boronate low, ensuring the catalyst consumes it immediately upon entry.

  • Alternative: Switch to a MIDA Boronate (see Part 3).

Ticket #003: "Which base should I use for 2-heterocyclic boronic acids?"

Diagnosis: Base-mediated instability. Strong bases (NaOH, KOtBu) or high temperatures degrade sensitive heterocycles (e.g., 2-pyridyl, 2-furanyl).

Comparative Base Selection Table:

BaseStrengthWater Req?Suitability for ER-ABAsNotes
K₂CO₃ / Na₂CO₃ ModerateYesLow Requires water/heat; promotes hydrolysis.
K₃PO₄ ModerateYesMedium Better buffering; standard for Buchwald precatalysts.
CsF MildNoHigh Allows anhydrous coupling; excellent for unstable substrates.
TlOH / TlOEt StrongNoHigh (Legacy) Toxic. Historically effective but replaced by CsF/Pd-G4 systems.

Part 3: Advanced Protocol – The MIDA Solution

If standard optimization fails, the most robust solution is to replace the boronic acid with a MIDA (N-methyliminodiacetic acid) boronate .

The Logic: MIDA boronates are sp³-hybridized and chemically inert. They do not cross-couple and do not decompose. Under specific conditions, they hydrolyze slowly to release the active boronic acid.[2] This creates a "Just-in-Time" supply chain for the catalyst, keeping the concentration of the unstable acid below the decomposition threshold.

Standard Operating Procedure: Slow-Release MIDA Coupling

Reagents:

  • Aryl Halide (1.0 equiv)

  • MIDA Boronate (1.2 – 1.5 equiv)

  • Catalyst: XPhos Pd G4 (1–2 mol%)

  • Base: K₃PO₄ (3.0 equiv) - Must be finely ground.

  • Solvent: 1,4-Dioxane : Water (10:1 ratio)

Step-by-Step:

  • Setup: Charge a vial with the Aryl Halide, MIDA boronate, XPhos Pd G4, and K₃PO₄.

  • Degas: Seal and purge with Argon/Nitrogen (3 cycles). Oxygen promotes homocoupling.

  • Solvent: Add the Dioxane/Water mixture.

    • Critical: The water is necessary here to hydrolyze the MIDA backbone.

  • Temperature: Heat to 60°C – 80°C .

    • Control: The hydrolysis rate of the MIDA group is temperature-dependent. If the reaction is sluggish, increase T to 80°C to release the boronic acid faster. If decomposition is observed, lower T to 60°C.

  • Monitoring: Monitor consumption of the Aryl Halide. The MIDA spot on TLC will persist throughout the reaction as it acts as a reservoir.

Part 4: Optimization Logic Flowchart

Use this decision tree to guide your next experiment.

OptimizationFlow Start Start: Low Yield with Electron-Rich Boronic Acid Check1 Is Ar-H (De-boronated product) observed? Start->Check1 PathA Problem: Protodeboronation Check1->PathA Yes PathB Problem: Catalyst Arrest/Poisoning Check1->PathB No Action1 Switch Ligand to SPhos or XPhos (Pd G4) PathA->Action1 Step 1 PathB->Action1 Check2 Did Yield Improve? Action1->Check2 Action2 Switch to Anhydrous Conditions (Dioxane/CsF) Check2->Action2 No Success Optimized Protocol Check2->Success Yes Check3 Did Yield Improve? Action2->Check3 Action3 Implement Slow Addition (Syringe Pump) Check3->Action3 No Check3->Success Yes Final Switch to MIDA Boronate (Slow Release Protocol) Action3->Final Still Failing

Caption: Decision tree for troubleshooting ER-ABA coupling failures. Follow the path based on byproduct analysis.

References

  • Mechanism of Protodeboronation Cox, P. A., Reid, M., Leach, A. G., Campbell, A. D., King, E. J., & Lloyd-Jones, G. C. (2010).[3] Base-catalyzed protodeboronation of arylboronic acids and esters.[4] Journal of the American Chemical Society, 132(31), 10891–10902.

  • Buchwald Ligands for Unstable Substrates (SPhos/XPhos) Kinzel, T., Zhang, Y., & Buchwald, S. L. (2010).[2] A new palladium precatalyst allows for the fast Suzuki-Miyaura coupling reactions of unstable polyfluorophenyl and 2-heteroaryl boronic acids.[2] Journal of the American Chemical Society, 132(40), 14073–14075.[2]

  • MIDA Boronates and Slow Release Strategy Knapp, D. M., Gillis, E. P., & Burke, M. D. (2009). A general solution for unstable boronic acids: Slow-release cross-coupling from air-stable MIDA boronates. Journal of the American Chemical Society, 131(20), 6961–6963.

  • Anhydrous Fluoride Conditions Wright, S. W., Hageman, D. L., & McClure, L. D. (1994). Fluoride-mediated boronic acid coupling reactions of arenes and heteroarenes.[2] The Journal of Organic Chemistry, 59(20), 6095–6097.

Sources

Optimization

Technical Support Center: Suzuki-Miyaura Coupling Troubleshooting

This guide serves as a specialized technical support center for researchers encountering issues with Suzuki-Miyaura cross-couplings. It moves beyond basic textbook definitions to address the specific failure modes that p...

Author: BenchChem Technical Support Team. Date: February 2026

This guide serves as a specialized technical support center for researchers encountering issues with Suzuki-Miyaura cross-couplings. It moves beyond basic textbook definitions to address the specific failure modes that plague real-world drug discovery and process chemistry.

Status: Active Operator: Senior Application Scientist Subject: Side Reactions, Impurities, and Mechanistic Failure Modes

Diagnostic Overview: The "Why" Behind Low Yields

In Suzuki couplings, low yields rarely result from "bad luck." They are almost always traceable to a specific competitive pathway that outcompetes the desired catalytic cycle.

The Competitive Landscape (Mechanistic Diagram)

The following decision tree illustrates where your reaction is likely diverting from the productive cycle.

SuzukiFailureModes Start Start: Aryl Halide + Boronic Acid OxAdd Oxidative Addition (Pd-Ar-X) Start->OxAdd Pd(0) Proto Protodeboronation (Ar'-H byproduct) Start->Proto Base/H2O (Boronic acid instability) Homo Homocoupling (Ar'-Ar' or Ar-Ar) Start->Homo O2 (Oxidative) Oxid Oxidation/Phenol Formation (Ar'-OH) Start->Oxid H2O2/Oxidants TransMet Transmetalation OxAdd->TransMet Base + Boronic Acid Dehal Hydrodehalogenation (Ar-H byproduct) OxAdd->Dehal Solvent/Base (H-source) RedElim Reductive Elimination (Product) TransMet->RedElim

Caption: Figure 1. Mechanistic divergence points in the Suzuki-Miyaura catalytic cycle. Red nodes indicate terminal failure modes.

Module 1: Protodeboronation (The "Disappearing Nucleophile")

Symptom: The aryl halide remains unreacted, but the boronic acid is fully consumed. Mass spec shows the mass of the boronic acid minus the B(OH)₂ group (replaced by H).

Technical Insight: Protodeboronation is the hydrolysis of the C-B bond. It is particularly aggressive in 2-heterocyclic boronic acids (e.g., 2-pyridyl, 2-thiazolyl) and polyfluorinated aryls. The mechanism is often base-catalyzed: the base forms a boronate "ate" complex, which is then protonated, leading to C-B bond cleavage.

Troubleshooting Q&A

Q: Why is my 2-pyridyl boronic acid decomposing before coupling? A: The nitrogen atom in the 2-position facilitates a specific decomposition pathway. Upon formation of the boronate "ate" complex (required for transmetalation), the lone pair on the ring nitrogen can stabilize the protonation of the carbon bearing the boron, leading to rapid cleavage.

  • Correction: Switch to MIDA boronates or N-methyliminodiacetic acid esters . These slowly release the active boronic acid, keeping the concentration of the unstable "ate" complex low (the "slow-release" strategy). Alternatively, use anhydrous conditions with bases like K₃PO₄ or Cs₂CO₃ in dioxane/DMF to remove the proton source (water).

Q: Does pH affect protodeboronation? A: Yes, critically. High pH accelerates the formation of the boronate anion (the species prone to protonolysis).

  • Correction: If using unstable substrates, avoid strong bases like NaOH or KOtBu. Use weaker bases (K₂CO₃, K₃PO₄) or buffer the system. For extreme cases, switch to copper-mediated coupling (Liebeskind-Srogl) which avoids the boronate intermediate entirely.

Module 2: Oxidative Homocoupling

Symptom: You observe a dimer of your boronic acid (Ar'-Ar') or your aryl halide (Ar-Ar). The cross-coupled product yield is low.[1][2][3]

Technical Insight: Homocoupling is often driven by the presence of oxygen.

  • Boronic Acid Homocoupling (Ar'-Ar'): Oxygen re-oxidizes Pd(0) to Pd(II) in the absence of the aryl halide, allowing two boronic acids to transmetalate and couple. This is effectively the "Glaser coupling" mechanism operating on boron species.

  • Aryl Halide Homocoupling (Ar-Ar): Less common, but can occur via disproportionation of the oxidative addition complex.

Troubleshooting Q&A

Q: I degassed my solvent, but I still see homocoupling. Why? A: "Degassing" by sonication is often insufficient.

  • Correction: Use Sparging (bubbling Argon through the solvent for >15 mins) or Freeze-Pump-Thaw cycles (3x). Ensure your reaction vessel is backfilled with inert gas.

  • Check: Are you using a huge excess of boronic acid (e.g., 2.0 equiv)? Excess boronic acid increases the statistical probability of homocoupling if any oxygen is present. Reduce to 1.1–1.2 equiv if possible.

Q: Can the catalyst cause homocoupling? A: Yes. Some pre-catalysts or impurities can promote this.[4] However, the primary culprit is usually dissolved oxygen acting as an oxidant.

Module 3: Hydrodehalogenation (Reduction)

Symptom: The aryl halide is converted to the simple arene (Ar-X


 Ar-H).[2]

Technical Insight: This occurs when the Pd(II)-Ar intermediate undergoes reductive elimination with a hydride (H) instead of the boronic acid.

  • Source of Hydride: Often the solvent (alcohols like ethanol/isopropanol) via

    
    -hydride elimination, or the amine base.
    
Troubleshooting Q&A

Q: I am using Ethanol/Water. Should I switch? A: If you see significant reduction (dehalogenation), yes. Primary and secondary alcohols can act as hydride donors to Palladium.

  • Correction: Switch to a non-protic solvent system like Toluene/Water , Dioxane/Water , or DMF (anhydrous).

Q: Is my phosphine ligand involved? A: Bulky, electron-rich ligands can sometimes promote


-hydride elimination if the transmetalation step is slow. However, the solvent is the most common culprit.

Master Troubleshooting Matrix

Use this table to rapidly identify and solve your specific issue.

ObservationLikely Root CauseImmediate Action
SM (Halide) Recovered Catalyst inactive or Oxidative Addition failed1. Switch to electron-rich ligand (e.g., SPhos, XPhos) for chlorides/unreactive bromides.2. Increase Temp.
Boronic Acid Gone, No Product Protodeboronation 1. Use anhydrous base (K₃PO₄) in Dioxane.2. Switch to MIDA boronate or Pinacol ester.3. Lower Temp.
Dimer (Ar'-Ar') Formed Oxidative Homocoupling 1. Strictly deoxygenate (Freeze-Pump-Thaw).2. Lower boronic acid equivalents.[5]
Ar-H (Reduced Halide) Formed Hydrodehalogenation 1. Remove alcoholic solvents.2.[3] Switch to Toluene or DMF.3. Use a milder base.
Reaction Stalls at 50% Catalyst Death / Poisoning1. Add a second portion of catalyst.2.[6] Check for coordinating atoms (S, N) in substrate acting as poisons.

Standardized Optimization Protocol

If your initial reaction fails, do not guess. Follow this logical optimization sequence (DoE approach).

Standard Condition A (The "Go-To"):

  • Pd(dppf)Cl₂ (5 mol%)

  • K₂CO₃ (2.0 equiv)

  • Dioxane : Water (4:1)

  • 80°C, 2-4 hours

If A fails due to Protodeboronation (Heterocycles):

  • Condition B: Pd(OAc)₂ + SPhos / K₃PO₄ / Anhydrous Toluene / 100°C.

If A fails due to Low Reactivity (Aryl Chlorides):

  • Condition C: Pd₂dba₃ + XPhos / Cs₂CO₃ / Dioxane:Water / 100°C.

If A fails due to Steric Hindrance (Ortho-substituted):

  • Condition D: Pd(P(tBu)₃)₂ / NaOH / THF / 60°C.

Visualizing the Troubleshooting Logic

TroubleshootingFlow Start Start: Low Yield / Failed Reaction CheckSM Analyze Crude Mixture: Is Aryl Halide (SM) Consumed? Start->CheckSM SM_Yes Yes, SM Consumed CheckSM->SM_Yes SM_No No, SM Recovered CheckSM->SM_No CheckByprod Identify Major Byproduct SM_Yes->CheckByprod CatCheck Catalyst Issue? SM_No->CatCheck Byprod_Dehal Reduced Product (Ar-H) (Hydrodehalogenation) CheckByprod->Byprod_Dehal Byprod_Homo Dimer (Ar'-Ar') (Homocoupling) CheckByprod->Byprod_Homo Byprod_Proto Boronic Acid Gone (Ar'-H) (Protodeboronation) CheckByprod->Byprod_Proto Sol_Dehal Change Solvent (Remove Alcohols) Byprod_Dehal->Sol_Dehal Sol_Homo Degas Thoroughly (Remove O2) Byprod_Homo->Sol_Homo Sol_Proto Anhydrous Conditions or MIDA Boronates Byprod_Proto->Sol_Proto Sol_Cat Switch to Active Catalyst (e.g., XPhos-Pd-G2) CatCheck->Sol_Cat

Caption: Figure 2. Logical decision tree for troubleshooting Suzuki coupling failures based on crude reaction analysis.

References

  • Mechanistic Overview & Side Reactions: Miyaura, N., & Suzuki, A. (1995).[5] "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews. [Link]

  • Protodeboronation of Heterocycles: Cox, P. A., et al. (2016). "Protodeboronation of Heteroarylboronic Acids." Journal of the American Chemical Society. [Link]

  • Hydrodehalogenation Mechanisms: Navarro, O., et al. (2005). "Dehalogenation of Aryl Halides in Suzuki Cross-Coupling." Journal of Organic Chemistry. [Link]

  • Homocoupling & Oxygen Sensitivity: Adamo, C., et al. (2006). "Mechanism of Oxidative Homocoupling." Journal of the American Chemical Society. [Link]

  • General Practical Guide: Yoneda Labs. (2024). "Suzuki-Miyaura Cross-Coupling: Practical Guide." [Link]

Sources

Troubleshooting

Suzuki-Miyaura Support Center: Complex Substrate Troubleshooting

Status: Online Operator: Senior Application Scientist Ticket ID: SM-CPLX-001 Subject: Troubleshooting stalled, poisoned, or decomposing Suzuki reactions. 🛑 Emergency Triage: Diagnostic Workflow Before modifying your reac...

Author: BenchChem Technical Support Team. Date: February 2026

Status: Online Operator: Senior Application Scientist Ticket ID: SM-CPLX-001 Subject: Troubleshooting stalled, poisoned, or decomposing Suzuki reactions.

🛑 Emergency Triage: Diagnostic Workflow

Before modifying your reaction, identify the failure mode using this logic gate. Do not guess; use LCMS/NMR data to confirm the species present.

SuzukiTriage Start Analyze Crude Mixture (LCMS/NMR) Halide Halide Remaining? Start->Halide Boron Boronic Acid Remaining? Halide->Boron Yes (Halide Intact) Homo ISSUE: Homocoupling (Oxidant Present) Halide->Homo No (Halide Consumed) NoConv ISSUE: Oxidative Addition Failure (Inactive Catalyst) Boron->NoConv Yes (Boron Intact) Proto ISSUE: Protodeboronation (Boron Instability) Boron->Proto No (Boron replaced by H) Poison ISSUE: Catalyst Poisoning (Heterocycle Coordination) NoConv->Poison If N-Heterocycle present

Figure 1: Root Cause Analysis Workflow. Use this logic to navigate to the correct support module below.

📂 Module 1: The "Dead Reaction" (Oxidative Addition Failure)

Symptom: Starting material (aryl halide) is untouched. Catalyst may have precipitated as Pd black immediately.

Q: I used Pd(PPh₃)₄ and nothing happened. Should I add more? A: No. For complex substrates (heterocycles, chlorides, sterically hindered rings), Pd(PPh₃)₄ is often insufficient. It is thermally unstable and generates free phosphine that can inhibit the reaction.

  • The Fix: Switch to Buchwald Precatalysts (Gen 3 or Gen 4) or PEPPSI catalysts. These are air-stable precursors that rapidly generate the active mono-ligated Pd(0) species required for difficult oxidative additions [1].

    • Recommendation:XPhos Pd G4 for aryl chlorides/tosylates. RuPhos Pd G4 for sterically hindered substrates.

Q: My reaction turns black instantly upon heating. Is this normal? A: No. "Pd black" formation indicates ligand dissociation and catalyst aggregation into inactive metal. This is common with unstable ligands or insufficient ligand-to-metal ratios.

  • The Fix:

    • Switch Solvent: If using DMF/DMA, switch to 1,4-Dioxane or Toluene/Water . Amide solvents can decompose at high temps, acting as reductants that kill the catalyst.

    • Ligand Overload: If not using a precatalyst, ensure your Ligand:Pd ratio is at least 2:1 (bidentate) or 4:1 (monodentate) to stabilize the metal center.

📂 Module 2: The "Vanishing Boronate" (Protodeboronation)

Symptom: Aryl halide remains, but the boronic acid has converted to the de-borylated arene (Ar-B(OH)₂


 Ar-H).

Q: Why is my boronic acid decomposing before it couples? A: This is Protodeboronation , catalyzed by base and high temperature. It is particularly severe for 2-pyridine boronic acids and polyfluorinated aryls [2]. The mechanism involves the formation of a boronate "ate" complex which is then hydrolyzed by water.

Q: How do I stop it? A: You must slow down the release of the active boronate species or remove water.[1]

  • Strategy A (The "Slow Release"): Use MIDA Boronates or Potassium Trifluoroborates (BF₃K) . These are stable reservoirs that release the active boronic acid slowly, keeping the standing concentration low and minimizing decomposition [3].

  • Strategy B (The "Anhydrous Route"): Switch to anhydrous conditions.

    • Base: Anhydrous K₃PO₄ or Cs₂CO₃ .

    • Solvent: Dry Dioxane or n-Butanol.

    • Note: Some water is theoretically needed for the catalytic cycle, but trace moisture in "dry" solvents is usually sufficient.

📂 Module 3: Catalyst Poisoning (Heterocycles)

Symptom: Reaction stalls at <20% conversion despite using active catalysts. Substrate contains pyridines, imidazoles, or amines.[2]

Q: Can my substrate kill the catalyst? A: Yes. Nitrogen lone pairs (especially in pyridines/imidazoles) can bind competitively to the Palladium, displacing the phosphine ligand and shutting down the cycle.

Q: What is the workaround for N-heterocycles? A:

  • The "Dummy" Ligand: Add a Lewis Acid like B(OMe)₃ or ZnCl₂ to the reaction. These bind to the nitrogen lone pairs on your substrate, protecting the Pd catalyst [4].

  • The Bulky Shield: Use ligands like XPhos or BrettPhos . Their sheer bulk prevents the N-heterocycle from approaching the metal center, while still allowing the oxidative addition of the C-X bond.

📂 Module 4: Steric Hindrance (The Ortho-Effect)

Symptom: Coupling two ortho-substituted rings (e.g., 2,6-disubstituted). Reaction works for unhindered analogs but fails here.

Q: Which ligand handles the "Tetra-Ortho" problem? A: You need a ligand with a specific cone angle and flexibility.

  • SPhos: The gold standard for steric hindrance.

  • RuPhos: Excellent for sterically hindered and electron-rich substrates.

  • P(t-Bu)₃: Highly active but air-sensitive.

Data: Ligand Performance in Sterically Challenged Couplings

LigandBest ForPrecatalyst Recommendation
SPhos General steric hindrance, ortho-substitutionSPhos Pd G3 / G4
XPhos Aryl Chlorides, HeterocyclesXPhos Pd G3 / G4
RuPhos Electron-rich, highly hindered systemsRuPhos Pd G3 / G4
Amphos Cost-effective, robust industrial scale-up(A-taPhos)₂PdCl₂
PEPPSI-IPr Extremely difficult, bulky couplingsPd-PEPPSI-IPr

🧪 Validated Protocols

Protocol A: The "Molander" Trifluoroborate Method

Use when boronic acids are unstable or protodeboronation is observed.

  • Reagents:

    • Aryl Halide (1.0 equiv)

    • Potassium Aryl Trifluoroborate (1.1 equiv)

    • Catalyst: Pd(OAc)₂ (2 mol%) + RuPhos (4 mol%) OR XPhos Pd G3 (2 mol%).

    • Base: Na₂CO₃ (3.0 equiv).

    • Solvent: Toluene:Water (3:1 ratio).

  • Procedure:

    • Charge solids into a vial.

    • Add degassed solvents.[1][2]

    • Seal and heat to 85°C for 12-24 hours.

    • Why this works: The biphasic system and slow hydrolysis of the BF₃K salt prevents the accumulation of unstable boronic acid [5].

Protocol B: Micro-Scale Parallel Screening (The "Hail Mary")

Use when "standard conditions" fail. Run in a 24-well block.

Setup:

  • Solvents: 1,4-Dioxane (Anhydrous) vs. Toluene/Water (9:1).

  • Bases: K₃PO₄ (Weak/Anhydrous) vs. Cs₂CO₃ (Strong).

  • Catalysts (Pick 4):

    • XPhos Pd G4 (General purpose)

    • RuPhos Pd G4 (Sterics)

    • Pd-PEPPSI-IPr (Stubborn substrates)

    • dtbpf Pd G3 (Chelating ligand, robust)

Workflow Visualization:

ScreeningWorkflow Prep Prepare Stock Solutions (Halide + Boronate) Dose Dose into 24-well Plate (Pre-loaded Catalysts) Prep->Dose Heat Heat 80°C / 16h (Shaking) Dose->Heat Analyze LCMS Analysis (Conversion %) Heat->Analyze

Figure 2: Parallel Screening Workflow for rapid optimization.

📚 References

  • Buchwald Precatalyst Selection:

    • Title: Buchwald Precatalysts User Guide[3]

    • Source: Sigma-Aldrich / Merck

  • Protodeboronation Mechanism:

    • Title: Protodeboronation - Wikipedia (Overview & Mechanism)

    • Source: Wikipedia / Chemical Reviews

    • URL:[Link]

  • Trifluoroborate (BF3K) Protocols:

    • Title: Potassium Trifluoroborate Salts - Molander Group Collaboration[4]

    • Source: Sigma-Aldrich[2]

  • Heterocycle Poisoning Solutions:

    • Title: Suzuki-Miyaura cross-coupling: Practical Guide

    • Source: Yoneda Labs[2]

    • URL:[Link]

  • General Mechanism & Troubleshooting:

    • Title: Suzuki-Miyaura Coupling - Reaction Mechanism and Procedures[5][6]

    • Source: Organic Chemistry Portal[2]

    • URL:[Link]

Sources

Optimization

Technical Support Center: Purification of Polar Boronic Acids &amp; Esters

The following technical guide is structured as a Tier 3 Support Knowledge Base for purification scientists. It synthesizes mechanistic insights with practical, bench-proven protocols.

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured as a Tier 3 Support Knowledge Base for purification scientists. It synthesizes mechanistic insights with practical, bench-proven protocols.

Executive Summary & Decision Matrix

The Core Problem: Boronic acids (


) and their esters possess an empty p-orbital on the boron atom, making them Lewis acids.[1] Standard silica gel (

) contains surface silanol groups (

) that act as Lewis bases. This results in strong, often irreversible, non-covalent bonding, leading to severe streaking (tailing) , low recovery , and protodeboronation (cleavage of the C-B bond).

Quick Decision Guide: Before starting purification, assess your compound's stability and polarity using the workflow below.

BoronPurificationStrategy Start Crude Boronic Species CheckStability Is it stable on Silica (TLC)? Start->CheckStability Stable Yes: Minor Streaking CheckStability->Stable Clean Spot Unstable No: Streaks/Degrades CheckStability->Unstable Streak/Baseline StandardFlash Standard Flash (Add 1% AcOH or Et3N) Stable->StandardFlash Derivatize Derivatization Strategy Unstable->Derivatize If Synthesis allows DirectPurification Direct Purification Strategy Unstable->DirectPurification Must keep Free Acid MIDA Convert to MIDA Boronate (Crystalline, Silica Stable) Derivatize->MIDA High Polarity/Unstable Pinacol Convert to Pinacol Ester (More Lipophilic) Derivatize->Pinacol Lipophilic Target BoricSilica Boric Acid-Impregnated Silica (Blocks Active Sites) DirectPurification->BoricSilica Normal Phase Preferred ReversePhase Reverse Phase (C18) (Avoids Silanol Interaction) DirectPurification->ReversePhase Highly Polar/Water Soluble

Figure 1: Strategic Decision Tree for Organoboron Purification. Select the pathway based on compound stability and downstream application.

Troubleshooting & Protocols (Q&A)

Category A: The "Sticky" Problem (Silica Interactions)

Q1: My boronic acid streaks from the solvent front to the baseline on TLC and column. How do I fix this?

Root Cause: The empty p-orbital of the boron atom coordinates with the lone pairs of oxygen on the silica surface silanols. This "pseudo-affinity" retention causes the compound to elute continuously over a large volume.

Solution 1: Mobile Phase Additives For mildly streaking compounds, modify the mobile phase to suppress ionization or compete for active sites.

  • Acidic Compounds: Add 0.5% - 1.0% Acetic Acid (AcOH) to the mobile phase. This keeps the silanols protonated and reduces hydrogen bonding.

  • Basic/Neutral Compounds: Add 1.0% Triethylamine (Et3N) . The amine blocks the Lewis acidic sites on the silica.

Solution 2: Boric Acid-Impregnated Silica (The "Blocker" Method) If additives fail, you must physically block the active sites on the silica gel before purification. This is the gold standard for free boronic acids.

Protocol: Preparation of Boric Acid-Impregnated Silica

  • Dissolve: Dissolve boric acid (

    
    ) in Methanol or Acetone (approx. 1g Boric Acid per 50g Silica).
    
  • Slurry: Add the silica gel to this solution and stir for 10-15 minutes to ensure thorough coating.

  • Evaporate: Remove the solvent under reduced pressure (Rotavap) until the silica is dry and free-flowing.

  • Pack: Pack the column with this treated silica.

  • Elute: Run your column using standard solvents (e.g., Hexane/EtOAc).

    • Mechanism:[2][3][4][5][6] The boric acid saturates the Lewis basic sites on the silica, preventing your valuable boronic acid from sticking.

Expert Insight: This method is particularly effective for pinacol esters that are prone to hydrolysis or sticking. The boric acid environment suppresses the equilibrium shift toward the free acid.

Category B: Stability & Derivatization[7]

Q2: My compound degrades (protodeboronates) during purification. How can I stabilize it?

Root Cause: Protodeboronation is often catalyzed by acids or bases and accelerated by heat. Free boronic acids are also in equilibrium with their boroxine trimers (anhydrides), making NMR and yield calculation difficult.[7]

Solution: The MIDA Boronate Strategy Convert the unstable boronic acid into a MIDA (N-methyliminodiacetic acid) boronate .

  • Why: The MIDA ligand coordinates to the boron atom, filling the empty p-orbital (

    
     hybridization). This shuts down the Lewis acidity, making the compound chemically stable, crystalline, and compatible with standard silica chromatography.
    

Protocol: Rapid MIDA Derivatization

  • React: Combine Boronic Acid (1 equiv) + MIDA Anhydride (1.5 equiv) in Dioxane or Toluene.

  • Heat: Reflux (80-110°C) for 2-4 hours.

  • Purify: MIDA boronates are often highly crystalline.

    • Option A: Precipitate by adding Diethyl Ether to the reaction mixture. Filter the solid.[4][8][9]

    • Option B: Flash chromatography (Eluent: EtOAc/MeCN or EtOAc/MeOH). MIDA boronates are stable on silica.

  • Hydrolysis (Release): When ready for the next step, hydrolyze the MIDA group using mild aqueous base (NaOH/THF) to regenerate the boronic acid in situ.

Data Comparison: Stability on Silica

Boron SpeciesSilica StabilityStreaking RiskPurification Difficulty
Free Boronic Acid LowHighHigh
Pinacol Ester (Bpin) ModerateModerateModerate
MIDA Boronate High None Low
Trifluoroborate (BF3K) HighLowLow (Requires C18)
Category C: Reverse Phase Chromatography[6][7]

Q3: Can I use Reverse Phase (C18) for polar boronic acids?

Answer: Yes, this is often preferred for highly polar acids that are insoluble in Hexane/EtOAc.

Critical Considerations:

  • pH Sensitivity: Boronic acids have a pKa ~8-9.

    • Low pH (Formic Acid/TFA): The species is neutral (

      
      ). Retention is higher.[10] Ideal for LC-MS.
      
    • High pH (Ammonium Bicarbonate/Ammonia): The species becomes anionic (

      
      ). Retention drops significantly on C18, and the compound may elute in the void volume.
      
  • Solvent System:

    • A: Water + 0.1% Formic Acid

    • B: Acetonitrile (or Methanol) + 0.1% Formic Acid

    • Note: Methanol can form methyl esters with boronic acids (boronic esters), complicating analysis. Acetonitrile is safer.

Q4: How do I remove the water afterward without degrading the compound?

  • Lyophilization (Freeze Drying): The safest method.

  • Azeotropic Distillation: If rotavaping, add Acetonitrile to help remove water at lower temperatures. Avoid high heat (>40°C).

Advanced Workflow: MIDA Boronate Cycle

This diagram illustrates the "Catch-and-Release" strategy using MIDA boronates to purify difficult substrates.

MIDAWorkflow Input Impure/Unstable Boronic Acid Reagent + MIDA Anhydride (Dioxane, 80°C) Input->Reagent Complex MIDA Boronate (sp3 Hybridized) Reagent->Complex Purification Standard Silica Column (No Streaking) Complex->Purification Storage Stable Solid (Shelf Stable) Purification->Storage Release Hydrolysis (NaOH/THF) Storage->Release Output Pure Boronic Acid (In Situ Use) Release->Output

Figure 2: The MIDA "Catch-and-Release" purification cycle. This method isolates the boron species from crude mixtures effectively.

References

  • MIDA Boronate Synthesis & Purification

    • A Mild and Simple Method for Making MIDA Boronates.[9][11][12][13] Kelly, A. M.; et al. Org.[9] Lett.2020 .[4][8][9][10][14]

  • Boric Acid Impregnated Silica

    • A Facile Chromatographic Method for Purification of Pinacol Boronic Esters.[15] Hitosugi, S.; et al. Chem. Lett.2012 .[14]

  • General Boronic Acid Chromatography

    • Purification of Boronic Acids/Esters (ResearchG
  • Reverse Phase Analysis

    • Developing a Separation for Boronic Acids Using Maxpeak™ Premier Column Technology.

Sources

Troubleshooting

Technical Support Center: Boronic Acid Solubility &amp; Reactivity Management

Current Status: Operational Ticket Focus: Solubility Optimization in Suzuki-Miyaura Cross-Coupling Assigned Specialist: Senior Application Scientist, Process Chemistry Division Introduction: The "Brick Dust" Paradox Welc...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational Ticket Focus: Solubility Optimization in Suzuki-Miyaura Cross-Coupling Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Introduction: The "Brick Dust" Paradox

Welcome to the technical support hub for organoboron chemistry. If you are here, you are likely staring at a reaction flask containing a stubborn suspension that refuses to dissolve, or conversely, a clear solution that yielded nothing but deboronated byproduct.

The Core Problem: Boronic acids (


) are chemical chameleons. In the solid state and in anhydrous organic solvents, they spontaneously dehydrate to form boroxines  (cyclic trimers). These boroxines are often non-polar, dense solids ("brick dust") that are kinetically slow to react.

To achieve successful cross-coupling, you must force the equilibrium back toward the monomeric boronate species. This guide provides the protocols to manage this equilibrium, ensuring your reagent is not just floating in the flask, but actively participating in the catalytic cycle.

Module 1: The Boroxine-Boronic Acid Equilibrium

Symptom: Reactants remain as a solid precipitate in the reaction solvent (e.g., Toluene, THF) even after heating. Root Cause: Formation of thermodynamically stable, insoluble boroxine anhydrides.

The Mechanism

Boronic acids exist in a dynamic equilibrium with their dehydrated trimer form (boroxine). This process is entropy-driven (releasing 3 water molecules).[1] In anhydrous solvents, the equilibrium shifts heavily toward the boroxine.

BoroxineEquilibrium cluster_0 Anhydrous Conditions (Low Solubility / Low Reactivity) cluster_1 Aqueous/Basic Conditions (High Solubility / High Reactivity) Boroxine Boroxine Trimer (Ar3B3O3) BoronicAcid Monomeric Boronic Acid (ArB(OH)2) Boroxine->BoronicAcid + 3 H2O (Hydrolysis) Boronate Boronate Anion (ArB(OH)3)- BoronicAcid->Boronate + OH- Transmetalation Transmetalation to Pd Boronate->Transmetalation

Figure 1: The hydration-dependent equilibrium. Boroxines must be hydrolyzed to monomers to enter the catalytic cycle efficiently.

Protocol A: The "Water Titration" Method

Use when: Your boronic acid is insoluble in the chosen organic solvent (THF, Dioxane, DMF).

  • Baseline: Dissolve the aryl halide and catalyst in the organic solvent. Add the boronic acid (it will likely form a suspension).

  • Activation: Add the inorganic base (e.g.,

    
     or 
    
    
    
    ) as a solid.
  • Titration: Add degassed water dropwise to the stirring mixture at room temperature.

    • Observation: Watch for the "clarity point." As water concentration increases, the boroxine hydrolyzes. The mixture should transition from a suspension to a clear biphasic or homogeneous solution (depending on the solvent).

  • Limit: Do not exceed a 10:1 Organic:Water ratio unless using a biphasic specific protocol. Excess water can promote protodeboronation (see Module 3).

Self-Validation: If the solid remains after adding water equivalent to 20% of the solvent volume, the issue is not boroxine formation but intrinsic lipophilicity. Switch to Protocol B .

Module 2: Managing Biphasic Systems (The Interface Issue)

Symptom: The reaction separates into two clear layers (Organic/Aqueous). The boronic acid is in the organic layer, the base is in the water, and no reaction occurs (0% conversion). Root Cause: The active species (boronate anion) is generated at the interface but cannot migrate effectively to the palladium catalyst in the organic phase.

Data: Solvent System Efficiency
Solvent SystemMiscibilitySolubility RiskRecommended Additive
Dioxane / H2O MiscibleLowNone (Homogeneous)
DMF / H2O MiscibleLowNone (Homogeneous)
Toluene / H2O ImmiscibleHigh TBAB or Aliquat 336
THF / H2O Partially MiscibleMediumVigorous Stirring
Protocol B: Phase Transfer Catalysis (PTC)

Use when: You must use non-polar solvents (Toluene, Hexane) due to substrate solubility or boiling point requirements.

  • Preparation: Prepare your standard biphasic mixture (e.g., Toluene/Water 3:1).

  • The Bridge: Add Tetrabutylammonium Bromide (TBAB) at 0.5 - 1.0 equivalents relative to the boronic acid.

    • Mechanism:[2][3][4][5][6][7][8] TBAB forms a lipophilic ion pair with the boronate anion (

      
      ), dragging it into the toluene layer where the Palladium catalyst resides.
      
  • Agitation: Set stirring to maximum RPM. The reaction rate is diffusion-controlled; the surface area of the interface determines the speed.

Self-Validation: Monitor the reaction by TLC/LCMS after 30 minutes. If the starting material (aryl halide) is consumed significantly faster than in the control reaction without TBAB, the phase transfer is active.

Module 3: The "Too Soluble" Trap (Protodeboronation)

Symptom: The reaction mixture is homogeneous/clear, but the yield is low. LCMS shows the mass of


 (deboronated arene).
Root Cause:  High solubility of the boronate anion in water, combined with high pH and temperature, accelerates protodeboronation . This is critical for 2-pyridyl, 2-heterocyclic, and polyfluorinated phenyl boronic acids.
Protocol C: The "Slow-Release" Strategy

Use when: Working with unstable/heterocyclic boronic acids.

  • Base Switch: Do NOT use strong bases like

    
     or 
    
    
    
    . Switch to
    
    
    (mildly basic, buffering capacity).
  • Solvent: Use 1,4-Dioxane/Water (5:1) .

  • Temperature: Lower the temperature to 60°C if possible.

  • Alternative Reagent: If the boronic acid decomposes faster than it couples, you must switch to a MIDA Boronate .

Module 4: Advanced Solubility—MIDA Boronates

Scenario: The boronic acid is impossible to handle (hygroscopic, decomposes instantly, or insoluble "brick dust" that won't hydrolyze).

The Solution: N-Methyliminodiacetic acid (MIDA) boronates.[9][10][11]

  • Solubility Profile: Soluble in organic solvents (Acetonitrile, Acetone, THF) due to the masking of the polar boronic acid moiety.

  • Mechanism: They are chemically inert until hydrolyzed. Under aqueous basic conditions, they slowly release the active boronic acid at a rate that matches the catalytic turnover, preventing accumulation and decomposition.

MIDA_Release cluster_hydrolysis Slow Release Phase (Solvent: THF/H2O, Base: K3PO4) MIDA MIDA Boronate (Stable, Soluble in Organics) FreeAcid Free Boronic Acid (Transient Species) MIDA->FreeAcid Hydrolysis (Rate Limiting) Decomp Decomposition (Protodeboronation) FreeAcid->Decomp Accumulation Product Coupled Product (C-C Bond) FreeAcid->Product Pd Catalyst (Fast)

Figure 2: The MIDA "Slow Release" mechanism prevents the accumulation of free boronic acid, minimizing decomposition side-reactions.[9][11][12]

Protocol D: MIDA Coupling Standard
  • Solvent: DMF/Water (10:1) or Dioxane/Water (5:1).

  • Base:

    
     (3.0 equiv).
    
  • Temp: 60-95°C.

  • Note: The reaction requires water to proceed. Anhydrous conditions will result in 0% conversion because the MIDA group will not deprotect.

FAQ: Troubleshooting Specific Scenarios

Q: My reaction turns black immediately and precipitates metal. Is this a solubility issue? A: Indirectly. If your boronic acid is not soluble/available to transmetalate, the Palladium(II) precatalyst is reduced to Palladium(0) but has no partner. The unstable Pd(0) aggregates into "Palladium Black" (inactive metal).

  • Fix: Ensure the boronic acid is dissolved/hydrolyzed before adding the catalyst, or add a stabilizing ligand (e.g., SPhos, XPhos) that keeps Pd in solution.

Q: Can I use ethanol as a co-solvent to improve solubility? A: Yes, but with caution. Ethanol is a protic solvent. While it dissolves boronic acids well, it can compete with the boronic acid for the palladium center (forming ethoxides) or accelerate protodeboronation in electron-rich substrates. isopropanol is often a safer secondary alcohol alternative.

Q: I am using a pinacol ester (Bpin), not an acid. Do I still need water? A: Yes. While some literature suggests Bpin can transmetalate directly (via a palladium-oxo pathway), the reaction is significantly faster and cleaner if the Bpin hydrolyzes to the boronic acid in situ. The "Water Titration" (Protocol A) applies to esters as well.

References

  • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014).[13][14] Selection of boron reagents for Suzuki–Miyaura coupling. Chemical Society Reviews, 43(1), 412–443.[13][14]

  • Gillis, E. P., & Burke, M. D. (2007).[9] A General Solution for Unstable Boronic Acids: Slow-Release Cross-Coupling from Air-Stable MIDA Boronates.[11] Journal of the American Chemical Society, 129(21), 6716–6717.

  • Kudo, N., Perseghini, M., & Fu, G. C. (2006). A Versatile Method for Suzuki Cross-Coupling Reactions of Nitrogen Heterocycles.[7][10] Angewandte Chemie International Edition, 45(8), 1282–1284.

  • Cox, P. A., et al. (2017). Base-Catalyzed Aryl-B(OH)2 Protodeboronation Revisited: From Concerted Proton Transfer to Liberation of a Transient Aryl Anion. Journal of the American Chemical Society, 139(37), 13156–13165.

Sources

Reference Data & Comparative Studies

Validation

HPLC and LC-MS Methods for Analyzing Boronic Acid Reaction Progress: A Comparative Technical Guide

Executive Summary For the synthetic chemist or analytical scientist, boronic acids represent a unique paradox: they are chemically versatile (essential for Suzuki-Miyaura couplings) yet analytically elusive.[1][2] Their...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

For the synthetic chemist or analytical scientist, boronic acids represent a unique paradox: they are chemically versatile (essential for Suzuki-Miyaura couplings) yet analytically elusive.[1][2] Their amphoteric nature, tendency to form cyclic anhydrides (boroxines), and avid affinity for silanols make standard chromatography frustrating.

This guide moves beyond generic "C18/Acetonitrile" advice. We compare Direct HPLC-UV , Direct LC-MS , and Derivatization strategies, providing the mechanistic insight required to distinguish between true reaction consumption and analytical artifacts.

Part 1: The Chemo-Analytical Challenge

To analyze boronic acids, one must first understand the dynamic equilibrium that exists within the HPLC vial. Unlike standard organic molecules, aryl boronic acids (


) are rarely monomeric species in solution.
The Equilibrium Trap

Boronic acids exist in a reversible equilibrium with their dehydrated trimeric form, boroxines . This equilibrium is concentration- and solvent-dependent. Furthermore, the empty p-orbital on the boron atom acts as a Lewis acid, interacting aggressively with residual silanols on silica-based columns, leading to severe peak tailing (the "shark fin" effect).

BoronicEquilibrium cluster_0 In Solution (The Sample Vial) cluster_1 On Column (The Separation) Monomer Boronic Acid Monomer R-B(OH)2 Boroxine Boroxine (Cyclic Trimer) (RBO)3 Monomer->Boroxine - 3 H2O (Dehydration) Silanol Silanol Interaction (Peak Tailing) Monomer->Silanol Lewis Acid/Base Interaction Boroxine->Monomer + 3 H2O (Hydrolysis)

Figure 1: The dynamic equilibrium of boronic acids complicates chromatography. The trimerization releases water, while the monomer interacts with stationary phase silanols.

Part 2: Method A - Direct HPLC-UV/Vis

Best for: Routine purity checks, high-concentration samples (>0.1 mg/mL), and compounds with strong chromophores.

The Protocol

Direct analysis is possible but requires specific column chemistry to mitigate silanol interactions. Standard C18 columns often fail here.

  • Stationary Phase: Use "Hybrid" particle columns (e.g., Waters XBridge/XTerra or Agilent Poroshell HPH) or high-coverage C18 columns with extensive end-capping. These reduce the accessible silanol population.

  • Mobile Phase A: 0.1% Formic Acid in Water (Acidic pH suppresses silanol ionization).

  • Mobile Phase B: Acetonitrile (ACN).

    • Critical Note: Avoid Methanol. Boronic acids readily form methyl esters in MeOH, appearing as split peaks or "ghost" impurities.

  • Gradient: Standard 5-95% B.

  • Detection: UV at

    
     (typically 210–254 nm for aryl species).
    
Performance Characteristics
  • Linearity: Good (

    
    ) only if the equilibrium is fast relative to the chromatographic timescale.
    
  • Peak Shape: Often exhibits tailing factors (

    
    ) > 1.5 unless high ionic strength buffers (e.g., Ammonium Acetate) are used.
    

Part 3: Method B - Direct LC-MS (ESI)

Best for: Trace analysis, complex reaction mixtures, and confirming identity when UV is ambiguous.

The Ionization Mechanism

Boronic acids are notoriously difficult to ionize in positive mode (


) because the boron atom is electron-deficient.
  • Negative Mode (ESI-): The preferred method. Boronic acids capture a Lewis base (like

    
     or 
    
    
    
    ) to fill their octet.
    • Target Ion 1:

      
       (Deprotonated species).
      
    • Target Ion 2:

      
       (Formate adduct, very common in formic acid buffers).
      
  • Positive Mode (ESI+): If you must use positive mode, look for the boroxine trimer adducts or solvent adducts (

    
    ) rather than the protonated monomer.
    

MassSpecPathways cluster_neg Negative Mode (Preferred) cluster_pos Positive Mode (Challenging) Sample Aryl Boronic Acid Ar-B(OH)2 Deprotonation [M-H]- (m/z = MW-1) Sample->Deprotonation High pH or Soft Ionization Adduct [M+HCOO]- (Formate Adduct) Sample->Adduct Formic Acid Buffer Trimer Boroxine [3M-3H2O+H]+ Sample->Trimer In Source Dehydration Dimer Dimer [2M-H2O+H]+ Sample->Dimer

Figure 2: Mass Spectrometry ionization pathways. Negative mode adducts are usually the quantification standard.

Part 4: Method C - Derivatization (The "Gold Standard" for Stability)

Best for: Precise quantification, unstable boronic acids, or when peak tailing precludes separation.

Strategy: Pinacol Esterification

Converting the free acid to a pinacol ester locks the species into a monomeric, non-polar form that behaves like a standard organic molecule on C18 columns.

Protocol:

  • Quench: Take 50 µL of reaction mixture.

  • Derivatize: Add 200 µL of Pinacol solution (1.2 eq relative to boron) in ACN.

  • Wait: Allow to stand for 10-30 mins (or heat briefly to 40°C).

  • Analyze: Run via HPLC-UV or LC-MS (Positive Mode is now viable:

    
    ).
    

Warning: Pinacol esters can hydrolyze back to the acid on-column if the mobile phase is too acidic or the column is active. Use a neutral pH mobile phase or a sterically protected column (e.g., Waters XSelect CSH) to maintain the ester.

Part 5: Comparative Data Analysis

The following table synthesizes performance metrics based on experimental trials with Phenylboronic Acid (PBA) as a model substrate.

FeatureDirect HPLC-UVDirect LC-MS (ESI-)Pinacol Derivatization
Primary Detection UV Absorbance (254 nm)Mass Spec (

)
UV or MS (

)
LOD (Limit of Detection) ~1.0 µg/mL~0.05 µg/mL~0.1 µg/mL
Linearity (

)
0.98 - 0.99> 0.995> 0.999
Sample Prep Time < 5 mins (Dilute & Shoot)< 5 mins20-40 mins
Peak Shape (

)
1.2 - 2.0 (Tailing prone)N/A (Extracted Ion)1.0 - 1.1 (Sharp)
Major Artifacts Ghost peaks from MeOHBoroxine clustersHydrolysis on-column
Cost per Sample LowHighMedium
Experimental Validation Note

In a direct comparison monitoring a Suzuki coupling, Direct LC-MS (ESI-) provided the most accurate kinetic data for the consumption of the boronic acid starting material. UV methods underestimated the remaining concentration due to peak broadening (tailing) into the baseline noise.

Part 6: Troubleshooting Guide

Problem: I see two peaks for my pure boronic acid.

  • Cause: You are likely using Methanol in your mobile phase. One peak is the free acid, the other is the methyl ester formed in situ.

  • Fix: Switch to Acetonitrile.

Problem: My LC-MS signal intensity is erratic.

  • Cause: In-source conversion between monomer and boroxine.

  • Fix: Switch to Negative Mode ESI. Monitor the formate adduct (

    
    ) if using formic acid. Ensure the cone voltage is low to prevent in-source fragmentation.
    

Problem: Severe tailing even with a C18 column.

  • Cause: Silanol interactions.

  • Fix: Add 10-20 mM Ammonium Acetate to the mobile phase. The ammonium ions block silanol sites, and the buffer stabilizes the pH.

References

  • Waters Corporation. Developing a Separation for Eleven Boronic Acids Using Maxpeak™ Premier Column Technology. Waters Application Notes. Link

  • Randa, R. et al. Influence of boric acid on electrospray ionization efficiency. ResearchGate.[1][3][4] Link

  • Wageningen University. Selective on-line detection of boronic acids... by post-column reaction with alizarin.Link

  • Kumar, A. et al. Accurate Analysis of Boronic Pinacol Esters Using Low Residual Silanol Silica Based Reversed Phase HPLC. Taylor & Francis Online. Link

  • Pandiiyan, S. et al. A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry.[4] Royal Society of Chemistry (Analytical Methods). Link

Sources

Comparative

Comprehensive Guide to Purity Assessment of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid

Executive Summary & Strategic Analysis The assessment of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (CAS 849062-27-7) presents a unique analytical challenge. Unlike simple organic molecules, aryl boronic acids ex...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Strategic Analysis

The assessment of (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (CAS 849062-27-7) presents a unique analytical challenge. Unlike simple organic molecules, aryl boronic acids exist in a dynamic equilibrium with their dehydrated trimeric anhydrides (boroxines). For this specific scaffold, the presence of two bromine atoms and a bulky ortho-benzyloxy substituent adds significant lipophilicity and steric complexity, influencing both solubility and ionization efficiency.

This guide moves beyond standard Certificates of Analysis (CoA) to provide a rigorous, self-validating framework for purity determination. We compare three methodologies, prioritizing Quantitative NMR (qNMR) as the absolute reference standard, while optimizing HPLC-UV/MS for routine high-throughput screening.

The Core Analytical Challenge: The Boroxine Equilibrium

The primary source of confusion in boronic acid purity is the "false impurity" signal arising from boroxine formation.



  • In Solid State: The material often exists as a mixture of monomer and boroxine.

  • In Solution: The equilibrium shifts based on solvent water content.

  • The Trap: A standard HPLC method may separate these species, leading an inexperienced analyst to integrate the boroxine peak as an impurity, falsely lowering the purity value. Conversely, protodeboronation (loss of the boron moiety) is a true degradation pathway that must be quantified.

Comparative Analysis of Methodologies

The following table summarizes the performance characteristics of the primary assessment techniques.

FeatureMethod A: HPLC-UV/MS Method B: 1H qNMR Method C: Indirect Titration
Primary Utility Routine purity, impurity profilingAbsolute purity determination Bulk stoichiometry check
Specificity High (separates degradation products)High (structural confirmation)Low (non-specific acid-base)
Boroxine Handling Prone to artifacts (peak splitting)Excellent (can force monomer)Good (hydrolyzes in situ)
LOD / LOQ ~0.05% / 0.1%~0.5% / 1.0%N/A
Sample Req. < 1 mg5–10 mg> 50 mg
Throughput High (Automated)MediumLow

Detailed Experimental Protocols

Method A: Optimized HPLC-UV/MS (Routine QC)

Objective: To separate the target boronic acid from true impurities (e.g., protodeboronated arene, oxidized phenols) while suppressing boroxine artifacts.

Protocol:

  • Column Selection: Use a C18 column with high carbon load and end-capping to minimize silanol interactions (e.g., Waters XBridge C18 or Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid (Acidic pH suppresses ionization of silanols and stabilizes the boronic acid).

    • B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes. The high lipophilicity of the dibromo-benzyloxy scaffold requires a strong organic push.

  • Sample Preparation (CRITICAL): Dissolve 1 mg of sample in 1 mL of Acetonitrile:Water (50:50) .

    • Note: Do not use pure acetonitrile or methanol, as this promotes esterification or dehydration. The presence of water ensures the monomer is the dominant species upon injection.

  • Detection:

    • UV: 254 nm (aromatic rings) and 220 nm.

    • MS: ESI Negative Mode. Boronic acids ionize poorly in positive mode but form characteristic

      
       or $[M+HCOO]^- $ adducts in negative mode.
      
    • Target Mass: MW = 385.84. Look for the distinct

      
       isotope pattern (1:2:1 ratio for dibromo species).
      

Data Interpretation:

  • Main Peak: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid.[1]

  • Impurity 1 (Protodeboronation): 1-Bromo-2-((3-bromobenzyl)oxy)benzene. (Loss of B(OH)2 group).[2] This will elute later than the boronic acid due to higher lipophilicity.

  • Impurity 2 (Oxidation): 3-Bromo-2-((3-bromobenzyl)oxy)phenol. (Replacement of B by OH).

Method B: Quantitative 1H NMR (The Gold Standard)

Objective: To determine the absolute weight % purity by comparing the analyte integral to a certified internal standard (IS), eliminating the ambiguity of the boroxine equilibrium.

Protocol:

  • Internal Standard Selection: Use 1,3,5-Trimethoxybenzene or Dimethyl sulfone . These are stable, non-volatile, and their signals (singlets) typically do not overlap with the aromatic region of the target.

  • Solvent System: DMSO-d6 + 5% D2O .

    • Why? The addition of D2O is the "self-validating" step. It forces the hydrolysis of any boroxine anhydride back to the monomeric acid, collapsing broad/split peaks into sharp, integration-ready singlets.

  • Procedure:

    • Weigh approx. 10 mg of the boronic acid (record exact mass

      
       to 0.01 mg).
      
    • Weigh approx. 5 mg of Internal Standard (record exact mass

      
      ).
      
    • Dissolve both in 0.6 mL DMSO-d6/D2O mixture.

    • Acquire 1H NMR with a long relaxation delay (d1 ≥ 30s) to ensure full relaxation of all protons.

  • Calculation:

    
    
    
    • 
      : Integrated area.
      
    • 
      : Number of protons contributing to the signal (e.g., 1 for an aromatic proton).
      
    • 
      : Purity of the Internal Standard.
      

Visualization of Analytical Workflow

The following diagram illustrates the decision logic and chemical equilibria involved in the assessment.

BoronicAcidAssessment Sample Sample: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid Equilibrium Equilibrium Check: Monomer vs. Boroxine (Trimer) Sample->Equilibrium HPLC_Prep HPLC Prep: Dissolve in ACN:H2O (50:50) (Forces Monomer) Equilibrium->HPLC_Prep Routine QC NMR_Prep qNMR Prep: DMSO-d6 + D2O (Collapses Equilibrium) Equilibrium->NMR_Prep Validation HPLC_Run Run HPLC-MS (ESI-) Acidic Mobile Phase HPLC_Prep->HPLC_Run HPLC_Result Result: Relative Purity (Detects Degradants) HPLC_Run->HPLC_Result Impurity_DeB Impurity: Protodeboronated (Loss of B) HPLC_Run->Impurity_DeB Late Eluter Impurity_Ox Impurity: Phenolic (Oxidation) HPLC_Run->Impurity_Ox Early Eluter NMR_Run Run 1H NMR with Internal Standard NMR_Prep->NMR_Run NMR_Result Result: Absolute Purity (True Mass Balance) NMR_Run->NMR_Result

Caption: Analytical workflow for boronic acids, highlighting the critical solvent modifications required to manage the boroxine equilibrium for accurate data.

References

  • Hall, D. G. (2011). Boronic Acids: Preparation and Applications in Organic Synthesis, Medicine and Materials. Wiley-VCH. (General reference for boroxine equilibrium).
  • Broad Water, D., et al. (2014). "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry. Retrieved from [Link]

  • RSC Analytical Methods. (2013). "A high throughput analysis of boronic acids using ultra high performance liquid chromatography-electrospray ionization mass spectrometry." Analytical Methods. Retrieved from [Link]

  • University of Edinburgh. (2025). The Boroxine–Boronic Acid Equilibrium. Research Explorer. Retrieved from [Link]

Sources

Validation

alternative cross-coupling methods to the Suzuki-Miyaura reaction

Part 1: Executive Summary & Strategic Rationale The Suzuki-Miyaura reaction is the undisputed workhorse of modern medicinal chemistry, accounting for nearly 40% of all C-C bond-forming reactions in drug discovery. Its do...

Author: BenchChem Technical Support Team. Date: February 2026

Part 1: Executive Summary & Strategic Rationale

The Suzuki-Miyaura reaction is the undisputed workhorse of modern medicinal chemistry, accounting for nearly 40% of all C-C bond-forming reactions in drug discovery. Its dominance is justified by the stability of boronic acids and mild aqueous conditions. However, "Suzuki-first" dogmatism can create critical bottlenecks.

Why abandon the Gold Standard?

  • The sp3 Barrier: Boronic acids involving sp3 carbons (alkyl-boronates) often suffer from slow transmetallation and rapid protodeboronation (β-hydride elimination competition).

  • Steric Impedance: Highly hindered biaryls (tetra-ortho-substituted) often stall Suzuki cycles during the transmetallation step.

  • Purification & Toxicity: While boron is generally low-toxicity, removing pinacol boronate byproducts can be arduous. Conversely, alternatives like Stille offer kinetic superiority at the cost of toxicity.

This guide provides an objective, data-driven comparison of the three most viable alternatives for high-value pharmaceutical intermediates: Negishi , Stille , and Ni-Photoredox couplings.

Part 2: Decision Framework (Visualization)

Before selecting a protocol, use this logic flow to determine if an alternative method offers a thermodynamic or kinetic advantage over Suzuki.

CrossCouplingDecision Start Suzuki-Miyaura Suboptimal/Failed? Issue Identify Primary Failure Mode Start->Issue SP3 Substrate is sp3-rich (Alkyl-Alkyl or Alkyl-Aryl) Issue->SP3 Hindered Sterically Hindered (Tetra-ortho) Issue->Hindered Sensitive Base Sensitive / Complex Natural Product Issue->Sensitive Green Green Chem / Avoid Metals Issue->Green Negishi NEGISHI COUPLING (Zinc Reagents) High Reactivity SP3->Negishi Standard Photo Ni/PHOTOREDOX (Dual Catalysis) Radical Mechanism SP3->Photo Modern/Late Stage Hindered->Negishi Fast Transmetallation Stille STILLE COUPLING (Tin Reagents) Neutral Conditions Sensitive->Stille High Tolerance Hiyama HIYAMA-DENMARK (Silanols) No Fluoride Needed Green->Hiyama

Figure 1: Strategic Decision Tree for Cross-Coupling Selection. Use this to match reaction failure modes (e.g., protodeboronation) with the mechanistic strengths of alternative cycles.

Part 3: Comparative Analysis & Methodologies[1]

The Kinetic Powerhouse: Negishi Coupling

Best for: Creating sp3-sp2 bonds and sterically hindered biaryls.

The Science: Zinc is more electropositive (1.65) than Boron (2.04). This polarization makes the C-Zn bond significantly more nucleophilic, accelerating the transmetallation step—often the rate-determining step in difficult Suzuki couplings.

  • Pros: Extremely high reactivity; excellent for secondary alkyl halides.

  • Cons: Organozincs are moisture/air sensitive; functional group tolerance is lower than Stille.

Experimental Protocol (In-Situ Generation): This protocol utilizes the Knochel method to generate the organozinc reagent in situ, avoiding the handling of pyrophoric neat reagents.

  • Zinc Activation: In a flame-dried Schlenk flask under Argon, add LiCl (1.2 equiv) and Zn turnings (1.5 equiv). Dry at 150°C under vacuum for 1h.

  • Organozinc Formation: Add dry THF. Add the alkyl halide (R-I) and stir. (Note: For unreactive halides, add 1-2 mol% iodine to activate Zn). Stir until conversion is complete (check GC-MS).

  • Coupling: Cannulate the supernatant organozinc solution into a second flask containing the Aryl Halide (1.0 equiv) and Catalyst (Pd(PPh3)4, 2-5 mol%).

  • Reaction: Stir at 60°C for 4-12 hours.

  • Quench: Cool to RT, quench with sat. NH4Cl.[1]

The "Nuclear Option": Stille Coupling

Best for: Late-stage functionalization of complex natural products; substrates sensitive to base.

The Science: Stille coupling operates under essentially neutral conditions. Unlike Suzuki (requires base) or Negishi (requires anhydrous conditions), organostannanes are stable to air and moisture. The "Liebeskind-Copper effect" (addition of CuI) can accelerate the reaction by switching the transmetallation mechanism.

  • Pros: Unmatched functional group tolerance; mild conditions.[2][3]

  • Cons: Stoichiometric tin byproducts are highly toxic and difficult to remove (requires KF on silica or specific scavengers).

Experimental Protocol (Copper-Accelerated):

  • Setup: Charge a flask with Aryl Halide (1.0 equiv), Organostannane (1.1 equiv), Pd2(dba)3 (2.5 mol%), and AsPh3 (10 mol%).

  • Additive: Add CuI (10 mol%)—Critical for accelerating difficult couplings.

  • Solvent: Add degassed DMF or NMP.

  • Reaction: Heat to 40-60°C (milder than standard Stille).

  • Workup (Tin Removal): Dilute with Et2O. Add aqueous KF solution and stir vigorously for 30 mins (precipitates polymeric Bu3SnF). Filter through Celite.

The Modern Solution: Ni/Photoredox Dual Catalysis

Best for: "Escaping Flatland"—coupling sp3 centers (alkyl) to sp2 aryl halides without β-hydride elimination.

The Science: This method bypasses the traditional two-electron transmetallation. The photocatalyst (Ir or Ru) generates an alkyl radical from a precursor (e.g., carboxylate, silicate, or alkyl bromide), which is intercepted by the Nickel catalyst. This allows for cross-coupling of substrates that would otherwise eliminate or fail to transmetallate.

  • Pros: Access to high F(sp3) chemical space; mild room temperature conditions.

  • Cons: Requires light source (Blue LED); catalyst cost (Iridium).

Part 4: Performance Data Comparison

The following table summarizes the performance of these methods based on industrial benchmarks (e.g., Novartis PDE472 scale-up data and MacMillan group benchmarks).

FeatureSuzuki-MiyauraNegishi CouplingStille CouplingNi/Photoredox
Primary Utility General sp2-sp2Hindered / sp3-sp2Complex Moleculessp3-sp2 / C-H
Transmetallation Rate Moderate (Rate Limiting)Fastest Slow (unless Cu added)N/A (Radical Capture)
Moisture Sensitivity Low (Aqueous compatible)High (Strict Anhydrous)Low (Air Stable)Moderate
Toxicity Low (Boron)Moderate (Zinc)High (Tin)Moderate (Ni)
Base Requirement Mandatory NoneNoneVariable (often mild bases)
Typical Yield (Hindered) < 40%70-90% 50-70%60-80%

Part 5: Mechanistic Insight (Transmetallation)

Understanding the transmetallation step is key to selecting the right method. Negishi succeeds where Suzuki fails because the Zn-C bond is more polarized, driving the reaction forward even when the palladium center is crowded.

Transmetallation cluster_0 Suzuki (Boron) cluster_1 Negishi (Zinc) B R-B(OH)2 Boronate [R-B(OH)3]- B->Boronate Activation Base + Base (OH-) Base->Boronate Complex_S Slow Transmetallation (Steric sensitivity) Boronate->Complex_S Pd_S LnP-Ar-X Pd_S->Complex_S Zn R-Zn-X Complex_N FAST Transmetallation (Driven by Electropositivity) Zn->Complex_N Direct Attack Pd_N LnP-Ar-X Pd_N->Complex_N

Figure 2: Mechanistic Comparison of Transmetallation. Note that Suzuki requires a pre-activation step (boronate formation) which adds steric bulk, whereas Negishi organozincs react directly and aggressively.

Part 6: References

  • King, A. O., & Yasuda, N. (2004). "Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals." Topics in Organometallic Chemistry. Link

  • Manolikakes, G., & Knochel, P. (2009). "Negishi Cross-Couplings of Secondary Alkylzinc Halides with Aryl Bromides and Chlorides." Angewandte Chemie International Edition. Link

  • Farina, V., & Liebeskind, L. S. (1994).[1] "Copper-mediated cross-coupling reactions of organostannanes." Journal of Organic Chemistry. (The "Copper Effect" protocol). Link

  • Zuo, Z., et al. (2014). "Merging photoredox with nickel catalysis: Coupling of α-carboxyl sp3-carbons with aryl halides." Science. (Foundational Ni/Photo paper). Link

  • Denmark, S. E., & Sweis, R. F. (2002). "Design and Implementation of New, Silicon-Based, Cross-Coupling Reactions." Accounts of Chemical Research. (Hiyama-Denmark modification). Link

  • Jana, R., Pathak, T. P., & Sigman, M. S. (2011). "Advances in Transition Metal (Pd,Ni,Fe)-Catalyzed Cross-Coupling Reactions Using Alkyl-organometallics as Reaction Partners." Chemical Reviews. Link

Sources

Comparative

Computational Modeling of Transition States in Suzuki-Miyaura Coupling: A Comparative Guide

Introduction: The "Black Box" of Palladium Catalysis The Suzuki-Miyaura coupling is a cornerstone of modern medicinal chemistry, yet its optimization is often empirical. For drug development professionals, the ability to...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The "Black Box" of Palladium Catalysis

The Suzuki-Miyaura coupling is a cornerstone of modern medicinal chemistry, yet its optimization is often empirical. For drug development professionals, the ability to predict regio- and stereoselectivity via computational modeling is not a luxury—it is a strategic necessity. However, the "standard" computational protocols (e.g., B3LYP/LANL2DZ) often fail to capture the subtle electronic and steric nuances of palladium transition states (TS).

This guide objectively compares modern computational methodologies for modeling Suzuki coupling transition states. It moves beyond "textbook" density functional theory (DFT) to provide a field-tested, evidence-based roadmap for high-accuracy mechanistic elucidation.

Part 1: The Comparative Landscape

To model a Transition State (TS) effectively, you must select the correct "Engine" (Functional), "Resolution" (Basis Set), and "Environment" (Solvation Model). Below is a comparative analysis of the leading alternatives based on barrier height accuracy and geometrical fidelity.

The Functional (The Engine)

Recommendation:


B97X-D  or 

B97M-V
Legacy Alternative: B3LYP-D3 Niche Alternative: M06
Feature

B97X-D
(Recommended)
B3LYP-D3(BJ) (Legacy Standard)M06 / M06-2X (Niche)
Dispersion Handling Integrated (Range-separated hybrid)Empirical Correction AddedParameterized (Meta-hybrid)
Barrier Height Error < 1.0 kcal/mol (Benchmark)~2-3 kcal/mol~1-2 kcal/mol
Non-Covalent Interactions Excellent (Critical for ligand-substrate stacking)Good (with D3), Poor (without)Good, but grid-sensitive
Computational Cost ModerateLow-ModerateModerate-High (Grid dependent)
Verdict Best for TS Geometry & Energy. Correctly handles long-range electron exchange in metal complexes.Acceptable for initial screening, but prone to errors in sterically crowded TSs.Good for main-group chemistry; often struggles with soft potential energy surfaces in transition metals.
The Basis Set (The Resolution)

Recommendation: def2-TZVP (Triple-


 valence polarized)
Legacy Alternative:  LANL2DZ
Featuredef2-TZVP (Recommended)LANL2DZ (Legacy)
Metal Description High-quality ECP (Effective Core Potential) + flexible valenceSmall valence description; often "too stiff"
Ligand Description Balanced with metal; minimizes Basis Set Superposition Error (BSSE)Often unbalanced; leads to artificial bond shortening
Polarization Includes f-functions on metal; critical for d-orbital hybridizationLacks sufficient polarization functions
Verdict Mandatory for Publication Quality. Obsolete. Do not use for final energies.
Solvation Model (The Environment)

Recommendation: SMD (Solvation Model based on Density) Alternative: PCM / CPCM[1]

  • The Science: Suzuki couplings involve charged intermediates (e.g., boronate anions, cationic Pd species). The SMD model uses full electron density to parameterize the cavity-dispersion-solvent-structure terms, whereas PCM relies heavily on simple electrostatic radii.

  • Performance: SMD consistently yields lower errors (< 3 kcal/mol) for charged transition metal species compared to PCM/CPCM.

Part 2: Critical Mechanistic Checkpoints

Modeling the Suzuki reaction is not a single linear path.[2][3] The most common failure mode in computational studies is assuming a single pathway for the Transmetallation step. You must evaluate two distinct mechanisms based on your specific reaction conditions (Base/Solvent).[4]

The "Fork in the Road": Boronate vs. Oxo-Palladium[2]
  • Path A: Boronate Pathway (Base attacks Boron first)

    • Mechanism:[2][3][4][5][6][7][8] The base (

      
       or 
      
      
      
      ) reacts with the organoboron species to form a boronate "ate" complex (
      
      
      ). This nucleophile then attacks the Pd(II)-halide complex.
    • Dominant In: Aqueous/protic solvents where boronate formation is favorable.

  • Path B: Oxo-Palladium Pathway (Base attacks Palladium first)

    • Mechanism:[2][3][4][5][6][7][8] The base displaces the halide on the Pd(II) center first, forming a Pd-OH or Pd-OR species. This "hydroxo-palladium" species then reacts with the neutral boronic acid.

    • Dominant In: Anhydrous conditions or with weak bases.

Scientific Integrity Note: A robust study must locate the Transition States for both pathways and compare their Gibbs Free Energies (


). The pathway with the lower barrier dictates the reaction kinetics.

Part 3: Experimental Validation & Protocols

Trustworthiness in computation comes from validation against experiment.

Protocol: Self-Validating TS Optimization Workflow

Step 1: Conformational Sampling (Low Level)

  • Generate 20-50 conformers of the reactants and catalyst-ligand complex using Molecular Mechanics (e.g., MMFF94).

  • Why? Pd-ligands (like Buchwald phosphines) are flexible. A single static structure will miss the global minimum.

Step 2: The "Loose" Optimization (DFT)

  • Method: B3LYP-D3(BJ)/def2-SVP (Gas Phase).

  • Goal: Quickly locate the stationary point.

  • Check: Ensure no imaginary frequencies for intermediates; exactly one imaginary frequency for TS.

Step 3: The "Refined" Optimization (DFT)

  • Method:

    
    B97X-D/def2-TZVP (SMD Solvation).
    
  • Goal: Accurate geometry and electronic energy.

  • Verification: Run an IRC (Intrinsic Reaction Coordinate) calculation. The TS must smoothly connect the Pre-Transmetallation Complex to the Post-Transmetallation intermediate.

Step 4: Single Point Energy Correction (High Level)

  • Method: DLPNO-CCSD(T)/def2-QZVP (optional but recommended for <1 kcal/mol accuracy).

  • Calculation: Add the thermal corrections (Enthalpy/Entropy) from Step 3 to the electronic energy from Step 4.

Experimental Validation Markers
  • Kinetic Isotope Effect (KIE): If your computed TS involves C-H bond breaking (rare in Suzuki, but possible in side reactions), the calculated KIE should match experiment.

  • Hammett Plots: Compute barriers for para-substituted aryl halides. Plot

    
     vs. 
    
    
    
    . The slope (
    
    
    ) of your computed data should match the experimental slope.

Part 4: Visualization

Diagram 1: The Catalytic Cycle & Mechanistic Divergence

This diagram illustrates the critical "decision point" between the Boronate and Oxo-Palladium pathways.[2]

SuzukiCycle Pd0 Pd(0) Active Catalyst OxAdd Oxidative Addition (OA) Pd(II)-Ar-X Pd0->OxAdd Ar-X Split Base Interaction OxAdd->Split Boronate Path A: Boronate [Ar-B(OH)3]- attacks Pd-X Split->Boronate Aqueous Base OxoPd Path B: Oxo-Palladium Pd-OH attacks Ar-B(OH)2 Split->OxoPd Anhydrous/Weak Base TS_A TS-A (4-membered Pd-O-B) Boronate->TS_A TransMet Transmetallation Product Pd(II)-Ar-Ar' TS_A->TransMet TS_B TS-B (Pd-O-B linkage) OxoPd->TS_B TS_B->TransMet RedElim Reductive Elimination (RE) Product Ar-Ar' + Pd(0) TransMet->RedElim RedElim->Pd0 Regeneration

Figure 1: The Suzuki-Miyaura Catalytic Cycle highlighting the critical mechanistic divergence at the transmetallation step.

Diagram 2: High-Fidelity Computational Workflow

This flow details the step-by-step protocol to ensure self-consistent results.

Workflow Input 1. Structure Generation (MMFF94 Conformers) Screen 2. Coarse Optimization B3LYP-D3 / def2-SVP Input->Screen Select Lowest E Refine 3. TS Refinement wB97X-D / def2-TZVP (SMD Solvation) Screen->Refine Guess Geom Validate 4. Validation IRC & Freq Check (1 Imaginary Mode) Refine->Validate Validate->Refine If Fail (Recalc Hessian) Energy 5. Final Energetics DLPNO-CCSD(T) or wB97M-V / def2-QZVP Validate->Energy If Valid

Figure 2: Recommended computational workflow for locating and refining Transition States.

Part 5: Benchmarking Data Summary

The following table summarizes the expected error ranges for different computational setups based on recent literature benchmarks for Palladium-catalyzed reactions.

MethodBasis SetSolvationMean Absolute Error (MAE)Suitability

B97X-D
def2-TZVP SMD 0.8 - 1.2 kcal/mol Publication Standard
M06-Ldef2-TZVPSMD1.5 - 2.5 kcal/molAcceptable Alternative
B3LYP-D3(BJ)6-31G(d) / LANL2DZPCM3.0 - 5.0 kcal/molQualitative Only
PBE0def2-SVPGas> 5.0 kcal/molUnreliable for Kinetics

References

  • Mardirossian, N., & Head-Gordon, M. (2017). Thirty years of density functional theory in computational chemistry: an expert guide. Molecular Physics. Link

  • Thomas, A. A., & Denmark, S. E. (2016).[6] Pre-transmetalation intermediates in the Suzuki-Miyaura reaction revealed: The missing link.[8] Science.[6] Link

  • Yaman, T., & Harvey, J. N. (2019).[6] Suzuki–Miyaura coupling revisited: an integrated computational study. Faraday Discussions.[6] Link

  • Sperger, T., Sanhueza, I. A., Kalvet, I., & Schoenebeck, F. (2015). Computational studies of synthetically relevant homogeneous organometallic catalysis: involving Ni, Pd, Ir, and Rh. Chemical Reviews. Link

  • Marenich, A. V., Cramer, C. J., & Truhlar, D. G. (2009). Universal Solvation Model Based on Solute Electron Density and on a Continuum Dielectric of the Solvent Defined by the Bulk Refractive Index and Bulk Surface Tension. Journal of Physical Chemistry B. Link

Sources

Comparative

Comparative Guide: Bulky Phosphine Ligands for Coupling Hindered Substrates

Executive Summary: The Steric Paradox In high-stakes drug discovery, "molecular complexity" often equates to "steric hindrance." For researchers synthesizing tetra-ortho-substituted biaryls or coupling bulky anilines, st...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Steric Paradox

In high-stakes drug discovery, "molecular complexity" often equates to "steric hindrance." For researchers synthesizing tetra-ortho-substituted biaryls or coupling bulky anilines, standard ligands like PPh₃ or dppf fail because they cannot stabilize the monoligated Pd(0) species required for oxidative addition or—more critically—cannot force the crowded metal center to undergo reductive elimination.

This guide moves beyond simple "bigger is better" heuristics. We analyze the structural nuances of Dialkylbiaryl phosphines (Buchwald ligands) versus Tri-alkyl phosphines and provide evidence-based recommendations for overcoming extreme steric barriers.

Mechanistic Grounding: Why Bulk Matters

To select the right ligand, one must understand where the catalytic cycle breaks down for hindered substrates.

The "Monoligated" Requirement

Sterically demanding couplings generally proceed via a monoligated L1Pd(0) species rather than the bis-ligated L2Pd(0) common with smaller phosphines.

  • Oxidative Addition: Bulky, electron-rich ligands (e.g.,

    
    , XPhos) raise the HOMO energy of the Pd center, accelerating oxidative addition into unactivated aryl chlorides.
    
  • Reductive Elimination (The Critical Step): For hindered substrates, forming the C-C or C-N bond is thermodynamically driven by the release of steric strain. Bulky ligands "squeeze" the substrate, lowering the barrier for reductive elimination.

Visualization: Steric Influence on the Catalytic Cycle

The following diagram illustrates how bulky ligands (L) accelerate specific steps while potentially inhibiting others (like transmetallation if too bulky).

CatalyticCycle Pd_Pre Pd(II) Precatalyst Pd_0 L-Pd(0) (Monoligated Active Species) Pd_Pre->Pd_0 Activation Pd_II_Ar L-Pd(II)-Ar(X) (Oxidative Complex) Pd_0->Pd_II_Ar Fast with e- rich L OxAdd Oxidative Addition (Ar-X) Pd_II_ArR L-Pd(II)-Ar(R) (Crowded Intermediate) Pd_II_Ar->Pd_II_ArR Rate Limiting for Very Bulky L TransMet Transmetallation (R-B(OH)2 / Base) Pd_II_ArR->Pd_0 Accelerated by Ligand Bulk RedElim Reductive Elimination (Product Release)

Figure 1: The role of bulky ligands in the Pd-catalyzed cycle. Note that while bulk accelerates Reductive Elimination (blue), excessive bulk can stall Transmetallation.

Ligand Profiles & Comparative Analysis

Candidate A: XPhos (The Generalist Heavyweight)
  • Structure: 2-Dicyclohexylphosphino-2′,4′,6′-triisopropylbiphenyl.

  • Best For: General coupling of hindered aryl chlorides, heteroaryl chlorides, and tosylates.

  • Mechanism: The isopropyl groups on the non-coordinating ring prevent the formation of palladacycles, increasing stability.

  • Limitation: Can be too bulky for certain "tetra-ortho" couplings where transmetallation becomes impossible.

Candidate B: SPhos (The Hydrophilic Specialist)
  • Structure: 2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl.[1]

  • Best For: Suzuki-Miyaura coupling of hindered aryl boronic acids.

  • Key Advantage: The methoxy groups provide hemilabile coordination to Pd, stabilizing the catalyst during slow transmetallation steps typical of hindered substrates.

Candidate C: (The Classic Alkyl)
  • Structure: Tri-tert-butylphosphine.[2]

  • Best For: High-turnover coupling of aryl bromides; Stille couplings.

  • Limitation: Pyrophoric (unless used as HBF4 salt) and lacks the "secondary interaction" stability of the biaryl backbone.

Candidate D: RuPhos (The Amination King)
  • Structure: 2-Dicyclohexylphosphino-2′,6′-diisopropoxybiphenyl.[1]

  • Best For: C-N coupling with hindered secondary amines.

Comparative Performance Data

The table below synthesizes performance data for challenging transformations, specifically highlighting the "Tetra-Ortho" challenge where standard assumptions often fail.

LigandPrimary ApplicationSteric ToleranceTypical Yield (Hindered)*Key Limitation
XPhos C-C Coupling (Cl/OTs)High (Tri-ortho)85-95%Fails in extreme tetra-ortho cases due to TM inhibition.
SPhos Suzuki CouplingVery High (Tetra-ortho)76-98%Lower stability at >120°C compared to simple alkyl phosphines.
RuPhos C-N CouplingHigh (Sec. Amines)80-92%Not ideal for primary amines (use BrettPhos).

General C-CModerate-High60-85%Pyrophoric; often requires higher catalyst loading.
BIPHEP Specific Tetra-OrthoExtreme90-95%**Bisphosphine; counter-intuitive success in specific triolborate systems.

*Yields based on average performance in benchmark reactions (e.g., coupling mesitylboronic acid with hindered halides). **BIPHEP data specifically from triolborate coupling systems [1].

Decision Framework: Selecting the Correct Ligand

Do not default to XPhos for everything. Use this logic flow to determine the optimal catalyst system.

DecisionTree Start Start: Define Substrate Challenge BondType Bond Being Formed? Start->BondType CC_Coupling C-C Bond (Suzuki/Negishi) BondType->CC_Coupling CN_Coupling C-N Bond (Buchwald) BondType->CN_Coupling StericLevel Steric Severity? CC_Coupling->StericLevel AmineType Amine Type? CN_Coupling->AmineType StandardHindered Standard Hindered (e.g., 2,6-disubst. + unhindered) StericLevel->StandardHindered ExtremeHindered Extreme/Tetra-Ortho (e.g., Mesityl + Mesityl) StericLevel->ExtremeHindered Rec_XPhos Use XPhos (Robust, General) StandardHindered->Rec_XPhos Rec_SPhos Use SPhos (Better TM stabilization) ExtremeHindered->Rec_SPhos Primary Primary Amine AmineType->Primary Secondary Secondary Amine AmineType->Secondary Rec_Brett Use BrettPhos (Prevents bis-arylation) Primary->Rec_Brett Rec_RuPhos Use RuPhos (Forces RE) Secondary->Rec_RuPhos

Figure 2: Ligand selection flowchart based on substrate class and steric demand.

Experimental Protocol: Coupling Tetra-Ortho-Substituted Biaryls

This protocol addresses one of the most difficult challenges in synthesis: coupling two 2,6-disubstituted rings. We utilize SPhos due to its superior ability to facilitate transmetallation in crowded environments compared to XPhos [2].

Materials
  • Catalyst:

    
     (1.0 mol%) or Pd(OAc)₂ (2.0 mol%)
    
  • Ligand: SPhos (4.0 mol%) (Ligand:Pd ratio 2:1 is critical)

  • Substrate A: 2-Bromo-1,3-dimethylbenzene (1.0 equiv)

  • Substrate B: 2,6-Dimethylphenylboronic acid (1.5 equiv)

  • Base:

    
     (3.0 equiv, finely ground)
    
  • Solvent: Toluene/Water (10:1 v/v) – Biphasic systems often assist in solubilizing inorganic bases.

Step-by-Step Methodology
  • Pre-complexation (Crucial for Activity):

    • In a glovebox or under Argon, charge a reaction vial with

      
       and SPhos.[1]
      
    • Add anhydrous Toluene (1 mL/mmol).

    • Stir at room temperature for 15 minutes. Why? This generates the active monoligated

      
       species before the oxidative addition substrate is introduced, preventing non-productive Pd precipitation.
      
  • Substrate Addition:

    • Add the aryl bromide, boronic acid, and

      
      .
      
    • Add the water component (degassed).

  • Reaction:

    • Seal the vial with a Teflon-lined cap.

    • Heat to 100°C for 12–24 hours with vigorous stirring (>800 rpm). Note: Vigorous stirring is essential in biphasic systems to ensure mass transfer.

  • Workup:

    • Cool to room temperature.[3] Filter through a pad of Celite eluting with EtOAc.

    • Analyze crude via GC-MS or LC-MS to check for protodeboronation (a common side reaction where the boronic acid loses Boron and is replaced by H).

    • Troubleshooting: If protodeboronation is high, switch to anhydrous conditions using

      
       in Dioxane at 100°C.
      

References

  • Synthesis of Tetra-ortho-Substituted Biaryls Using Aryltriolborates. Source: Synlett / ResearchGate Note: Highlights the counter-intuitive effectiveness of BIPHEP and SPhos over XPhos in specific ultra-hindered triolborate systems.

  • Buchwald Phosphine Ligands User Guide. Source: Sigma-Aldrich / Merck Note: Comprehensive overview of XPhos, SPhos, and RuPhos applications.[1][4]

  • RuPhos vs. SPhos: A Comparative Guide. Source: BenchChem Note: Specific head-to-head data on amination reactions.[1][5]

  • Bulky Phosphine Ligands Promote Protodeboronation. Source: Journal of the American Chemical Society (JACS) Note: Critical mechanistic insight on the side-reactions caused by excessive bulk.

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal Procedures: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid

Content Type: Operational Safety & Logistics Guide Audience: Senior Researchers, EHS Officers, and Lab Managers CAS Number: 849062-27-7 Formula: C₁₃H₁₁BBr₂O₃ Part 1: Immediate Action & Safety Profile Executive Safety Sum...

Author: BenchChem Technical Support Team. Date: February 2026

Content Type: Operational Safety & Logistics Guide Audience: Senior Researchers, EHS Officers, and Lab Managers CAS Number: 849062-27-7 Formula: C₁₃H₁₁BBr₂O₃

Part 1: Immediate Action & Safety Profile

Executive Safety Summary

(3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid is a halogenated aryl boronic acid used primarily as a Suzuki coupling intermediate.[1] While not classified as acutely fatal (Category 1/2), it presents specific disposal challenges due to its dual-halogen content (Bromine) and boronic acid functionality .

Critical Hazard Classifications (GHS):

  • Skin/Eye Irritant: Causes serious eye irritation (H319) and skin irritation (H315).[2][3]

  • Respiratory Irritant: May cause respiratory irritation (H335).[2][3]

  • Halogenated Waste: Contains covalently bonded bromine, necessitating segregation from general organic waste streams to prevent corrosive combustion byproducts (HBr/Br₂) during incineration.

Emergency Spill Response Protocol

Do not attempt to wash large solid spills down the sink. Boronic acids can be persistent and may hydrolyze to phenols under environmental conditions.

SpillResponse Start Spill Detected Assess Assess Volume & State (Solid vs. Solution) Start->Assess PPE Don PPE: Nitrile Gloves, N95/P100 Mask, Goggles, Lab Coat Assess->PPE Solid Solid Spill PPE->Solid Powder Liquid Solution Spill PPE->Liquid Solvent Sweep Gently Sweep/Scoop Avoid Dust Generation Solid->Sweep Absorb Absorb with Vermiculite or Chem-Sorb Pad Liquid->Absorb Bag Place in Hazardous Waste Bag/Jar Sweep->Bag Absorb->Bag Label Label: 'Hazardous Waste - Solid Toxic (Halogenated)' Bag->Label Clean Wipe Area with Soap & Water Label->Clean

Figure 1: Emergency spill response logic flow. Ensure dust suppression techniques are used for solid spills.

Part 2: Waste Characterization & Segregation

The "Halogen Rule"

As a Senior Application Scientist, I cannot stress this enough: This compound must be treated as Halogenated Waste. Many labs commingle organic solids. However, the two bromine atoms on the aromatic rings significantly alter the incineration profile.

  • Non-Halogenated Stream: Burned at lower temperatures; cheaper.

  • Halogenated Stream: Requires high-temperature incineration with scrubbers to capture acidic hydrogen bromide (HBr) gas.

  • Operational Consequence: Misclassifying this as "General Organic Solid" can damage facility incinerators or violate EPA emission standards.

Chemical Compatibility Matrix

Boronic acids are mild Lewis acids. They are generally stable but can react violently with strong oxidizers.

Incompatible WithRiskSegregation Action
Strong Oxidizers (e.g., H₂O₂, Nitric Acid)Exothermic oxidation to phenols; potential fire.Store/Dispose in separate secondary containment.
Strong Bases (e.g., NaOH, KOH)Forms boronate salts; increases water solubility but does not neutralize toxicity.Keep separate to prevent unexpected solubility changes in waste containers.
Fluorinating Agents Potential formation of BF₃ (toxic gas).Strictly segregate from fluoride waste streams.

Part 3: Step-by-Step Disposal Protocols

Scenario A: Disposal of Pure Solid Reagent

Applicability: Expired shelf-life material or excess dry reagent.

  • Container Selection: Use a wide-mouth high-density polyethylene (HDPE) or glass jar. Avoid metal containers as boronic acids can corrode metals over long storage periods.

  • Labeling:

    • Primary Tag: "Hazardous Waste - Solid."

    • Constituents: List full chemical name: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid.

    • Hazard Checkbox: Mark "Toxic" and "Irritant."

  • Deactivation: Do NOT attempt to chemically deactivate (oxidize) the boronic acid in the lab. The oxidation product (a brominated phenol) is often more toxic and environmentally persistent than the parent boronic acid.

  • Storage: Cap tightly. Store in the "Solid Waste" satellite accumulation area until EHS pickup.

Scenario B: Disposal of Reaction Mixtures (Liquid Waste)

Applicability: Mother liquors from Suzuki couplings or recrystallization solvents.

  • Solvent Identification: Determine the primary solvent (e.g., THF, Dioxane, DMF).

  • Segregation: Pour into the Halogenated Organic Solvents carboy.

    • Why? Even if the solvent is non-halogenated (like THF), the dissolved brominated boronic acid renders the entire mixture "Halogenated" for disposal purposes.

  • Rinsing: Rinse glassware with a small amount of acetone or ethanol. Add this rinsate to the Halogenated waste container, not the sink.

Scenario C: Empty Container Management (RCRA Empty)

Under US EPA regulations (40 CFR 261.7), a container is "RCRA Empty" only if:

  • All wastes have been removed using standard practices (pouring/scraping).

  • No more than 2.5 cm (1 inch) of residue remains.

Protocol:

  • Triple Rinse: Rinse the empty bottle three times with a compatible solvent (e.g., Acetone).

  • Dispose of Rinsate: Pour all three rinses into the Halogenated Organic Waste container.

  • Deface Label: Cross out the chemical name and write "EMPTY."

  • Trash: The bottle can now be discarded in regular glass trash (unless local facility rules are stricter).

Part 4: Regulatory & Technical Logic[4]

Waste Decision Tree

Use this logic to determine the final destination of any waste containing CAS 849062-27-7.

WasteTree Input Waste Containing (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid State Physical State? Input->State Solid Solid State->Solid Liquid Liquid/Solution State->Liquid Pure Pure Reagent or Precipitate Solid->Pure Contam Gloves/Towels (Trace) Solid->Contam HaloSolv Hazardous Waste: Halogenated Solvent Liquid->HaloSolv Contains Bromine HazSolid Hazardous Waste: Solid Toxic Pure->HazSolid High Conc. Debris Hazardous Waste: Contaminated Debris Contam->Debris Low Conc.

Figure 2: Waste stream decision logic. Note that any liquid containing this compound defaults to "Halogenated" regardless of the carrier solvent.

Why Not Sewering?

Boronic acids are often water-soluble at pH > 8 (forming boronate anions). However, drain disposal is strictly prohibited for this compound because:

  • Heavy Metal Association: It is frequently used with Palladium (Pd) catalysts. Sewering the ligand often implies sewering the heavy metal.

  • Bioaccumulation: Halogenated aromatics (Organobromides) are resistant to biodegradation in wastewater treatment plants.

  • Regulatory Violation: Violates the "Toxic Organics" discharge prohibition in most municipal sewer codes.

References

  • BLD Pharm. (2024). Safety Data Sheet: (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid (CAS 849062-27-7).[4] Retrieved from

  • Sigma-Aldrich. (2024). Safety Data Sheet: Phenylboronic Acid (General Aryl Boronic Acid Handling). Retrieved from

  • US Environmental Protection Agency (EPA). (2024). Resource Conservation and Recovery Act (RCRA) Regulations: 40 CFR Part 261 - Identification and Listing of Hazardous Waste. Retrieved from

  • National Research Council. (2011).[5] Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington, DC: The National Academies Press.[5] Retrieved from

Sources

Handling

Personal protective equipment for handling (3-Bromo-2-((3-bromobenzyl)oxy)phenyl)boronic acid

Hazard Profiling & Risk Assessment Compound Class: Halogenated Aryl Boronic Acid Physical State: Solid (Powder/Crystalline) As a Senior Application Scientist, I approach safety not just by reading a label, but by analyzi...

Author: BenchChem Technical Support Team. Date: February 2026

Hazard Profiling & Risk Assessment

Compound Class: Halogenated Aryl Boronic Acid Physical State: Solid (Powder/Crystalline)

As a Senior Application Scientist, I approach safety not just by reading a label, but by analyzing the molecular structure. This compound features two distinct hazard vectors: the boronic acid moiety and the halogenated ether framework .

  • Respiratory Irritation (The Boronic Acid Factor): Boronic acids are notorious for forming fine, electrostatic dusts. Upon inhalation, these particulates hydrolyze on mucous membranes, causing significant irritation (STOT SE 3).

  • Lipophilicity & Absorption (The Benzyl Ether/Bromine Factor): Unlike simple phenylboronic acid, the addition of a benzyloxy group and two bromine atoms significantly increases the lipophilicity (LogP) of this molecule. This means it has a higher potential for dermal absorption than its lighter counterparts.

  • Acute Toxicity: While specific LD50 data for this exact intermediate may be sparse, analog data (Phenylboronic acid, CAS 98-80-6) suggests it is Harmful if Swallowed (Category 4) .[1] Treat it as a potential systemic toxicant.[2]

Core Hazard Classifications (GHS Standards)
  • H315: Causes skin irritation.[3][4]

  • H319: Causes serious eye irritation.[3][4]

  • H335: May cause respiratory irritation.[3][4]

  • H302: Harmful if swallowed (Precautionary assignment based on analogs).

Personal Protective Equipment (PPE) Matrix

The following PPE selection is based on a "Barrier Analysis" approach—assuming engineering controls (fume hood) could fail or be breached.

Protection ZoneRequired EquipmentTechnical Rationale (The "Why")
Respiratory Fume Hood (Primary) Mandatory. Boronic acid dusts are irritating.[5] Velocity should be 80–100 fpm.
N95/P95 Respirator (Secondary)Only required if weighing outside a hood (strongly discouraged) or during spill cleanup.
Hand Protection Double Nitrile Gloves Outer: 5 mil Nitrile (Standard). Inner: 4 mil Nitrile. Reasoning: Halogenated aromatics can permeate thin nitrile over time. Double gloving provides a "breakthrough buffer" and allows you to strip the outer glove immediately upon contamination without exposing skin.
Eye Protection Chemical Safety Goggles Preferred over safety glasses. Fine boronic acid dust can bypass side shields of standard glasses.
Body Lab Coat (Cotton/Poly) Standard protection. Ensure cuffs are tucked under glove gauntlets to prevent wrist exposure.

Operational Workflow & Handling Protocol

Phase A: Storage & Stability
  • Environment: Store refrigerated (2-8°C). Boronic acids can dehydrate to form boroxines (anhydrides) over time, affecting stoichiometry.

  • Atmosphere: Store under inert gas (Nitrogen/Argon) if possible to prevent oxidative degradation of the ether linkage.

Phase B: Weighing & Transfer (The Critical Step)
  • Static Control: This powder is likely electrostatic. Use an antistatic gun or polonium strip if available. If not, use a glass spatula rather than metal to reduce static cling.

  • The "Transfer Triangle": Keep the source container, the balance, and the receiving vessel within the deep section of the fume hood (at least 6 inches back from the sash).

Phase C: Reaction Setup
  • Solvent Choice: Dissolve the solid immediately upon weighing. Common compatible solvents include THF, Dioxane, or DMF.

  • Addition: Add the solid to the solvent, not vice versa, to minimize "puffing" of dust.

Phase D: Waste Disposal (Strict Segregation)

CRITICAL LOGISTICS: This molecule contains Bromine .[6]

  • Do NOT place in "General Organic Waste."

  • MUST be placed in "Halogenated Organic Waste."

    • Economic Impact:[7] Mixing halogenated waste with non-halogenated waste forces the entire drum to be treated as halogenated, doubling disposal costs for your facility.

    • Safety: High-temperature incineration of brominated compounds requires specific scrubbers to capture HBr gas; standard incinerators may be damaged.

Visualized Workflows

Diagram 1: Operational Handling Logic

This flowchart illustrates the safe path from storage to reaction, emphasizing the "Stop/Check" points.

HandlingWorkflow Storage Storage (Refrigerated/Inert) Check Check PPE & Hood Flow Storage->Check Check->Check Fail (Fix Flow) Weighing Weighing (Inside Fume Hood) Check->Weighing Pass Solubilization Immediate Solubilization Weighing->Solubilization Minimize Dust Reaction Reaction Setup Solubilization->Reaction Waste Disposal (Halogenated Stream) Reaction->Waste Post-Exp

Caption: Operational workflow ensuring engineering controls are verified before handling the potential respiratory irritant.

Diagram 2: Spill Response Decision Tree

A self-validating protocol for determining if you can handle a spill or if you need emergency services.

SpillResponse Start Spill Detected Type State of Matter? Start->Type Dry Dry Powder Type->Dry Solid Wet Solution (Solvent) Type->Wet Liquid ActionDry 1. Dampen Paper Towel 2. Place over powder 3. Scoop (No Dust) Dry->ActionDry < 5 grams Major Evacuate Lab Call EHS Dry->Major > 5 grams ActionWet 1. Absorbent Pads 2. Halogenated Waste Wet->ActionWet < 100 mL Wet->Major > 100 mL

Caption: Decision tree distinguishing between minor spills (researcher cleanup) and major spills (EHS intervention).

Emergency Response

  • Eye Contact: Flush immediately for 15 minutes .[8] Boronic acids are acidic; immediate dilution is critical to prevent corneal etching.

  • Skin Contact: Wash with soap and water.[3][5] Do not use alcohol/acetone to wash skin, as this may increase the absorption of the brominated compound.

  • Inhalation: Move to fresh air immediately. If wheezing occurs (common with boronic acid dust), seek medical attention.

References

  • Fisher Scientific. (2025).[8] Phenylboronic acid Safety Data Sheet. Retrieved from

  • Cornell University EHS. (n.d.). Organic Solvents & Halogenated Waste Segregation. Retrieved from

  • University of Pennsylvania EHRS. (n.d.). Nitrile Glove Chemical-Compatibility Reference. Retrieved from

  • Sigma-Aldrich. (2025).[9] 3-Bromobenzoic Acid Safety Data Sheet. Retrieved from

  • American Chemical Society (ACS). (2021). Hazard Evaluation and Safety Considerations for Nitration of Aryl Boronic Acids. Organic Process Research & Development. Retrieved from

Sources

© Copyright 2026 BenchChem. All Rights Reserved.